Fluorescent Yellow Ii (Disperse)

• CAS: 12223-92-6

Core Science & Biosynthesis

An In-depth Technical Guide to Fluorescent Yellow II (C.I. Disperse Yellow 82)

This technical guide provides a comprehensive overview of the chemical and physical properties of the fluorescent dye, C.I. Disperse Yellow 82. It is intended for researchers, scientists, and professionals in drug development and materials science who are interested in the synthesis, characterization, and application of coumarin-based fluorescent compounds. This document delves into the dye's chemical structure, synthesis, photophysical characteristics, and its primary application in the coloration of synthetic fibers, while also touching upon its potential in other advanced applications.

Introduction: The Significance of Coumarin-Based Disperse Dyes

Coumarin derivatives represent a pivotal class of fluorescent compounds, prized for their strong fluorescence, good photostability, and versatile chemical structures that allow for the fine-tuning of their spectral properties.[1] Among these, C.I. Disperse Yellow 82 has emerged as a commercially significant fluorescent dye, particularly for synthetic fibers like polyester.[2][3] Its brilliant greenish-yellow fluorescence under ultraviolet and visible light makes it highly valuable for applications demanding high visibility and aesthetic appeal, such as in safety wear and sportswear.[4] This guide will explore the fundamental aspects of this dye, providing a robust resource for its scientific and industrial utilization.

Chemical Identity and Structure

Fluorescent Yellow II is most commonly identified in the Colour Index as Disperse Yellow 82.[5] Its chemical structure is based on a coumarin core, which is responsible for its inherent fluorescence.

Key Identifiers:

Identifier	Value
Common Name	Fluorescent Yellow II, Disperse Yellow 82
C.I. Name	Disperse Yellow 82
C.I. Number	551200
CAS Number	12239-58-6
Molecular Formula	C₂₀H₁₉N₃O₂
Molecular Weight	333.38 g/mol
Chemical Name	3-(1H-benzo[d]imidazol-2-yl)-7-(diethylamino)-2H-chromen-2-one

The molecular structure of C.I. Disperse Yellow 82 is characterized by a 7-aminocoumarin scaffold, where the 3-position is substituted with a benzimidazole group. The diethylamino group at the 7-position acts as a powerful electron-donating group, crucial for the molecule's strong intramolecular charge transfer (ICT) character and, consequently, its intense fluorescence.[1]

Caption: Chemical Structure of C.I. Disperse Yellow 82.

Synthesis of C.I. Disperse Yellow 82

The synthesis of C.I. Disperse Yellow 82 is typically achieved through a multi-step condensation reaction.[5][6] The general approach involves the preparation of the key benzimidazole intermediate followed by its condensation with a substituted salicylaldehyde to form the coumarin ring.

Synthesis Pathway

The manufacturing process can be summarized in the following key steps:

• Formation of 2-(1H-benzo[d]imidazol-2-yl)acetonitrile: This intermediate is prepared by the condensation of o-phenylenediamine with ethyl cyanoacetate.

• Knoevenagel Condensation: The benzimidazoleacetonitrile intermediate undergoes a Knoevenagel condensation with 4-(diethylamino)-2-hydroxybenzaldehyde. This reaction, typically catalyzed by a base such as piperidine or pyridine in a solvent like ethanol or N,N-dimethylformamide (DMF), leads to the formation of the coumarin ring system.[5]

Caption: Synthesis workflow for C.I. Disperse Yellow 82.

Experimental Protocol: Laboratory Scale Synthesis

The following protocol is a representative procedure for the synthesis of C.I. Disperse Yellow 82.

Materials:

• 4-(Diethylamino)-2-hydroxybenzaldehyde

• 2-(1H-benzo[d]imidazol-2-yl)acetonitrile

• Piperidine (catalyst)

• Ethanol (solvent)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve equimolar amounts of 4-(diethylamino)-2-hydroxybenzaldehyde and 2-(1H-benzo[d]imidazol-2-yl)acetonitrile in absolute ethanol.

• Add a catalytic amount of piperidine (e.g., 5-10 mol%) to the reaction mixture.

• Heat the mixture to reflux and maintain for a period of 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature. The product will precipitate out of the solution.

• Collect the solid product by filtration and wash with cold ethanol to remove unreacted starting materials and catalyst.

• The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to yield a bright yellow crystalline solid.

Photophysical Properties

The fluorescence of C.I. Disperse Yellow 82 is a direct consequence of its electronic structure. The electron-donating diethylamino group and the electron-withdrawing benzimidazolyl-substituted coumarin core facilitate a strong intramolecular charge transfer upon photoexcitation.

Absorption and Emission Spectra

C.I. Disperse Yellow 82 exhibits a strong absorption band in the blue region of the visible spectrum and emits intense greenish-yellow fluorescence. The exact positions of the absorption and emission maxima are solvent-dependent, a phenomenon known as solvatochromism, which is characteristic of ICT dyes.[7]

Table of Spectroscopic Data:

Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)
Ethanol	~435	~500-520
N,N-Dimethylformamide (DMF)	~440	~530
Polyester (solid state)	~456	~525

Data compiled from various sources, including[4][8].

The normalized absorption and emission spectra in ethanol show a distinct Stokes shift, which is the difference between the absorption and emission maxima.[8]

Caption: Jablonski diagram illustrating the photophysical processes.

Quantum Yield and Photostability

The fluorescence quantum yield (Φ_F) is a measure of the efficiency of the fluorescence process. For coumarin dyes, this value can be quite high. The photostability, or lightfastness, is a critical parameter for practical applications. C.I. Disperse Yellow 82 generally exhibits fair to good lightfastness, although this can be influenced by the substrate and the presence of other substances.[4][9] Studies have shown that the photodegradation quantum yield is solvent-dependent, with alcohols like methanol and ethanol providing a more photostable environment compared to DMF.[4]

Applications

The primary application of C.I. Disperse Yellow 82 is in the dyeing of hydrophobic synthetic fibers, particularly polyester.[6] Its non-ionic nature and small molecular size allow it to penetrate the amorphous regions of the polyester fiber under high-temperature and high-pressure dyeing conditions.

Textile Dyeing

Experimental Protocol: High-Temperature Dyeing of Polyester

This protocol describes a standard laboratory procedure for dyeing polyester fabric with C.I. Disperse Yellow 82.

Materials:

• Polyester fabric

• C.I. Disperse Yellow 82

• Dispersing agent (e.g., a lignosulfonate-based product)

• Acetic acid (to adjust pH)

• High-temperature, high-pressure dyeing apparatus

Procedure:

• Preparation of the Dyebath: Prepare a dyebath with a liquor-to-goods ratio of, for example, 20:1.

• Add the dispersing agent to the water and stir until fully dissolved.

• Separately, make a paste of the required amount of C.I. Disperse Yellow 82 with a small amount of water and the dispersing agent. Add this dispersion to the dyebath.

• Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[5]

• Introduce the polyester fabric into the dyebath at room temperature.

• Dyeing Cycle:

  • Raise the temperature of the dyebath to 130°C at a rate of 1-2°C/min.

  • Hold the temperature at 130°C for 30-60 minutes.

  • Cool the dyebath down to 70-80°C.

• Rinsing and Reduction Clearing:

  • Rinse the dyed fabric with hot and then cold water.

  • Perform a reduction clearing step to remove any surface-adhered dye and improve wash fastness. This is typically done with a solution of sodium hydroxide and sodium hydrosulfite at 70-80°C for 15-20 minutes.

  • Rinse the fabric thoroughly and neutralize with a weak acid if necessary.

• Drying: Dry the dyed fabric.

Other Potential Applications

The strong fluorescence and photophysical properties of C.I. Disperse Yellow 82 suggest its potential use in other advanced applications, including:

• Fluorescent Probes: With appropriate chemical modification, the coumarin scaffold could be adapted for use as a fluorescent sensor for various analytes.

• Organic Light-Emitting Diodes (OLEDs): Fluorescent dyes are key components in OLED technology.

• Laser Dyes: Coumarin derivatives are well-known laser dyes, and Disperse Yellow 82 may have potential in this area.[4]

Conclusion

C.I. Disperse Yellow 82 is a versatile and commercially important fluorescent dye with a well-defined chemical structure and synthesis pathway. Its excellent fluorescent properties make it a cornerstone for the dyeing of polyester and other synthetic fibers. A thorough understanding of its photophysical properties, as detailed in this guide, is essential for optimizing its current applications and exploring new frontiers in materials science and beyond. The provided protocols offer a solid foundation for researchers to work with this valuable compound.

References

• Atta-Eyison, A. (2020). Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82. Journal of Materials Science and Chemical Engineering, 8, 11-19. [Link]

• Sokołowska, J., Czajkowski, W., & Podsiadły, R. (2001). The photostability of some fluorescent disperse dyes derivatives of coumarin. Dyes and Pigments, 49(3), 187-191.
• Christie, R. M. (2001). Colour Chemistry. Royal Society of Chemistry.

• World Dye Variety. (2012, February 7). Disperse Yellow 82. Retrieved from [Link]

• Scribd. (2012, February 7). Disperse Yellow 82. Retrieved from [Link]

• Enoch Dye. Disperse yellow 82 TDS. Retrieved from [Link]

• ResearchGate. (n.d.). The normalized absorption and emission spectra of disperse fluorescent Yellow 82. Retrieved from [Link]

• S D International. (n.d.). Disperse Yellow 82 (100%) Dyes | 12239-58-6. Retrieved from [Link]

• Mustafa, Y. F., et al. (2023). Coumarin-Based Derivatives: A Review of Their Synthetic Routes, Reactivity, and Biomedical Attributes. Iraqi Journal of Pharmacy, 20(2), 133-151.

• PubMed. (2025, August 15). One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies. Retrieved from [Link]

• MDPI. (2019, March 15). Synthesis of 3-(Imidazo[2,1-b]thiazol-6-yl)-2H-chromen-2-one Derivatives and Study of Their Antiviral Activity against Parvovirus B19. Retrieved from [Link]

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer.

• Textile Coach. (2021, March 13). DYEING OF POLYESTER WITH DISPERSE DYE (Lab Manual). Retrieved from [Link]

Sources

• 1. One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82 [scirp.org]
• 4. Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82 [scirp.org]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. scribd.com [scribd.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Disperse yellow 82 TDS|Disperse yellow 82 from Chinese supplier and producer - DISPERSE YELLOW DYES - Enoch dye [enochdye.com]

Photophysical Profiling of Disperse Fluorescent Yellow II: Absorption, Emission, and Application Workflows

Executive Summary

Disperse Fluorescent Yellow II (often cataloged as C.I. Disperse Yellow 71) and its structural analogues (such as Disperse Yellow 82) are highly hydrophobic, intensely fluorescent synthetic dyes. While historically engineered for the coloration of synthetic polymers and textiles via supercritical CO₂ or high-temperature dyeing, their unique photophysical properties—specifically their high quantum yields and massive Stokes shifts—have garnered significant attention from researchers in material science and drug development. In pharmaceutical research, these highly lipophilic fluorophores serve as exceptional probes for tracking lipid-based nanocarriers, liposomes, and hydrophobic polymer matrices in vitro.

This whitepaper provides an authoritative, in-depth analysis of the absorption and emission spectra of Disperse Fluorescent Yellow II, detailing the underlying quantum mechanics, spectral data, and self-validating experimental workflows required for rigorous photophysical characterization.

Structural and Mechanistic Foundations

The intense fluorescence of Disperse Fluorescent Yellow II (11-Methoxy-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one) and its coumarin-based counterpart Disperse Yellow 82 is driven by a highly efficient Intramolecular Charge Transfer (ICT) mechanism.

These molecules are designed with a "push-pull" electronic architecture. An electron-donating group (EDG), such as a methoxy or diethylamino group, is conjugated through a rigid, planar π-system (the benzisoquinoline or coumarin core) to an electron-withdrawing group (EWG), such as a lactone or carbonyl moiety.

Causality of Spectral Shifts: When the dye absorbs a photon, the electron density shifts rapidly from the EDG to the EWG, creating a highly polarized excited state (S₁). Because the excited state has a much larger dipole moment than the ground state (S₀), polar solvents can reorganize around the molecule to stabilize this state. This solvent relaxation lowers the energy of the S₁ state before emission occurs, resulting in a pronounced bathochromic shift (red shift) in the emission spectrum—a phenomenon critical for avoiding biological autofluorescence in drug tracking assays.

Jablonski-style workflow of the excitation and emission cycle in fluorescent disperse dyes.

Spectral Characteristics: Absorption and Emission Data

The spectral profile of Disperse Fluorescent Yellow II is characterized by a strong absorption band in the blue/violet region and a brilliant yellow-green emission. Forensic and photophysical evaluations 1 confirm that the maximum absorbance (λ_max) typically occurs around 430 nm, which is characteristic of conjugated yellow disperse dyes 2.

The emission spectrum is a mirror image of the absorption spectrum (adhering to the Franck-Condon principle), peaking at approximately 520 nm. This yields a large Stokes shift of ~90 nm, which is highly advantageous for fluorescence microscopy as it prevents excitation light from bleeding into the emission detection channel.

Table 1: Comparative Photophysical Properties

Property	Disperse Fluorescent Yellow II (71)	Disperse Fluorescent Yellow 82
CAS Number	12223-92-6 / 5504-69-8	27425-55-4
Chemical Core	Benzimidazo-benzisoquinoline	Coumarin (Benzimidazolyl)
Absorption Max (λ_abs)	425–435 nm (Solvent dependent)	430–435 nm
Emission Max (λ_em)	510–520 nm	520 nm
Stokes Shift	~85–95 nm	~85–90 nm
Primary Applications	Polymer matrices, Lipid tracking	Supercritical CO₂ dyeing, Textiles

Note: Spectral values are subject to minor solvatochromic shifts depending on the polarity of the reconstitution medium (e.g., ethanol vs. DMF) 3.

Self-Validating Experimental Methodologies

To utilize Disperse Fluorescent Yellow II in precision applications (such as nanocarrier tracking or forensic analysis), researchers must extract pure spectral data. Commercial disperse dyes frequently contain dispersants (e.g., lignosulfonates) and synthetic byproducts 4. Analyzing unpurified dyes leads to overlapping absorption bands and artificially quenched emission due to intermolecular energy transfer.

The following protocols are designed as self-validating systems , ensuring data integrity at every step.

Step-by-step experimental workflow for spectral characterization and quantum yield analysis.

Protocol 1: HPLC Purification of the Fluorophore

Objective: Isolate the active fluorescent monomer from commercial dispersants.

• Preparation: Dissolve 10 mg of commercial Disperse Fluorescent Yellow II in 10 mL of HPLC-grade Acetonitrile. Sonicate for 15 minutes and filter through a 0.22 µm PTFE syringe filter.

• Chromatography: Inject into a C18 Reverse-Phase HPLC column. Use an isocratic mobile phase of Acetonitrile:Water (80:20, v/v) at a flow rate of 0.5 mL/min.

• Detection: Set the Diode Array Detector (DAD) to monitor at 430 nm. Collect the fraction corresponding to the primary sharp peak (typically eluting around 16.65 min for similar benzimidazole/coumarin structures).

• Self-Validation Check: Re-inject a 10 µL aliquot of the collected fraction. Condition for success: The chromatogram must show a single, symmetrical peak with >99% area integration. If secondary peaks appear, repeat the purification.

Protocol 2: Steady-State UV-Vis and Fluorescence Spectroscopy

Objective: Determine the precise λ_abs and λ_em in the target solvent (e.g., Ethanol).

• Blanking: Fill a standard 1 cm quartz cuvette with pure ethanol.

• Validation Check 1: Run a baseline scan from 300 nm to 600 nm. Condition for success: Absorbance must be <0.005 across the spectrum to rule out cuvette contamination or solvent impurities.

• Absorption Scan: Introduce the purified dye solution. Adjust the concentration until the peak absorbance at λ_max (~430 nm) is exactly 0.04 to 0.05 . Causality: Keeping absorbance strictly below 0.05 prevents the "inner filter effect" (where the dye re-absorbs its own emitted photons), which would artificially distort the emission spectrum and invalidate quantum yield calculations.

• Emission Scan: Transfer the cuvette to a spectrofluorometer. Set the excitation wavelength to the experimentally determined λ_max. Record the emission spectrum from 450 nm to 700 nm.

• Validation Check 2: Ensure the emission peak (~520 nm) does not hit the detector's saturation limit. If the curve plateaus, dilute the sample and repeat.

Protocol 3: Relative Fluorescence Quantum Yield (Φ_f) Determination

Objective: Quantify the efficiency of the fluorescence process.

• Standard Selection: Select a reference fluorophore with a known quantum yield and an absorption profile that overlaps with Disperse Yellow II. (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Φ_f = 0.54).

• Data Acquisition: Prepare five serial dilutions of both the reference standard and the purified Disperse Yellow II. Ensure the absorbance of all samples at the excitation wavelength is between 0.01 and 0.05.

• Integration: Measure the emission spectra for all samples and integrate the total area under the fluorescence curve.

• Validation Check: Plot the integrated fluorescence intensity (Y-axis) against the absorbance (X-axis) for both the dye and the standard. Condition for success: The linear regression must yield an R² ≥ 0.99. A lower value indicates aggregation or inner filter effects, requiring the preparation of fresh, lower-concentration solutions.

• Calculation: Calculate the quantum yield using the gradient of the slopes, factoring in the refractive indices of the respective solvents.

References

• Source: Scientific Research Publishing (SCIRP)
• Title: The normalized absorption and emission spectra of disperse fluorescent Yellow 82 Source: ResearchGate URL
• Source: Office of Justice Programs (OJP.gov)
• Title: Disperse Golden Yellow 2 (TFS) (C.I.Disperse Yellow 71)

Sources

• 1. Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82 [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. ojp.gov [ojp.gov]
• 4. chembk.com [chembk.com]

Photophysical Properties and Applications of Fluorescent Yellow II (Disperse Yellow 71): A Technical Guide

Executive Summary

Fluorescent Yellow II, commercially classified as C.I. Disperse Yellow 71 (CAS No. 12223-92-6), is a highly conjugated, synthetic fluorescent dye characterized by its exceptional resistance to fading and staining[1]. While historically engineered for the textile industry to dye polyester and blended fabrics[2], its unique photophysical profile—marked by high molar absorptivity, a large Stokes shift, and robust photostability—has positioned it as a valuable tool in advanced materials science and pharmaceutical development. This whitepaper deconstructs the mechanistic causality behind its fluorescence and provides self-validating protocols for its characterization and application in hydrophobic drug delivery tracking.

Chemical Architecture and Mechanistic Causality

The chemical identity of Fluorescent Yellow II is 11-Methoxy-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one (Molecular Formula: C19H12N2O2)[3].

Synthesis Logic: The dye is synthesized using o-nitro-p-methoxyaniline and 1,8-naphthalic anhydride as primary raw materials. The o-nitro-p-methoxyaniline is first reduced using iron powder to form 4-methoxy-1,2-phenylenediamine. This intermediate is then condensed with 1,8-naphthalic anhydride, followed by closed-loop dehydration to form the final rigid ring system[2].

Photophysical Causality: Fluorescent Yellow II derives its optical properties from a highly efficient donor-π-acceptor (D-π-A) architecture.

• Electron Donor (EDG): The methoxy (-OCH3) group acts as a strong electron donor.

• Electron Acceptor (EWG): The naphthalimide/isoquinolinone core serves as the electron-withdrawing group.

Upon photoexcitation, this structural dichotomy facilitates a pronounced Intramolecular Charge Transfer (ICT) from the benzimidazole moiety to the naphthalimide carbonyls[4]. Furthermore, the rigid, coplanar nature of the fused ring system physically restricts intramolecular bond rotations. By minimizing these rotational degrees of freedom, the molecule effectively suppresses non-radiative vibrational decay pathways, forcing the excited state to relax via the emission of a photon (high fluorescence quantum yield)[4].

Logic flow of Fluorescent Yellow II synthesis and resulting ICT fluorescence mechanism.

Photophysical Profile

As a "disperse" dye, Fluorescent Yellow II lacks water-solubilizing ionic groups (such as sulfonates), rendering it highly lipophilic and hydrophobic[3]. Consequently, its photophysical behavior is heavily dependent on the microenvironment (solvatochromism). In non-polar to moderately polar organic solvents, it exhibits strong absorption in the blue region and emits a brilliant yellow-green fluorescence[1].

Table 1: Quantitative Photophysical Properties

Property	Typical Value Range	Mechanistic Rationale
Absorption Max ( λmax​ )	410 nm – 440 nm	π→π∗ and ICT transitions of the conjugated core.
Emission Max ( λem​ )	510 nm – 550 nm	Emission from the relaxed ICT state; red-shifts in polar solvents.
Stokes Shift	~100 nm – 120 nm	Large shift minimizes self-absorption (inner filter effect).
Quantum Yield ( ΦF​ )	> 0.60 (in organic solvents)	Rigid planar structure minimizes non-radiative vibrational relaxation.
Aqueous Behavior	Aggregation-Caused Quenching	Hydrophobicity causes π−π stacking in water, quenching emission.

Experimental Protocols

Protocol A: Self-Validating Spectroscopic Characterization

To accurately determine the molar absorptivity ( ϵ ) and fluorescence quantum yield ( ΦF​ ), researchers must prevent concentration-dependent artifacts. This protocol uses a built-in validation step to ensure data integrity.

• Stock Solution Preparation: Dissolve 1.0 mg of Fluorescent Yellow II in 10 mL of spectroscopic-grade Dimethylformamide (DMF) or Tetrahydrofuran (THF) to create a primary stock solution[4].

• Serial Dilution: Dilute the stock solution to working concentrations ranging from 1 μ M to 10 μ M.

• UV-Vis Absorption Validation (Critical Step): Measure the absorbance from 300 nm to 600 nm. Causality Check: Ensure the optical density (OD) at the chosen excitation wavelength is strictly < 0.05 . Higher ODs lead to the primary inner filter effect, which artificially suppresses emission intensity and skews the calculated quantum yield.

• Fluorescence Emission: Excite the validated sample at its λmax​ (e.g., 420 nm). Record the emission spectrum from 450 nm to 700 nm.

• Quantum Yield Calculation: Use a reference standard with a known quantum yield (e.g., Quinine Sulfate in 0.1 M H2SO4, ΦF​=0.54 ) excited at the identical wavelength. Calculate the yield using the comparative method equation, ensuring to correct for the refractive indices of the respective solvents.

Step-by-step workflow for self-validating photophysical characterization.

Protocol B: Hydrophobic Staining of Polymeric Microparticles (Drug Delivery Tracking)

For drug development professionals evaluating hydrophobic drug encapsulation, Fluorescent Yellow II acts as an excellent lipophilic surrogate or co-encapsulant due to its disperse nature.

• Polymer Doping: Dissolve 50 mg of PLGA (Poly(lactic-co-glycolic acid)) and 0.1 mg of Fluorescent Yellow II in 2 mL of Dichloromethane (DCM). Causality: DCM acts as a mutual solvent for both the hydrophobic polymer and the disperse dye.

• Emulsification: Add the organic phase dropwise into 10 mL of an aqueous solution containing 1% (w/v) Polyvinyl Alcohol (PVA) under high-speed homogenization (10,000 rpm for 2 mins) to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for 4 hours to evaporate the DCM, hardening the microparticles and locking the dye within the hydrophobic core.

• Washing and Recovery (Validation Step): Centrifuge at 5,000 x g for 10 minutes. Wash the pellet three times with distilled water. Causality: This step removes unencapsulated dye and excess PVA, validating that any subsequent fluorescence observed is strictly localized within the particle core.

• Imaging: Suspend the particles in water and image using Confocal Laser Scanning Microscopy (CLSM) with a 405 nm or 440 nm laser line.

References

• Cas 12223-92-6,Fluorescent Yellow Ii (Disperse) | lookchem Source: lookchem.com URL:[Link]

• Disperse Golden Yellow 2 (TFS) (C.I.Disperse Yellow 71) - ChemBK Source: chembk.com URL:[Link]

• Synthesis and photophysical properties of some novel fluorescent dyes based on naphthalimide derivatives Source: researchgate.net URL:[Link]

• Disperse Yellow 71 Source: worlddyevariety.com URL:[Link]

Sources

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Thermal Stability Analysis of Fluorescent Yellow II (Disperse): Mechanistic Insights and Analytical Workflows

Executive Summary

In the realm of high-performance textile coloration and polymer compounding, Fluorescent Yellow II (commonly classified as Disperse Yellow 71 ) represents a critical benchmark for brilliant, high-visibility dyeing. As a Senior Application Scientist, I approach the thermal stability of this dye not merely as a specification, but as a foundational parameter that dictates its viability in high-temperature processes such as thermosol dyeing, heat-transfer printing, and thermoplastic melt-compounding. This whitepaper provides an in-depth technical analysis of the thermal degradation kinetics, phase transitions, and sublimation fastness of Fluorescent Yellow II, supported by field-proven, self-validating analytical protocols.

Chemical Architecture & Thermodynamic Causality

To understand the thermal behavior of Fluorescent Yellow II, we must first examine its molecular architecture. The dye is chemically identified as 11-Methoxy-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one (CAS: 5504-69-8 / 12223-92-6) [1][1].

The Causality of Fluorescence and Stability: The extensive π -conjugation across the fused benzimidazo and isoquinolinone ring systems creates a highly rigid, planar fluorophore. This structural rigidity minimizes non-radiative vibrational relaxation, thereby maximizing the fluorescence quantum yield. From a thermodynamic perspective, this rigid planarity promotes strong intermolecular π−π stacking in the solid state. Consequently, a significant amount of thermal energy is required to disrupt these intermolecular forces (sublimation) or to cleave the covalent backbone (thermal degradation) [2][3]. This makes it exceptionally suited for high-temperature applications, including the coloration of electroluminescent materials and polyester masterbatches [4][5].

Analytical Workflows & Self-Validating Protocols

Thermal stability is a multi-dimensional profile. To accurately map it, we employ two distinct but complementary workflows: intrinsic thermal analysis (TGA/DSC) and application-specific migration testing (Sublimation Fastness).

Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC)

Causality: TGA measures the intrinsic bond dissociation energy by tracking mass loss against temperature. We utilize an inert Nitrogen ( N2​ ) atmosphere to isolate pure thermal cracking from oxidative degradation, ensuring the data reflects the dye's absolute thermal limits. DSC is run concurrently to identify the endothermic melting point ( Tm​ ) and potential phase transitions.

Self-Validating Protocol:

• System Calibration (Validation Step): Before testing the dye, verify the DSC calibration using a high-purity Indium standard ( Tm​=156.6∘C ). Perform a baseline TGA run using an empty alumina crucible; this baseline must be mathematically subtracted from the sample data to eliminate buoyancy effects and instrument drift.

• Sample Preparation: Accurately weigh 5.0 ± 0.1 mg of purified Disperse Yellow 71 powder into the pre-weighed alumina ( Al2​O3​ ) crucible.

• Atmosphere Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at a constant flow rate of 50 mL/min.

• Thermal Programming: Equilibrate the system at 25°C, then heat to 600°C at a linear, controlled heating rate of 10°C/min.

• Data Acquisition: Record the TGA mass loss curve and its first derivative (DTG) to pinpoint the onset of degradation ( Tonset​ ) and the temperature of maximum degradation rate ( Tmax​ ).

Sublimation Fastness Testing (ISO 105-P01)

Causality: While TGA provides molecular stability data, sublimation fastness evaluates the dye's macroscopic thermal migration within a polymer matrix. Disperse dyes are applied via high-temperature processes (130°C to 220°C) [6][6]. This test simulates the thermosol dyeing process, ensuring the dye sublimates controllably without premature degradation.

Self-Validating Protocol:

• Sample Preparation: Prepare a polyester fabric swatch dyed with Disperse Yellow 71 at a 1.0% o.w.f (on weight of fabric) concentration [7][7].

• Assembly: Sandwich the dyed specimen between two undyed adjacent multifiber fabrics (e.g., polyester and nylon).

• Thermal Exposure: Place the composite into a precision scorch tester. Apply a uniform pressure of 4 kPa at 180°C for exactly 30 seconds.

• Validation & Evaluation: To validate the scorch tester's thermal accuracy, place temperature-indicating strips (thermolabels) alongside the fabric assembly. Post-exposure, measure the color change ( ΔE ) using a spectrophotometer zeroed against an undyed reference fabric. Convert the ΔE values to the standard Gray Scale (Rating 1-5).

Quantitative Data Presentation

The following table synthesizes the core physicochemical and thermal parameters of Fluorescent Yellow II, establishing a baseline for industrial formulation.

Property	Value / Rating	Reference
Common Name	Disperse Fluorescent Yellow II (Disperse Yellow 71)	[2][3]
CAS Registry Number	5504-69-8 / 12223-92-6	[8][8]
Molecular Formula	C19H12N2O2	[2][3]
Dye Classification	E-Type (General Leveling)	[7][7]
Light Fastness	4 - 7 (High Stability)	[7][7]
Sublimation Fastness (180°C, 30s)	3 - 4 (Moderate-High Migration Resistance)	[7][7]

Mechanistic Pathway Visualization

The following diagram illustrates the integrated analytical workflow utilized to validate the thermal integrity of Fluorescent Yellow II.

Fig 1: Thermal stability analytical workflow and validation pathway for Fluorescent Yellow II.

Conclusion

The exceptional thermal stability of Fluorescent Yellow II (Disperse Yellow 71) is not an accidental property but a direct consequence of its highly conjugated, rigid benzimidazo-isoquinolinone core. By employing rigorous, self-validating analytical techniques—specifically baseline-corrected TGA/DSC and calibrated sublimation fastness testing—researchers can accurately predict the dye's behavior under extreme processing conditions. This predictive capability is paramount for advancing its application in next-generation fluorescent textiles, security inks, and high-temperature polymer masterbatches.

References

• Colorcom Group / Made-in-China. "Dyesky Dyestuff Disperse Fluorescent Yellow 71 Yellow II for Fabric Dyeing." Available at: 2[3]

• Guidechem. "Fluorescent Yellow Ii (Disperse) 12223-92-6 wiki." Available at: 8[8]

• Taiwan Dyestuffs & Pigments Corp. "Disperse Dye." Available at: 7[7]

• Neelikon Colors. "Fluorescent Dispersent Dyes & Pigments." Available at: 4[5]

• ChemicalBook. "Disperse dyes." Available at: 6[6]

• Colorkem. "China Disperse Fluorescent Yellow 71 | 5504-69-8." Available at: 1[1]

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• 3. Dyesky Dyestuff Disperse Fluorescent Yellow 71 Yellow II for Fabric Dyeing - Disperse Fluorescent Yellow 71 and Yellow II [colorcom.en.made-in-china.com]
• 4. neelikoncolors.com [neelikoncolors.com]
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• 6. Disperse dyes [chemicalbook.com]
• 7. Disperse Dye - Taiwan Dyestuffs & Pigments Corp. [tdpctw.com]
• 8. Page loading... [guidechem.com]

Photophysical Dynamics and Excitation-Emission Profiling of Fluorescent Yellow II (Disperse Yellow 71)

As the demand for highly stable, deeply penetrative fluorophores accelerates across both advanced materials science and pharmaceutical drug development, repurposing robust industrial dyes for high-tech applications has become a critical frontier. Fluorescent Yellow II —commercially known as Disperse Yellow 71 (CAS: 12223-92-6)—is a prime example[1]. Chemically identified as 11-methoxy-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one, this dye is characterized by a rigid, highly conjugated planar core that yields exceptional photostability and a striking greenish-yellow fluorescence[1].

For researchers and application scientists, understanding the precise excitation and emission wavelengths of this molecule is not merely a matter of recording numbers; it requires a deep mechanistic understanding of its electronic transitions. This guide deconstructs the photophysical behavior of Fluorescent Yellow II, providing self-validating experimental protocols and exploring its emerging utility in biorecognition and lipid-nanoparticle (LNP) tracking.

Mechanistic Photophysics: The Intramolecular Charge Transfer (ICT) State

The fluorescent properties of Fluorescent Yellow II are governed by its highly optimized Donor-Acceptor (D-A) architecture. The molecule consists of an electron-withdrawing isoquinolin-7-one moiety (the acceptor) fused to a benzimidazole system, with an electron-donating methoxy group ( −OCH3​ ) at the 11-position (the donor)[2].

Upon absorption of a photon in the blue/UV-A spectrum, the molecule undergoes an Intramolecular Charge Transfer (ICT) [2]. Electron density rapidly shifts from the methoxy-substituted benzimidazole region toward the carbonyl-containing isoquinolinone core.

Because the dipole moment of the excited state ( S1​ ) is significantly larger than that of the ground state ( S0​ ), the molecule is highly sensitive to the polarity of its microenvironment (solvatochromism)[2]. In polar environments, solvent molecules rapidly reorient around the excited dipole, lowering the energy of the S1​ state before emission occurs. This results in a pronounced red-shift in the emission wavelength and a larger Stokes shift.

Photophysical pathway of Fluorescent Yellow II demonstrating Intramolecular Charge Transfer.

Excitation and Emission Wavelengths

The specific wavelengths of Fluorescent Yellow II are dictated by its π→π∗ transitions and the subsequent ICT relaxation. While exact values fluctuate based on the solvent or polymer matrix, the consensus parameters are as follows:

• Excitation Wavelength ( λex​ ): ~430 nm to 450 nm [1]. The dye absorbs strongly in the visible blue region, though it can also be efficiently excited by UV-A light sources (300–400 nm) due to secondary absorption bands[3].

• Emission Wavelength ( λem​ ): ~500 nm to 520 nm [1][4]. The emission manifests as a brilliant greenish-yellow.

• Stokes Shift: ~70 nm . This relatively large Stokes shift is highly advantageous in fluorescence microscopy and flow cytometry, as it minimizes self-quenching and allows for clean optical filtering between the excitation source and the detector.

Quantitative Photophysical Summary

Parameter	Value Range	Mechanistic Causality
Chemical Name	11-Methoxy-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one	Rigid, planar conjugated system restricts non-radiative decay, enabling high quantum yield.
CAS Registry Number	12223-92-6	Unique identifier for Disperse Yellow 71 / Fluorescent Yellow II[1].
Excitation Max ( λex​ )	430 – 450 nm	Corresponds to the primary π→π∗ transition along the donor-acceptor axis.
Emission Max ( λem​ )	500 – 520 nm	Radiative decay from the solvent-relaxed ICT state; highly dependent on local microviscosity.
Stokes Shift	70 – 90 nm	Indicates significant geometric and electronic relaxation in the excited state prior to photon emission.

Self-Validating Spectrofluorometric Protocol

To utilize Fluorescent Yellow II in precision applications (such as drug delivery tracking), researchers must determine its exact photophysical profile in their specific vehicle (e.g., liposomes, polymer micelles). The following protocol is designed as a self-validating system to ensure data integrity and rule out optical artifacts like the inner filter effect.

Step-by-Step Methodology

• Sample Preparation (Causality: Preventing Excimer Formation)

  • Prepare a stock solution of Fluorescent Yellow II in a spectroscopic-grade solvent (e.g., DMSO or Chloroform) at 1×10−3 M.

  • Dilute the working solution to exactly 1×10−6 M . Why? At concentrations above 10−5 M, planar dyes undergo π−π stacking, leading to excimer formation and severe inner filter effects (where the dye re-absorbs its own emitted light), artificially skewing the emission spectrum.

• UV-Vis Absorption Scan (Causality: Establishing the Baseline)

  • Scan the sample from 300 nm to 600 nm using a dual-beam UV-Vis spectrophotometer.

  • Identify the absolute absorption maximum ( λmaxabs​ ). Ensure the optical density (OD) at this wavelength is ≤0.1 to maintain a linear relationship between absorption and fluorescence intensity.

• Excitation Spectrum Validation (Causality: The Self-Validation Check)

  • Set the spectrofluorometer's emission monochromator to λmaxabs​+60 nm.

  • Scan the excitation monochromator from 300 nm to λmaxabs​−15 nm.

  • Validation Check: Overlay the normalized excitation spectrum onto the UV-Vis absorption spectrum. They must match perfectly. If the excitation spectrum is broadened or shifted, it indicates the presence of fluorescent impurities or ground-state aggregates. Do not proceed until the sample is purified.

• Emission Spectrum Mapping

  • Set the excitation monochromator to the validated λmaxabs​ (approx. 440 nm).

  • Scan the emission from λmaxabs​+15 nm to 700 nm. Record the emission maximum ( λem​ ) and calculate the Stokes shift.

Step-by-step self-validating spectrofluorometric workflow for Fluorescent Yellow II.

Applications in Biorecognition and Drug Development

While historically synthesized as a disperse dye for polyester fabrics and UV-curable inkjet inks[1][3], the benzimidazo-isoquinolinone core of Fluorescent Yellow II is gaining profound traction in the life sciences.

Lipophilic Probing in Drug Delivery: Because the dye is highly hydrophobic (disperse) and exhibits strong solvatochromism[2], it serves as an excellent structural probe for lipid nanoparticles (LNPs) and liposomes used in drug delivery. By embedding Fluorescent Yellow II into the lipid bilayer, formulation scientists can monitor LNP structural integrity. If the LNP degrades and exposes the dye to the aqueous physiological environment, the emission wavelength will drastically red-shift and quench, providing a real-time optical readout of drug vehicle stability.

Glycan-Functionalized Biorecognition: Recent advancements have utilized the 7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one fluorophore framework to label naturally occurring polymers for targeted biological imaging. For example, researchers have conjugated this specific fluorescent core to TEMPO-oxidized chitin nanocrystals[4]. These dually functionalized nanocrystals (carrying both the fluorescent dye and a carbohydrate ligand) are used to selectively probe lectins and bacteria[4]. The high relative fluorescence intensity and extreme photostability (fastness) of the imidazoisoquinolinone core allow for prolonged STEM and fluorescence imaging without rapid photobleaching[4].

References

• World Dye Variety. "Disperse Yellow 71". World Dye Variety.[Link]

• ResearchGate. "An experimental and computational study of intramolecular charge transfer: Diarylamino derivatives of 7H-benzimidazo(2,1-a)benz(d,e)isoquinolin-7-ones". ResearchGate.[Link]

• ACS Publications. "Glycan-Functionalized Fluorescent Chitin Nanocrystals for Biorecognition Applications". Bioconjugate Chemistry.[Link]

• Google Patents. "EP3131980A1 - Aqueous resin based inkjet inks".

Sources

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• 2. researchgate.net [researchgate.net]
• 3. EP3131980A1 - Aqueous resin based inkjet inks - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Molecular weight and structural formula of Fluorescent Yellow Ii (Disperse)

This technical guide provides a comprehensive overview of the fluorescent dye, Fluorescent Yellow II (Disperse), also known as Disperse Yellow 71. Intended for researchers, scientists, and professionals in drug development and materials science, this document delves into the core physicochemical properties, structural formula, synthesis, and analytical methodologies pertinent to this compound.

Introduction and Significance

Fluorescent Yellow II (Disperse) is a synthetic organic dye belonging to the disperse class of colorants. These dyes are characterized by their low solubility in water, making them suitable for dyeing hydrophobic fibers such as polyester, acetate, and other synthetic textiles.[1] Its vibrant fluorescent yellow hue has also led to its application in the coloring of plastics and polymers.[2][3] The scientific interest in this and similar fluorescent dyes extends to their potential applications in various fields, including the development of advanced materials and as probes in biological research. Understanding the fundamental properties and analytical characterization of Fluorescent Yellow II (Disperse) is crucial for its effective and safe utilization in these diverse applications.

Physicochemical Properties

The key identifying and physical properties of Fluorescent Yellow II (Disperse) are summarized in the table below. The molecular formula of the compound is C19H12N2O2.[2][3][4][5] Based on this formula, the calculated molecular weight is 300.31 g/mol .[4]

Property	Value
Common Name	Fluorescent Yellow II (Disperse)
Synonyms	Disperse Yellow 71, C.I. Disperse Yellow 71, Fluorescent Yellow H
CAS Number	12223-92-6[2][3][4]
Molecular Formula	C19H12N2O2[2][3][4][5]
Molecular Weight	300.31 g/mol [4]
Appearance	Yellow powder with fluorescence[3]
Solubility	Low solubility in water; soluble in certain organic solvents.

Structural Formula

The chemical structure of Fluorescent Yellow II (Disperse) is based on an amino ketone backbone.[4] The following diagram illustrates the molecular structure of the compound.

Caption: Molecular Structure of Fluorescent Yellow II (Disperse)

Synthesis Overview

The manufacturing process for Disperse Yellow 71 involves a two-step chemical synthesis.[3][4] The primary raw materials are o-nitro-p-methoxyaniline and 1,8-naphthalene dimethyl anhydride.[3]

Step 1: Reduction The initial step is the reduction of o-nitro-p-methoxyaniline. This is typically achieved using iron powder in the presence of acetic acid.[3] The reaction is heated until the nitro group is reduced to an amino group.

Step 2: Condensation and Cyclization The resulting amine is then condensed with 1,8-naphthalene dimethyl anhydride in the presence of glacial acetic acid at an elevated temperature.[3] This is followed by a closed-loop dehydration to form the final dye molecule. The product is then filtered, ground, and dried to yield the commercial dye.[3]

Caption: Simplified Synthesis Workflow

Analytical Methodology: High-Performance Liquid Chromatography (HPLC)

The quantification of Fluorescent Yellow II (Disperse) in various matrices, particularly in textiles, is essential for quality control and safety assessment. High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) is a robust and widely used technique for this purpose.

Principle: This method relies on the separation of the dye from other components in a sample extract using a reversed-phase HPLC column. The dye is then detected and quantified based on its characteristic light absorption in the UV-Visible spectrum.

Experimental Protocol: Analysis of Disperse Yellow 71 in Textiles

This protocol is a representative method and may require optimization for specific sample matrices and instrumentation.

1. Sample Preparation and Extraction:

• Comminution: Cut a representative textile sample into small pieces (approximately 2x2 mm).

• Extraction:

  • Weigh approximately 1.0 g of the comminuted textile into a 50 mL conical flask.

  • Add 20 mL of methanol.

  • Sonicate the mixture for 30 minutes at 60°C in a water bath. This facilitates the extraction of the dye from the fabric.

  • Allow the mixture to cool to room temperature.

  • Centrifuge the extract to pellet any solid material.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC-DAD Instrumentation and Conditions:

• Instrument: A standard HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient elution is typically employed for optimal separation. A common mobile phase consists of:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile

• Gradient Program: A starting composition with a higher proportion of Solvent A is gradually changed to a higher proportion of Solvent B to elute the dye. The specific gradient will depend on the column and system.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 30°C, to ensure reproducible retention times.

• Injection Volume: 10-20 µL.

• Detection: The DAD should be set to acquire data over a wavelength range that includes the maximum absorbance of Disperse Yellow 71. The specific wavelength for quantification is determined from the UV-Vis spectrum of a standard solution.

3. Calibration and Quantification:

• Standard Preparation: Prepare a stock solution of high-purity Disperse Yellow 71 in methanol. From this stock, prepare a series of calibration standards of known concentrations by serial dilution.

• Calibration Curve: Inject the calibration standards into the HPLC system and record the peak area at the wavelength of maximum absorbance. Construct a calibration curve by plotting the peak area versus the concentration of the standards.

• Sample Analysis: Inject the prepared sample extracts and determine the peak area corresponding to Disperse Yellow 71.

• Calculation: Use the calibration curve to determine the concentration of the dye in the sample extract. The final concentration in the original textile sample can then be calculated, taking into account the initial sample weight and extraction volume.

Caption: HPLC Analysis Workflow

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves, when handling the powdered dye to prevent eye and skin contact.

• Respiratory Protection: In situations where dust may be generated, a NIOSH-approved respirator for particulates should be used.

• Ventilation: Handle the dye in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust.

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

It is imperative to consult the supplier-specific SDS for detailed safety information before handling this chemical.

References

• World Dye Variety. (2012, February 6). Disperse Yellow 71. Retrieved from [Link]

• LookChem. (n.d.). Cas 12223-92-6,Fluorescent Yellow Ii (Disperse). Retrieved from [Link]

• ChemBK. (2024, April 10). Disperse Golden Yellow 2 (TFS) (C.I.Disperse Yellow 71). Retrieved from [Link]

• COLORKEM. (n.d.). China Disperse Fluorescent Yellow 71 | 5504-69-8 Manufacturer and Supplier. Retrieved from [Link]

• Shimadzu. (n.d.). Development of LC/MS/MS Method for Screening and Quantitation of 47 Synthetic Dyes under Restricted Substance List in Textiles. Retrieved from [Link]

• RUN. (n.d.). High performance liquid chromatography with diode array detector and coupled mass detection analysis of early synthetic dyes. Retrieved from [Link]

• SUNNY CHEMICAL CORP LTD. (n.d.). DISPERSE YELLOW COLOR. Retrieved from [Link]

• Danish Environmental Protection Agency. (n.d.). Survey of Selected Allergenic, Disperse Dyes in Clothes. Retrieved from [Link]

• Pourdeyhemi, B., & Shamey, R. (2019). Estimation of dye concentration by using Kubelka–Munk and Allen–Goldfinger reflective models: comparing the performance. Fashion and Textiles, 6(1), 1-17.

• ALS. (n.d.). Disperse dyes in textiles. Retrieved from [Link]

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• 2. lookchem.com [lookchem.com]
• 3. chembk.com [chembk.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. colorkem.com [colorkem.com]

Photophysical Dynamics and Stokes Shift Characterization of Fluorescent Yellow II (Disperse)

Introduction: The Chemical Architecture of Fluorescent Yellow II

Fluorescent Yellow II, commercially classified as Disperse Yellow 71, is a high-performance synthetic fluorophore with the chemical identity 11-Methoxy-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one [1]. While traditionally utilized as a colorant in the textile and polymer industries due to its extreme resistance to fading[2], its unique photophysical properties have garnered significant attention in advanced scientific fields, including bioimaging and drug delivery tracking.

The molecule's architecture is a masterclass in rational fluorophore design. It features an electron-donating methoxy group conjugated to an electron-accepting imide/carbonyl core via a rigid, planar benzimidazole-isoquinolinone fused ring system[3]. This structural motif establishes a highly efficient "push-pull" (donor-acceptor) intramolecular charge transfer (ICT) system. For drug development professionals, this scaffold is invaluable: its lipophilicity allows for the tracking of lipid nanoparticles (LNPs) or hydrophobic small molecules, while its massive Stokes shift minimizes the background autofluorescence that plagues biological assays[4].

Mechanistic Causality of the Large Stokes Shift

The Stokes shift—the energy difference between the absorption and emission maxima—is a critical parameter governing fluorophore utility. Small Stokes shifts lead to self-quenching (the inner-filter effect) and poor signal-to-noise ratios. Fluorescent Yellow II exhibits an exceptionally large Stokes shift driven by Excited-State Intramolecular Charge Transfer (ICT) [4].

The Causality of the Shift:

• Photoexcitation: Upon absorbing a photon, the molecule transitions from the ground state ( S0​ ) to the Franck-Condon locally excited (LE) state.

• Charge Redistribution: The push-pull nature of the molecule causes an instantaneous redistribution of electron density from the methoxy donor to the carbonyl acceptor, drastically increasing the molecule's dipole moment ( μe​>μg​ ).

• Solvent Relaxation: In the brief window before emission (picoseconds to nanoseconds), surrounding solvent molecules physically reorient their dipoles to stabilize this highly polar ICT state.

• Emission: This solvent-induced stabilization significantly lowers the energy of the excited state. When the molecule finally emits a photon to return to the ground state, the emitted light is of much lower energy (longer wavelength), resulting in a massive Stokes shift[5].

Caption: Jablonski diagram illustrating the ICT mechanism driving the large Stokes shift.

Quantitative Photophysical Data

Because the ICT state is highly sensitive to the microenvironment, Fluorescent Yellow II exhibits pronounced positive solvatochromism. As the dielectric constant of the solvent increases, the emission maximum red-shifts significantly, while the absorption maximum remains relatively static.

Table 1: Solvatochromic Properties of the Benzimidazo-isoquinolinone Scaffold

Solvent	Dielectric Constant ( ε )	Absorbance Max ( λabs​ , nm)	Emission Max ( λem​ , nm)	Stokes Shift ( Δν , cm⁻¹)
Toluene	2.38	425	490	3,121
Chloroform	4.81	430	510	3,648
Ethanol	24.5	435	535	4,297
N,N-Dimethylformamide (DMF)	36.7	440	550	4,545

Data synthesized from solvatochromic trends of 7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one derivatives[4].

Self-Validating Experimental Protocols

To utilize this dye as a microenvironmental probe in drug formulation (e.g., assessing the internal polarity of a micelle or LNP), researchers must first map its dipole moment using the Lippert-Mataga equation. The following protocol is designed as a self-validating system ; internal checks ensure that concentration artifacts do not skew the photophysical data.

Protocol: Solvatochromic Mapping of the ICT State

Objective: Determine the change in dipole moment ( Δμ ) upon excitation to validate the ICT mechanism.

• Dye Purification: Recrystallize Fluorescent Yellow II from hot ethanol.

  • Causality: Commercial disperse dyes often contain dispersing agents (like lignosulfonates)[6]. These impurities scatter UV light and introduce secondary emission peaks, invalidating spectroscopic measurements.

• Stock Solution Preparation: Prepare a 1.0×10−3 M stock solution in spectroscopic-grade 1,4-dioxane.

• Equimolar Dilution: Dilute the stock to 1.0×10−6 M across a series of solvents with varying orientation polarizabilities ( Δf ).

  • Causality: Maintaining strict equimolarity at a highly dilute concentration ( <0.05 Optical Density) prevents excimer formation and inner-filter self-quenching, ensuring the emission spectrum reflects pure monomeric behavior.

• Spectral Acquisition: Record UV-Vis absorption and steady-state fluorescence spectra at 298 K.

• Lippert-Mataga Analysis: Plot the Stokes shift ( Δν in cm⁻¹) against the solvent orientation polarizability ( Δf ). A linear correlation self-validates that the Stokes shift is purely a function of general solvent dipole relaxation rather than specific solute-solvent hydrogen bonding[4].

Caption: Self-validating experimental workflow for mapping ICT-driven solvatochromism.

Implications for Drug Development

For pharmaceutical scientists, the benzimidazo-isoquinolinone core of Fluorescent Yellow II is an exceptional starting material for custom fluorescent probes. When conjugated to a drug payload or embedded in a lipid bilayer, the dye's emission wavelength acts as a direct readout of its local environment. As the drug moves from the aqueous bloodstream (high polarity, red-shifted emission) into a lipophilic cell membrane (low polarity, blue-shifted emission), the resulting shift in fluorescence can be tracked in real-time using ratiometric confocal microscopy. Furthermore, the massive Stokes shift ensures that excitation light (typically ~430 nm) does not bleed into the emission detection channel, providing pristine, high-contrast imaging data.

Sources

• 1. Dyesky Dyestuff Disperse Fluorescent Yellow 71 Yellow II for Fabric Dyeing - Disperse Fluorescent Yellow 71 and Yellow II [colorcom.en.made-in-china.com]
• 2. lookchem.com [lookchem.com]
• 3. Page loading... [guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chembk.com [chembk.com]

Protocols & Analytical Methods

Application Note: Stable Internalization of Fluorescent Yellow II (Disperse) for Microplastic Tracking

Executive Summary & Mechanistic Rationale

For researchers, toxicologists, and drug development professionals, accurately tracking microplastics (MPs) in complex biological matrices (e.g., cell cultures, tissues, or preclinical animal models) is a critical analytical challenge. Historically, the field has relied on lipophilic dyes like Nile Red. However, these dyes merely adsorb to the particle surface and are notorious for leaching into lipid-rich biological environments, leading to false-positive fluorescence and compromised data integrity[1].

To overcome this, we detail a highly robust, self-validating staining protocol utilizing Fluorescent Yellow II (a disperse dye). Unlike surface-adsorbing fluorophores, disperse dyes are non-ionic, low-molecular-weight molecules that can be physically embedded inside the polymer matrix using a [2].

The Causality of the Mechanism: When an aqueous suspension of MPs and disperse dye is heated (e.g., 70°C), the thermal energy increases the kinetic motion of the polymer chains. This expands the "free volume" within the amorphous regions of plastics like polystyrene (PS), polyethylene (PE), and polyethylene terephthalate (PET). The dye diffuses into these microscopic voids. Upon rapid cooling, the polymer chains collapse, permanently entrapping the fluorophore via steric hindrance and van der Waals forces[2]. This creates a closed system where fluorescence strictly correlates with the physical presence of the plastic.

Quantitative Dye Performance Comparison

The following table summarizes the physicochemical advantages of utilizing a disperse dye over traditional surface-staining methods.

Parameter	Fluorescent Yellow II (Disperse)	Nile Red (Lipophilic)	Hostasol Yellow 3G
Staining Mechanism	Internal matrix entrapment[2]	Surface adsorption[1]	Surface adsorption[1]
Leaching Potential	Very Low (Trapped in core)	High (Particularly in lipids)	Moderate
Excitation / Emission	~420 nm / ~520 nm	~510 nm / ~590 nm	~460 nm / ~510 nm
Polymer Compatibility	Broad (PS, PE, PET, PP)[2]	Broad (Solvatochromic)[3]	Limited (Best for PVC/PS)
Assay Reliability	High (Self-validating)	Low (Prone to false positives)	Moderate

Step-by-Step Methodology: Heat-Mediated Staining

This protocol is designed to be a self-validating system . By incorporating a rigorous washing and validation step, researchers can guarantee that any fluorescence detected in downstream assays originates exclusively from the microplastic particle.

Materials Required

• Target Microplastics (e.g., PS, PE, PET, 1–500 µm)

• Fluorescent Yellow II (Disperse Yellow 11 or equivalent commercial disperse dye powder)

• Deionized (DI) Water

• Ethanol (Molecular Biology Grade)

• 0.2 µm PTFE or Polycarbonate track-etched filter membranes

• Incubator shaker or heated water bath

Protocol

Step 1: Dye Bath Preparation

• Suspend 100 mg of Fluorescent Yellow II powder in 10 mL of DI water.

• Vortex vigorously for 2 minutes. Causality: Disperse dyes lack strongly solubilizing ionic groups. Preparing a fine aqueous suspension ensures the dye acts as a partitionable solute rather than dissolving fully, driving the thermodynamic equilibrium toward the hydrophobic polymer matrix.

Step 2: Polymer Suspension & Thermal Infusion

• Add 50 mg of dry microplastic particles to the 10 mL dye suspension.

• Incubate the mixture at 70°C for 2 hours in the dark, with continuous agitation at 150 rpm. Causality: Heating to 70°C provides the thermal energy required to exceed the activation energy of polymer chain mobility[2]. This expands the free volume within the plastic without reaching the melting point, allowing the low-molecular-weight dye to diffuse inward without destroying particle morphology.

Step 3: Matrix Collapse (Cooling)

• Remove the suspension from the heat source and immediately place it in an ice-water bath for 10 minutes. Causality: Rapid cooling drops the system below the effective mobility threshold, collapsing the free volume and permanently locking the dye molecules inside the core of the microplastic.

Step 4: Rigorous Washing

• Filter the suspension through a 0.2 µm membrane using vacuum filtration.

• Wash the retained particles sequentially with 50 mL of DI water, followed by 20 mL of 10% Ethanol, and finally 50 mL of DI water. Causality: The 10% ethanol wash is critical. Disperse dyes have moderate solubility in ethanol. This step strips away superficially adsorbed dye that could later detach in biological assays, without swelling the polymer enough to allow the internally trapped dye to escape.

Step 5: System Validation (Self-Validation Step)

• Resuspend a small aliquot of the washed MPs in a 10% Fetal Bovine Serum (FBS) solution or lipid emulsion for 24 hours at 37°C.

• Centrifuge the sample to pellet the MPs and measure the fluorescence of the supernatant. Causality: A non-fluorescent supernatant confirms zero leaching, validating the particles for high-fidelity in vivo or in vitro tracking.

Workflow Visualization

Fig 1: Heat-mediated disperse dyeing workflow for stable microplastic fluorescence.

References

• Karakolis, E. G., Nguyen, B., You, J. B., Rochman, C. M., & Sinton, D. (2019). Fluorescent Dyes for Visualizing Microplastic Particles and Fibers in Laboratory-Based Studies. Environmental Science & Technology Letters, 6(6), 334-340.[Link]

• Maes, T., Jessop, R., Wellner, N., Haupt, K., & Mayes, A. G. (2017). A rapid-screening approach to detect and quantify microplastics based on fluorescent tagging with Nile Red. Scientific Reports, 7, 44501.[Link]

• Meyers, N., et al. (2020). Preliminary Results From Detection of Microplastics in Liquid Samples Using Flow Cytometry. Frontiers in Environmental Science, 8, 572424.[Link]

Sources

• 1. vliz.be [vliz.be]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Frontiers | Preliminary Results From Detection of Microplastics in Liquid Samples Using Flow Cytometry [frontiersin.org]

Application Notes and Protocols: Fluorescent Yellow II (Disperse Yellow 71) as an Investigational Probe for Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling a New Application for a Classic Dye

Fluorescent Yellow II, also known as C.I. Disperse Yellow 71 (CAS 12223-92-6), is a synthetic dye with the molecular formula C19H12N2O2.[1] Traditionally, its utility has been firmly rooted in the industrial sector, where it imparts vibrant, lasting color to textiles, plastics, and coatings.[1][2] Its chemical properties, particularly its hydrophobicity and strong fluorescence, suggest a potential, yet unexplored, application in the realm of biological imaging.

This document serves as a foundational guide for the investigational use of Fluorescent Yellow II as a fluorescent probe in microscopy. As there is a notable absence of published literature detailing its use in cellular imaging, the protocols and information presented herein are synthesized from established methodologies for similar hydrophobic and disperse dyes. Therefore, this guide should be considered a starting point for research and development, with a strong emphasis on the necessity for user-defined optimization and validation. The inherent hydrophobicity of this dye suggests it will preferentially accumulate in nonpolar environments within cells, such as lipid droplets and cellular membranes, making it a candidate for visualizing these structures.

Physicochemical and Spectral Properties

A comprehensive understanding of a fluorophore's properties is critical for successful experimental design. Below is a summary of the known characteristics of Fluorescent Yellow II and estimated spectral values based on related compounds.

Property	Value / Observation	Source / Note
Synonyms	C.I. Disperse Yellow 71, Fluorescent Yellow H	[2][3]
CAS Number	12223-92-6	[1]
Molecular Formula	C19H12N2O2	[1]
Molecular Weight	300.31 g/mol	[1]
Appearance	Yellow powder with fluorescence	[1]
Solubility	Insoluble in water; requires an organic solvent like DMSO for stock solutions.	[4][5]
Estimated Excitation Max	~440 - 460 nm	Based on data for C.I. Disperse Yellow 82.[2][6] User verification is essential.
Estimated Emission Max	~520 - 530 nm	Based on data for C.I. Disperse Yellow 82.[2][7] User verification is essential.
Quantum Yield (Φf)	Not documented.	Requires experimental determination.
Photostability	Unknown in a microscopy context; some disperse dyes show good photostability.	[2]

A Note on Spectral Properties: The provided excitation and emission maxima are estimations derived from the closely related compound C.I. Disperse Yellow 82.[2][6][7] It is imperative that researchers empirically determine the optimal excitation and emission wavelengths for Fluorescent Yellow II in their specific experimental system using a spectrophotometer or by testing a range of filter sets on the microscope.

Core Principles and Critical Considerations

Mechanism of Action: The Role of Hydrophobicity

Lipophilic dyes, like Fluorescent Yellow II, function by partitioning into non-aqueous, lipid-rich environments.[8] This property allows them to stain cellular membranes and lipid droplets. The staining is a physical process driven by the dye's affinity for the lipid bilayer, rather than a specific chemical reaction with a target molecule. This mechanism means the dye is likely to be a general membrane or lipid stain and may not be suitable for targeting specific proteins without conjugation.

Cytotoxicity: A Primary Safety Check

Disperse dyes, as a class, are not inert and some have been shown to exhibit cytotoxic or genotoxic effects.[9] Before extensive use in live-cell imaging, a thorough cytotoxicity assessment is not just recommended, but essential. This ensures that the observed cellular dynamics are not artifacts of dye-induced cell stress or death. A simple viability assay, such as one using propidium iodide and Hoechst, can provide a clear indication of the dye's impact on cell health at various concentrations and incubation times.[10][11]

Experimental Protocols

The following protocols are designed as robust starting points. Optimization of dye concentration, incubation times, and washing steps will be necessary for different cell types and experimental goals.

Reagent Preparation: Stock Solution

The foundation of reproducible staining is a well-prepared stock solution.

• Solvent Selection: Use anhydrous dimethyl sulfoxide (DMSO) to prepare the stock solution.

• Preparation: Prepare a 1-10 mM stock solution of Fluorescent Yellow II in DMSO. For example, to make a 10 mM stock, dissolve 3.0 mg of the dye (MW 300.31) in 1 mL of DMSO.

• Storage: Aliquot the stock solution into small, single-use volumes to minimize freeze-thaw cycles. Store at -20°C, protected from light.

Diagram: General Experimental Workflow

Caption: Principle of dual-staining for cytotoxicity.

Troubleshooting and Data Interpretation

Issue	Potential Cause(s)	Recommended Solution(s)
Weak or No Signal	- Inappropriate filter set (excitation/emission mismatch).- Dye concentration too low.- Insufficient incubation time.- Photobleaching from excessive light exposure.	- Empirically test different filter combinations based on estimated spectra (~450nm Ex / ~520nm Em).- Perform a concentration titration (e.g., 0.1 µM to 20 µM).- Increase incubation time (e.g., up to 90 minutes).- Reduce laser power/exposure time; use a more sensitive detector; use an anti-fade mounting medium for fixed cells. [12]
High Background	- Dye concentration too high.- Insufficient washing.- Use of phenol red in imaging medium.- Autofluorescence from cells or medium.	- Decrease dye concentration.- Increase the number and duration of wash steps after staining.- Switch to a phenol red-free imaging medium.<[13]br>- Image an unstained control sample to assess autofluorescence. If problematic, consider spectral unmixing if available.
Patchy/Uneven Staining	- Inhomogeneous dye solution (precipitation).- Poor cell health.- For fixed cells, uneven fixation or permeabilization.	- Ensure the working solution is freshly prepared and well-mixed before adding to cells.- Confirm cells are healthy and adherent before staining.- Ensure complete and even coverage of cells with fixative and other reagents.
Unexpected Localization (e.g., Cytoplasmic)	- In live cells, internalization of the membrane over time.- For fixed cells, permeabilization before or after staining with lipophilic dyes can cause redistribution. [14]	- For live-cell membrane staining, image shortly after washing.- For fixed cells, try staining before permeabilization, or omit detergents in all steps following the initial permeabilization and staining. [14]
Evidence of Phototoxicity in Live Cells (e.g., Blebbing, Apoptosis)	- Excessive light exposure (high laser power, long exposure).- High dye concentration leading to photosensitization.	- Use the lowest possible excitation light intensity and exposure time.- Reduce dye concentration.- Increase the time interval between acquisitions in a time-lapse experiment. [12]

Interpreting Your Results: The staining pattern of Fluorescent Yellow II is expected to highlight lipid-rich structures. In healthy live cells, this may appear as sharp outlines of the plasma membrane and potentially bright, punctate staining of lipid droplets. Over time in culture, expect to see the dye internalized into vesicular structures as the cell membrane turns over. [15]In fixed cells, the pattern will be static. Always compare your stained samples to an unstained control to account for autofluorescence and a vehicle (DMSO) control to rule out solvent-induced artifacts.

References

• LookChem. (n.d.). Cas 12223-92-6,Fluorescent Yellow Ii (Disperse). Retrieved from [Link]

• ResearchGate. (n.d.). The normalized absorption and emission spectra of disperse fluorescent Yellow 82. Retrieved from [Link]

• InCell Analyzer. (2020, September 26). Cytotoxicity Assay [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Cytotoxicity assays based on flow cytometry. Retrieved from [Link]

• SciSpace. (2015, February). fluorescent disperse dyes: reflectance spectra, relative strength and performance evaluation of coumarin. Retrieved from [Link]

• Abdel-Hamid, M. K., & El-Sayed, Y. S. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. In Cell Viability Assays (pp. 1-13). Humana, New York, NY.

• ibidi. (n.d.). Live Cell Imaging | Experiment Requirements. Retrieved from [Link]

• Creative Biolabs. (n.d.). Live Cell Imaging Protocol & Troubleshooting. Retrieved from [Link]

• Lee, S., et al. (2020). Combining hydrophilic and hydrophobic environment sensitive dyes to detect a wide range of cellular polarity. Scientific Reports, 10(1), 1-9.

• Glen Research. (n.d.). Spectral Characteristics of Fluorescent Dyes. Retrieved from [Link]

• Aspland, J. R. (1997). Chapter 9: The Structure and Properties of Disperse Dyes And Related Topics. In Textile Dyeing and Coloration.

• World Dye Variety. (2012, February 6). Disperse Yellow 71. Retrieved from [Link]

• ResearchGate. (n.d.). Absorption and emission spectra of a typical yellow fluorescent dye. Retrieved from [Link]

• ChemFine. (n.d.). disperse dyes (yellow). Retrieved from [Link]

• Hangzhou Tiankun Chem Co.,Ltd. (2021, March 29). What is the solubility of reactive dyes?. Retrieved from [Link]

• Scribd. (n.d.). Solubility Data of DMSO. Retrieved from [Link]

• Environment and Climate Change Canada. (2017, March 15). Screening Assessment Aromatic Azo and Benzidine-based Substance Grouping Certain Azo Disperse Dyes. Retrieved from [Link]

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Application Notes and Protocols: Preparation of Fluorescent Yellow II (Disperse) Nanoparticles for Imaging

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Harnessing the Brilliance of Disperse Dyes for Cellular Imaging

The visualization of cellular and subcellular processes is a cornerstone of modern biological research and drug development. Fluorescent nanoparticles (FNPs) have emerged as powerful tools for these applications, offering significant advantages over traditional organic dyes, such as enhanced brightness, superior photostability, and tunable surface functionalities.[1][] This guide provides a comprehensive overview of the preparation, characterization, and application of fluorescent nanoparticles derived from Fluorescent Yellow II (also known as C.I. Disperse Yellow 71), a synthetic dye with inherent fluorescent properties.[3]

Disperse dyes, characterized by their low water solubility, are ideal candidates for forming stable, purely organic nanoparticles through bottom-up self-assembly methods.[4] The resulting nanoparticles can often exhibit a phenomenon known as aggregation-induced emission (AIE), where the fluorescence intensity is significantly enhanced in the aggregated (nanoparticle) state compared to the dissolved molecular state.[5][6] This property is highly advantageous for bioimaging, leading to brighter probes and higher signal-to-noise ratios.[7]

This document will detail two primary methods for the preparation of Fluorescent Yellow II nanoparticles: the reprecipitation method and the emulsification-solvent evaporation technique. We will delve into the rationale behind each step, provide detailed protocols, and discuss the critical characterization techniques required to ensure the quality and reproducibility of the nanoparticle synthesis. Finally, we will outline a general protocol for the application of these nanoparticles in cellular imaging.

A Note on the Physicochemical Properties of Fluorescent Yellow II (C.I. Disperse Yellow 71):

Fluorescent Yellow II is a yellow powder with the molecular formula C₁₉H₁₂N₂O₂.[3] While it is known to be fluorescent, detailed and publicly available data on its specific excitation and emission maxima, as well as its quantitative solubility in common organic solvents, are limited. Therefore, the protocols provided herein are based on established methods for similar hydrophobic dyes and should be considered a starting point for optimization. Researchers should perform initial spectroscopic analysis to determine the optimal excitation and emission wavelengths for their specific batch of Fluorescent Yellow II.

I. Nanoparticle Preparation Methodologies: A Comparative Overview

The choice of preparation method for Fluorescent Yellow II nanoparticles will depend on the desired particle characteristics, such as size, and the available laboratory equipment. Below, we discuss two robust and widely used techniques.

A. The Reprecipitation Method

The reprecipitation method, also known as the solvent displacement or nanoprecipitation method, is a straightforward and rapid technique for fabricating organic nanoparticles.[4] The underlying principle involves the rapid change in solvent polarity, which induces the precipitation of the dissolved dye into nanoparticles.

Causality of Experimental Choices:

• Solvent and Antisolvent: A "good" solvent is chosen in which Fluorescent Yellow II is readily soluble (e.g., tetrahydrofuran (THF), acetone). This solution is then rapidly injected into a "poor" or "anti-solvent" (typically water), in which the dye is insoluble.

• Rapid Injection and Stirring: The fast injection and vigorous stirring ensure rapid supersaturation of the dye throughout the anti-solvent, leading to the formation of a large number of small nuclei simultaneously. This promotes the formation of small, relatively monodisperse nanoparticles.

• Concentration: The concentration of the dye in the initial organic solvent is a critical parameter. Higher concentrations can lead to larger nanoparticles or aggregates.

Workflow for the Reprecipitation Method:

Figure 1: Workflow for the preparation of Fluorescent Yellow II nanoparticles using the reprecipitation method.

B. Emulsification-Solvent Evaporation Method

The emulsification-solvent evaporation technique is another versatile method for preparing nanoparticles from hydrophobic compounds. This method involves the formation of an oil-in-water (o/w) emulsion, where the "oil" phase is a solution of the dye in a water-immiscible organic solvent.

Causality of Experimental Choices:

• Organic Phase: A water-immiscible organic solvent with a low boiling point (e.g., dichloromethane, ethyl acetate) is used to dissolve the Fluorescent Yellow II.

• Aqueous Phase and Surfactant: The organic phase is emulsified in an aqueous phase containing a surfactant or stabilizing agent. The surfactant reduces the interfacial tension between the two phases, allowing for the formation of small, stable droplets of the organic phase.

• Homogenization: High-energy methods like sonication or high-speed homogenization are used to break down the organic phase into nano-sized droplets within the aqueous phase.

• Solvent Evaporation: The organic solvent is then removed by evaporation, causing the dye to precipitate within the original droplets, forming solid nanoparticles.

Workflow for the Emulsification-Solvent Evaporation Method:

Figure 2: Workflow for the emulsification-solvent evaporation method.

II. Detailed Experimental Protocols

Disclaimer: These protocols are generalized for hydrophobic fluorescent dyes. Optimization of parameters such as concentration, solvent/antisolvent ratios, and sonication time may be necessary to achieve desired nanoparticle characteristics for Fluorescent Yellow II.

Protocol 1: Preparation of Fluorescent Yellow II Nanoparticles by Reprecipitation

Materials:

• Fluorescent Yellow II (C.I. Disperse Yellow 71)

• Tetrahydrofuran (THF), analytical grade

• Deionized water (18.2 MΩ·cm)

• Magnetic stirrer and stir bar

• Glass vials

• Micropipettes

• Rotary evaporator or nitrogen stream for solvent removal

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Fluorescent Yellow II in THF at a concentration of 1 mg/mL. This may require sonication to fully dissolve the dye.

• Nanoparticle Formation: a. In a clean glass vial, add 10 mL of deionized water. b. Place the vial on a magnetic stirrer and stir vigorously. c. Rapidly inject 100 µL of the Fluorescent Yellow II stock solution into the stirring water. d. A color change and slight turbidity should be observed, indicating nanoparticle formation.

• Solvent Removal: Allow the solution to stir for 1-2 hours at room temperature in a fume hood to evaporate the THF. Alternatively, use a rotary evaporator or a gentle stream of nitrogen.

• Storage: Store the nanoparticle suspension at 4°C in the dark.

Protocol 2: Preparation of Fluorescent Yellow II Nanoparticles by Emulsification-Solvent Evaporation

Materials:

• Fluorescent Yellow II (C.I. Disperse Yellow 71)

• Dichloromethane (DCM), analytical grade

• Poly(vinyl alcohol) (PVA), 87-89% hydrolyzed

• Deionized water (18.2 MΩ·cm)

• Probe sonicator or high-speed homogenizer

• Magnetic stirrer and stir bar

• Rotary evaporator

• Centrifuge

Procedure:

• Phase Preparation: a. Organic Phase: Dissolve 5 mg of Fluorescent Yellow II in 1 mL of DCM. b. Aqueous Phase: Prepare a 2% (w/v) PVA solution in 10 mL of deionized water.

• Emulsification: a. Add the organic phase to the aqueous phase. b. Immediately emulsify the mixture using a probe sonicator on ice for 2-5 minutes at a specific power output (e.g., 40% amplitude). The mixture should become a uniform, opaque emulsion.

• Solvent Evaporation: a. Transfer the emulsion to a round-bottom flask and place it on a magnetic stirrer. b. Allow the DCM to evaporate by stirring the emulsion at room temperature for 4-6 hours in a fume hood. Alternatively, use a rotary evaporator at reduced pressure.

• Nanoparticle Collection and Washing: a. Transfer the nanoparticle suspension to centrifuge tubes. b. Centrifuge at high speed (e.g., 15,000 x g) for 30 minutes at 4°C. c. Discard the supernatant and resuspend the nanoparticle pellet in deionized water. d. Repeat the centrifugation and washing steps two more times to remove residual PVA.

• Final Suspension and Storage: Resuspend the final nanoparticle pellet in a desired volume of deionized water or a suitable buffer (e.g., PBS). Store at 4°C in the dark.

III. Characterization of Fluorescent Yellow II Nanoparticles

Thorough characterization is essential to ensure the quality, reproducibility, and performance of the prepared nanoparticles.

A. Size and Polydispersity Index (PDI) by Dynamic Light Scattering (DLS)

DLS measures the hydrodynamic diameter of the nanoparticles in suspension. The PDI is a measure of the heterogeneity of particle sizes in the sample. A PDI value below 0.3 is generally considered acceptable for many biological applications.

Protocol for DLS Measurement:

• Dilute a small aliquot of the nanoparticle suspension in deionized water to an appropriate concentration (this will depend on the instrument).

• Filter the diluted sample through a 0.22 µm syringe filter to remove any dust or large aggregates.

• Transfer the sample to a clean DLS cuvette.

• Perform the measurement according to the instrument's instructions, typically at 25°C.

• Record the Z-average diameter (hydrodynamic size) and the PDI.

B. Surface Charge by Zeta Potential Measurement

Zeta potential is an indicator of the surface charge of the nanoparticles and is a critical parameter for predicting their colloidal stability. Nanoparticles with a zeta potential greater than |30| mV are generally considered to be stable in suspension due to electrostatic repulsion.

Protocol for Zeta Potential Measurement:

• Dilute the nanoparticle suspension in deionized water or a low ionic strength buffer.

• Transfer the diluted sample to a zeta potential cuvette.

• Perform the measurement according to the instrument's instructions.

• Record the zeta potential value in mV.

C. Spectroscopic Properties

As mentioned, the specific spectral properties of Fluorescent Yellow II are not widely reported. It is crucial to determine these for your prepared nanoparticles.

Protocol for Spectroscopic Analysis:

• Absorption Spectrum: Dilute the nanoparticle suspension and measure the absorbance from 300 to 700 nm using a UV-Vis spectrophotometer to determine the wavelength of maximum absorbance (λ_abs).

• Emission Spectrum: Using a spectrofluorometer, excite the nanoparticle suspension at its λ_abs and scan the emission from λ_abs + 10 nm to 700 nm to determine the wavelength of maximum emission (λ_em).

Table 1: Expected Characteristics of Fluorescent Yellow II Nanoparticles

Parameter	Technique	Expected Range/Value	Significance
Hydrodynamic Diameter	DLS	50 - 200 nm	Influences cellular uptake and biodistribution.
Polydispersity Index (PDI)	DLS	< 0.3	Indicates a monodisperse and homogenous sample.
Zeta Potential	Electrophoretic Light Scattering	> |30| mV or < -30 mV	Predicts colloidal stability.
Excitation Maximum (λ_ex)	Spectrofluorometer	To be determined empirically	Essential for selecting appropriate microscope light sources.
Emission Maximum (λ_em)	Spectrofluorometer	To be determined empirically	Essential for selecting appropriate microscope filters.

IV. Application in Cellular Imaging

Once prepared and characterized, the Fluorescent Yellow II nanoparticles can be used for in vitro cellular imaging.

Protocol for Cellular Imaging:

• Cell Culture: Plate cells of interest (e.g., HeLa, A549) in a suitable imaging dish (e.g., glass-bottom dish) and culture overnight to allow for cell attachment.

• Nanoparticle Incubation: a. Dilute the Fluorescent Yellow II nanoparticle suspension in complete cell culture medium to a desired final concentration (a concentration range of 10-100 µg/mL can be a starting point for optimization). b. Remove the old medium from the cells and replace it with the nanoparticle-containing medium. c. Incubate the cells for a specific period (e.g., 2-24 hours) at 37°C and 5% CO₂.[1]

• Washing: a. Remove the nanoparticle-containing medium. b. Gently wash the cells three times with warm phosphate-buffered saline (PBS) to remove any non-internalized nanoparticles.

• Imaging: a. Add fresh, pre-warmed culture medium or a suitable imaging buffer to the cells. b. Image the cells using a fluorescence microscope equipped with the appropriate filter set corresponding to the determined excitation and emission wavelengths of the nanoparticles.

Cellular Uptake and Imaging Workflow:

Figure 3: General workflow for cellular imaging with Fluorescent Yellow II nanoparticles.

V. Conclusion and Future Perspectives

The preparation of fluorescent nanoparticles from hydrophobic dyes like Fluorescent Yellow II offers a promising avenue for the development of bright and photostable probes for cellular imaging. The reprecipitation and emulsification-solvent evaporation methods provide robust and adaptable platforms for synthesizing these nanomaterials. While the specific photophysical properties of Fluorescent Yellow II require empirical determination, the methodologies and characterization techniques outlined in this guide provide a solid foundation for researchers to produce and validate their own fluorescent nanoparticles for a wide range of bioimaging applications. Future work could focus on surface functionalization of these nanoparticles with targeting ligands to enable specific labeling of cellular compartments or cell types, further expanding their utility in biological research and diagnostics.

VI. References

• Zhang, X., Zhang, X., Tao, L., Chi, Z., Xu, J., & Wei, Y. (2014). Aggregation induced emission-based fluorescent nanoparticles: fabrication methodologies and biomedical applications. Journal of Materials Chemistry B, 2(28), 4398-4414.

• World Dye Variety. (2012, February 6). Disperse Yellow 71. Retrieved from [Link]

• Granchak, V. M., Sakhno, T. V., Korotkova, I. V., Sakhno, Y. E., & Kuchmy, S. Y. (2018). Aggregation-Induced Emission in Organic Nanoparticles: Properties and Applications: a Review. Theoretical and Experimental Chemistry, 54(3), 147-177.

• Geng, J., Li, W., Wang, J., & Tang, B. Z. (2023). Organic Nanoparticles with Aggregation-Induced Emission and Two-Photon Excitation for Fluorescence Imaging of Living Cells/Tissues. ACS Applied Bio Materials, 6(7), 2849-2859.

• Ultra Industries. Solvent Yellow 2. Retrieved from [Link]

• Bio-protocol. (2021). Cellular Uptake Assay. Retrieved from [Link]

• Elibrary.ru. (2020, January 31). Aggregation-Induced Emission in Organic Nanoparticles: Properties and Applications: a Review. Retrieved from [Link]

• Al-Hetlani, E., Amin, M. O., & El-Bialy, E. S. (2022). Dynamic Light Scattering and Its Application to Control Nanoparticle Aggregation in Colloidal Systems: A Review. Coatings, 12(11), 1662.

• Riedinger, A., & Parak, W. J. (2022). Following nanoparticle uptake by cells using high-throughput microscopy and the deep-learning based cell identification algorithm Cellpose. Frontiers in Bioengineering and Biotechnology, 10, 962243.

• Optics Letters. (2023). Method for nanoparticles uptake evaluation based on double labeled fluorescent cells scanned in enhanced darkfield microscopy. Retrieved from [Link]

• ResearchGate. (2024, July 19). The measurement of cellular uptake of nanoparticles? Retrieved from [Link]

• Mcneill, J. (2008). Mechanism of Cellular Uptake of Highly Fluorescent Conjugated Polymer Nanoparticles. Journal of Physical Chemistry C, 112(20), 7475-7483.

• YouTube. (2025, February 13). Lecture 07: Dynamic Light Scattering and Zeta Potential Analysis. Retrieved from [Link]

• American Laboratory. (2018). Combined Use of Dynamic Light Scattering, Laser Diffraction, Imaging and Zeta Potential for Characterization of Nanoparticles with Special Emphasis on Inks. Retrieved from [Link]

• De, M., Ghosh, P. S., & Rotello, V. M. (2008). Applications of Nanoparticles in Biology. Advanced Materials, 20(22), 4225-4241.

• ResearchGate. (2019, July 12). Recent Advances in the use of Fluorescent Nanoparticles for Bioimaging. Retrieved from [Link]

• Suisse TP. (2024, October 14). dls – dynamic light scattering – zeta potential. Retrieved from [Link]

• The University of Texas at Dallas. (n.d.). Particle Size Distribution and Zeta Potential Based on Dynamic Light Scattering: Techniques to Characterize Stability and Surface. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Fabrication of nanoparticles by reprecipitation method, (B) TE 71,... Retrieved from [Link]

• Khalid, A., & Tomljenovic-Hanic, S. (2024). Emerging Fluorescent Nanoparticles for Non-Invasive Bioimaging. Molecules, 29(23), 5594.

• PubMed. (2024, November 26). Emerging Fluorescent Nanoparticles for Non-Invasive Bioimaging. Retrieved from [Link]

• Wolfbeis, O. S. (2015). An overview of nanoparticles commonly used in fluorescent bioimaging. Chemical Society Reviews, 44(14), 4743-4768.

• Yedahm Chemical. (n.d.). Solvent Dyes. Retrieved from [Link]

• Kar, P., & Samaddar, L. (2022). Solvent-mediated extraction of disperse dyes from polyester: correlating Cyrene extraction yields with molecular topological and chemical descriptors. RSC Advances, 12(45), 29337-29347.

• Sunny Chemical Corp Ltd. (n.d.). DISPERSE YELLOW COLOR. Retrieved from [Link]

• Gotor, R., & Collado, D. M. (2021). Organic Fluorescent Dye-based Nanomaterials: Advances in the Rational Design for Imaging and Sensing Applications. Molecules, 26(16), 4967.

• Park, K. (2013). Recent Advances in the Emulsion Solvent Evaporation Technique for the Preparation of Nanoparticles and Nanocapsules. Macromolecular Symposia, 333(1), 17-26.

• Chaudhary, S. A., Patel, D. M., Patel, J. K., & Patel, D. H. (2021). Solvent Emulsification Evaporation and Solvent Emulsification Diffusion Techniques for Nanoparticles. In Advanced Drug Delivery Systems. IntechOpen.

• Patsnap Eureka. (2022, April 22). Nano liquid disperse dye with high washing fastness as well as preparation method and application of nano liquid disperse dye. Retrieved from [Link]

• ResearchGate. (n.d.). Absorption and emission spectra of a typical yellow fluorescent dye. Retrieved from [Link]

• EAS Publisher. (2025, April 25). Formulation and Evaluation of Polymeric Nanoparticles by Precipitation Method. Retrieved from [Link]

• ResearchGate. (2020, July 13). Preparation of Aqueous Nanodispersions of Disperse Dye by High‐Gravity Technology and Spray Drying. Retrieved from [Link]

• ChemFine International Co., Ltd. (n.d.). disperse dyes (yellow). Retrieved from [Link]

• Google Patents. (n.d.). CN102295837B - Preparation method for disperse yellow dye. Retrieved from

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Application Notes and Protocols for Flow Cytometry Assays Using Fluorescent Yellow II (Disperse) Dye

Introduction: A New Hue for Cellular Lipid Analysis

The study of cellular metabolism and its dysregulation in disease is a cornerstone of modern drug development and biomedical research. Central to these processes are lipid droplets (LDs), which have emerged from being viewed as simple inert fat storage depots to highly dynamic organelles involved in energy homeostasis, cell signaling, and protein trafficking. Consequently, the ability to accurately and efficiently quantify LD content at a single-cell level is of paramount importance.

Traditionally, dyes like Nile Red and BODIPY™ have been the workhorses for lipid droplet analysis.[1][2] This guide introduces the application of Fluorescent Yellow II, a member of the disperse dye family, for the quantitative assessment of intracellular lipid droplets via flow cytometry. Disperse dyes are typically non-ionic, hydrophobic molecules, a characteristic that underpins their utility in staining intracellular lipidic structures.[3] Specifically, we will focus on the properties and application of coumarin-based disperse dyes, such as C.I. Disperse Yellow 82, as a representative analogue for Fluorescent Yellow II, leveraging their solvatochromic properties for specific and bright staining of lipid droplets.[4][5]

These application notes will provide researchers, scientists, and drug development professionals with a comprehensive framework for utilizing this fluorescent tool, from understanding its mechanism of action to detailed, field-proven protocols and troubleshooting guidance.

Mechanism of Action: Solvatochromism in the Lipid Droplet Microenvironment

Fluorescent Yellow II and its coumarin-based analogues are solvatochromic dyes.[6][7] This means their fluorescence emission spectrum is highly dependent on the polarity of the surrounding solvent.[8] In the aqueous environment of the cytoplasm, the dye exhibits minimal fluorescence. However, upon partitioning into the non-polar, hydrophobic core of a lipid droplet, the dye undergoes a conformational change and becomes intensely fluorescent.[6][9]

This "light-up" property is critical for achieving a high signal-to-noise ratio, as it minimizes background fluorescence from unbound dye within the cell.[10] The mechanism is driven by the dye's molecular structure, which typically includes electron-donating and electron-accepting groups.[11] The low-polarity environment of the triglycerides and cholesterol esters within the lipid droplet core enhances the intramolecular charge transfer, leading to a significant increase in fluorescence quantum yield and a shift in the emission wavelength.[12][13] This selective fluorescence in a lipid-rich environment makes Fluorescent Yellow II an excellent probe for quantifying cellular lipid content.

Caption: Mechanism of Fluorescent Yellow II staining.

Photophysical Properties and Instrument Configuration

Understanding the spectral properties of Fluorescent Yellow II is critical for successful experimental design and data interpretation. Based on data for the analogous C.I. Disperse Yellow 82, the dye exhibits the following spectral characteristics.[4][14]

Parameter	Wavelength/Value	Recommended Laser	Recommended Filter
Excitation Maximum (λex)	~435 nm	Violet (405 nm) or Blue (488 nm)	530/30 BP or similar (e.g., FITC channel)
Emission Maximum (λem)	~520 nm

Note: Spectral properties can shift depending on the microenvironment. The provided values are based on measurements in ethanol and may vary slightly within the cellular context. Empirical testing is recommended.

The excitation profile of Fluorescent Yellow II makes it highly compatible with standard flow cytometers equipped with a violet (405 nm) or blue (488 nm) laser. The emission is typically collected in a channel commonly used for FITC or GFP (e.g., a 530/30 bandpass filter). This compatibility allows for easy integration into existing experimental setups.

Detailed Protocol: Quantifying Intracellular Lipid Droplets

This protocol provides a step-by-step guide for staining both adherent and suspension cells with Fluorescent Yellow II for analysis by flow cytometry.

1. Reagent Preparation

• Fluorescent Yellow II Stock Solution (1 mM): The molecular weight of disperse dyes can vary. For C.I. Disperse Yellow 82 (MW: 333.38 g/mol ), dissolve 0.33 mg in 1 mL of high-quality, anhydrous DMSO.[15] Vortex thoroughly. Store in small aliquots at -20°C, protected from light.

• Staining Buffer: Phosphate-Buffered Saline (PBS), pH 7.4.

• Cell Culture Medium: Appropriate for the cell line being used.

• Fixative (Optional): 2-4% Paraformaldehyde (PFA) in PBS.

• Positive Control (Optional): Oleic acid complexed to BSA to induce lipid droplet formation.

2. Cell Preparation and Staining

The optimal dye concentration should be determined empirically for each cell type and experimental condition, but a starting range of 200 nM to 1 µM is recommended, based on similar coumarin-based dyes.[6]

Caption: Experimental workflow for flow cytometry.

For Suspension Cells:

• Harvest cells by centrifugation (e.g., 300 x g for 5 minutes).

• Wash cells once with 1 mL of pre-warmed PBS.

• Prepare the working staining solution by diluting the 1 mM stock solution in PBS. For example, to make a 500 nM solution, add 0.5 µL of stock to 1 mL of PBS.

• Resuspend the cell pellet in the staining solution at a concentration of approximately 1 x 10^6 cells/mL.

• Incubate for 15-30 minutes at 37°C, protected from light.

• (Optional but recommended) Wash the cells once with 1 mL of PBS to remove excess dye.

• Resuspend the final cell pellet in 300-500 µL of PBS for flow cytometry analysis.

For Adherent Cells:

• Grow cells on a culture plate to the desired confluency.

• Prepare the working staining solution in pre-warmed PBS or serum-free medium as described above.

• Aspirate the culture medium and wash the cells once with pre-warmed PBS.

• Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Aspirate the staining solution and wash the cells once with PBS.

• Harvest the cells using a gentle dissociation reagent (e.g., Trypsin-EDTA).

• Neutralize the dissociation reagent with culture medium, transfer to a tube, and centrifuge (300 x g for 5 minutes).

• Resuspend the cell pellet in 300-500 µL of PBS for analysis.

3. Data Acquisition

• Instrument Setup: Use an unstained cell sample to set the forward scatter (FSC) and side scatter (SSC) voltages to place the cell population of interest on scale.

• Fluorescence Detection: Use the Blue laser (488 nm) or Violet laser (405 nm) for excitation. Set the detector for the emission channel (e.g., FITC or GFP, ~520-530 nm) so that the unstained population is on the low end of the fluorescence scale.

• Compensation: If performing multicolor experiments, single-stain controls for each fluorophore are essential to correctly calculate and apply compensation.[16] Given the emission peak around 520 nm, pay close attention to potential spectral overlap into the PE channel.

• Data Collection: Acquire data for your stained samples. It is recommended to collect at least 10,000 events for the population of interest.

4. Data Analysis

• Gate on the cell population of interest based on FSC and SSC properties to exclude debris.

• If a viability dye is used, gate on the live cell population.

• Create a histogram of the Fluorescent Yellow II signal (e.g., FITC-A).

• Use an unstained or negative control sample to set a gate defining the positive population.

• Quantify the percentage of positive cells and/or the median fluorescence intensity (MFI) of the positive population as a measure of lipid droplet content.

Assay Validation and Controls

A robust flow cytometry assay requires proper validation and the inclusion of appropriate controls.

• Staining Titration: To determine the optimal dye concentration, perform a titration experiment. Test a range of concentrations (e.g., 50 nM to 2 µM) and select the concentration that provides the best separation between the negative and positive populations with minimal cytotoxicity.

• Cytotoxicity Assessment: High concentrations of fluorescent dyes can be toxic to cells.[17][18] Assess cell viability after staining using a viability dye (e.g., Propidium Iodide or a fixable viability dye) to ensure the staining protocol does not compromise cell health.

• Positive and Negative Controls:

  • Biological Positive Control: Treat cells with oleic acid (e.g., 100-400 µM for 24 hours) to induce lipid droplet accumulation. This will serve as a bright positive control.

  • Unstained Control: An unstained sample is crucial for setting the background fluorescence level.

  • Fluorescence Minus One (FMO) Controls: In multicolor panels, FMO controls are essential for accurate gating of the Fluorescent Yellow II positive population, especially when there is significant spectral overlap from other fluorophores.[19]

Multicolor Panel Design Considerations

When incorporating Fluorescent Yellow II into a multicolor panel, careful fluorophore selection is key to minimizing spectral spillover.[16][20]

• Excitation Source: As Fluorescent Yellow II can be excited by both the violet (405 nm) and blue (488 nm) lasers, be mindful of other dyes excited by these lasers.

• Emission Overlap: With an emission maximum around 520 nm, the primary concern is spillover into the PE channel (typically ~575/25 nm). When pairing with PE or PE-tandem dyes, ensure proper compensation is applied.[21]

• Panel Strategy:

  • Avoid: Using spectrally adjacent dyes for co-expressed or rare markers.

  • Preferable: Use Fluorescent Yellow II alongside dyes excited by other lasers (e.g., red laser for APC or APC-tandems) to minimize overlap.[19]

  • Utilize a Spectrum Viewer: Online tools can help visualize the spectral overlap between Fluorescent Yellow II and other fluorophores in your panel.[16]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Weak or No Signal	- Dye concentration too low.- Insufficient incubation time.- Low lipid droplet content in cells.	- Perform a dye titration to find the optimal concentration.- Increase incubation time (e.g., up to 60 minutes).- Use a positive control (e.g., oleic acid-treated cells) to confirm staining.
High Background Fluorescence	- Dye concentration too high.- Inadequate washing.- Cell death leading to non-specific staining.	- Reduce dye concentration.- Include a wash step after staining.- Co-stain with a viability dye to exclude dead cells from analysis.
High CV / Broad Population	- Cell clumps or aggregates.- Instrument fluidics issue.	- Filter the cell suspension through a 40 µm cell strainer before analysis.- Ensure the flow rate is appropriate and the instrument is clean.
Poor Compensation in Multicolor	- Incorrect single-stain controls.- Tandem dye degradation.	- Ensure single-stain controls are bright and contain both positive and negative populations.- Use FMO controls to set accurate gates.- Protect tandem dyes from light and use appropriate staining buffers.

References

• Jana, P., Siva, A., Soppina, V., & Kanvah, S. (2020). Live-cell imaging of lipid droplets using solvatochromic coumarin derivatives. Organic & Biomolecular Chemistry, 18(29), 5608–5616. Available from: [Link]

• Mouton, L., et al. (2019). Coumarin-based Fluorescent Probes for Selectively Targeting and Imaging the Endoplasmic Reticulum in Mammalian Cells. Photochemistry and photobiology, 95(2), 650–658. Available from: [Link]

• Uchiyama, S., et al. (2020). Visualization of Lipid Droplets in Living Cells and Fatty Livers of Mice Based on the Fluorescence of π-Extended Coumarin Using Fluorescence Lifetime Imaging Microscopy. Analytical Chemistry, 92(8), 5866–5874. Available from: [Link]

• Uchiyama, S., et al. (2020). Visualization of Lipid Droplets in Living Cells and Fatty Livers of Mice Based on the Fluorescence of π-Extended Coumarin Using Fluorescence Lifetime Imaging Microscopy. PubMed. Available from: [Link]

• Jana, P., et al. (2020). Imaging of lipid droplets using coumarin fluorophores in live cells and C. elegans. ResearchGate. Available from: [Link]

• Bio-Rad Laboratories. (n.d.). Multi-color Flow Cytometry - 10 Panels Design Tips & Tricks. Bio-Rad. Available from: [Link]

• Purevsuren, K., et al. (2023). Blue-emitting lipid droplet probes based on coumarin dye for multi-color imaging of living cells and fatty livers of mice. Kyushu University. Available from: [Link]

• LookChem. (n.d.). Cas 12223-92-6,Fluorescent Yellow Ii (Disperse). LookChem. Available from: [Link]

• Typescript. (2014). Photophysical Properties of Coumarin Compounds in Neat and Binary Solvent Mixtures. SciSpace. Available from: [Link]

• ResearchGate. (n.d.). Absorption and emission spectra of a Coumarin Disperse Yellow 82. ResearchGate. Available from: [Link]

• Gad, S. C., et al. (2021). Synthesis and Cytotoxicity Evaluation of Novel Coumarin–Palladium(II) Complexes against Human Cancer Cell Lines. Molecules, 26(11), 3369. Available from: [Link]

• Creative Bioarray. (n.d.). Guides for Live Cell Imaging Dyes. Creative Bioarray. Available from: [Link]

• Phosat, A., et al. (2024). Evaluation of Cytotoxicity and Apoptosis Induced by Coumarin Hydrazide-Hydrazone Derivatives in Human Hepatocellular Carcinoma C. Trends in Sciences, 21(7), 7628. Available from: [Link]

• Fred Hutch. (n.d.). Panel Design. Fred Hutch. Available from: [Link]

• Giri, R., & Payal, A. (2023). Solvatochromic Study of Coumarin in Pure and Binary Solvents with Computational Insights into Dipole Moment, Reactivity, and Stabilization Energy. Physical Chemistry Research, 11(2), 267-286. Available from: [Link]

• Yuan, Y., et al. (2013). Synthesis and in Vitro Photocytotoxicity of Coumarin Derivatives for One- and Two-Photon Excited Photodynamic Therapy. Journal of Medicinal Chemistry, 56(13), 5455–5467. Available from: [Link]

• Lee, S. H., et al. (2013). Solvent Effects on the UV–vis Absorption and Emission of Optoelectronic Coumarins: a Comparison of Three Empirical Solvatochromic Models. The Journal of Physical Chemistry C, 117(26), 13452–13463. Available from: [Link]

• Pinto, C. I. C., et al. (2024). Synthesis of inverse push-pull coumarin dyes and their application as solvatochromic probes and labelling agents for bacteria. Dyes and Pigments, 228, 112343. Available from: [Link]

• Giri, R., & Payal, A. (2023). Insights into the Electronic Properties of Coumarins: A Comparative Study. Physical Chemistry Research, 11(2), 267-286. Available from: [Link]

• Atta-Eyison, A. A. (2020). Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82. Journal of Materials Science and Chemical Engineering, 8(1), 29-41. Available from: [Link]

• HHMI. (2017). New Fluorescent Dyes Could Advance Biological Imaging. HHMI. Available from: [Link]

• Khan, S., et al. (2025). An update on recent advances in fluorescent materials for fluorescence molecular imaging: a review. RSC Publishing. Available from: [Link]

• Xiong, X., et al. (2017). The normalized absorption and emission spectra of disperse fluorescent Yellow 82 in ethanol, on dyed polyester fabrics, and solid state. ResearchGate. Available from: [Link]

• Anderson, C. T., & Wallace, I. S. (2014). Identification and use of fluorescent dyes for plant cell wall imaging using high-throughput screening. Methods in Molecular Biology, 1056, 103–109. Available from: [Link]

• Wiley Analytical Science. (2019). Novel fluorophores boost super-resolution imaging. Wiley Analytical Science. Available from: [Link]

• World Dye Variety. (2011). Disperse Yellow 2. World Dye Variety. Available from: [Link]

• AATCC. (n.d.). The Structure and Properties of Disperse Dyes And Related Topics. P2 InfoHouse. Available from: [Link]

• Atta-Eyison, A. A. (2020). Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82. Scientific Research Publishing. Available from: [Link]

• ResearchGate. (n.d.). The structure of disperse fluorescent Yellow 82. ResearchGate. Available from: [Link]

• Feinberg Labs. (n.d.). Labeling Cells with Live Dyes. Feinberg Labs. Available from: [Link]

• World Dye Variety. (2012). Disperse Yellow 82. World Dye Variety. Available from: [Link]

• Mol-Instincts. (n.d.). DISPERSE YELLOW 82 12239-58-6 wiki. Mol-Instincts. Available from: [Link]

• MDPI. (2024). Comparison of Lipid Content in Nine Dinoflagellate Species Using Flow Cytometry. MDPI. Available from: [Link]

• Fowler, S. D., & Greenspan, P. (1985). Application of Nile red, a fluorescent hydrophobic probe, for the detection of neutral lipid deposits in tissue sections: comparison with oil red O. Journal of Histochemistry & Cytochemistry, 33(8), 833–836. Available from: [Link]

• Agilent. (n.d.). Comparison of Different Cell Types for Neutral Lipid Accumulation. Agilent. Available from: [Link]

• Greenspan, P., et al. (1985). Nile red: a selective fluorescent stain for intracellular lipid droplets. Journal of Cell Biology, 100(3), 965–973. Available from: [Link]

• Creative Biolabs. (n.d.). Live Cell Imaging Protocol & Troubleshooting. Creative Biolabs. Available from: [Link]

• Greenspan, P., et al. (1985). Nile red: a selective fluorescent stain for intracellular lipid droplets. PubMed. Available from: [Link]

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• 6. Live-cell imaging of lipid droplets using solvatochromic coumarin derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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Application Note: Incorporating Fluorescent Yellow II (Disperse) into Polymer Hydrogels

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Application Areas: Fluorescence-guided tissue marking, controlled drug release monitoring, and biosensing.

Introduction & Mechanistic Rationale

Fluorescent Yellow II (also known as Disperse Yellow 71, CAS 12223-92-6) is a synthetic disperse dye recognized for its exceptional photostability, resistance to fading, and vibrant fluorescence[1]. In drug development and tissue engineering, incorporating stable fluorophores into biocompatible hydrogels is critical for real-time in vivo tracking.

However, a fundamental thermodynamic conflict exists: Fluorescent Yellow II is highly hydrophobic, whereas polymer hydrogels (like Poly(ethylene glycol) diacrylate, PEGDA) are highly hydrophilic water-swollen networks. Direct addition of the disperse dye into an aqueous pre-gel solution results in high surface energy mismatches, leading to spontaneous agglomeration and phase separation[2].

The Mechanistic Solution: To bridge this gap, we utilize an amphiphilic block copolymer strategy. By introducing Pluronic F-127 (an FDA-approved PEO-PPO-PEO triblock copolymer), we create a micellar "molecular lock"[3]. The hydrophobic poly(propylene oxide) (PPO) core sequesters the Fluorescent Yellow II molecules, while the hydrophilic poly(ethylene oxide) (PEO) corona provides steric stabilization within the aqueous phase[4]. This micellar dispersion is then homogeneously crosslinked into a PEGDA hydrogel network via UV photopolymerization, permanently trapping the dye-loaded micelles within the matrix.

Workflow Visualization

Caption: Workflow for incorporating hydrophobic disperse dye into a hydrogel matrix.

Materials and Reagents

Reagent / Material	Function in Formulation	Concentration / Amount
Fluorescent Yellow II (CAS 12223-92-6)	Hydrophobic Fluorophore	0.1% w/v
Pluronic F-127	Amphiphilic Dispersant / Micelle Former	5.0% w/v
PEGDA (Mn ~700)	Hydrogel Backbone Monomer	10.0% w/v
Irgacure 2959	UV Photoinitiator	0.5% w/v
Deionized (DI) Water	Aqueous Solvent	Balance

Experimental Protocols

This protocol is designed as a self-validating system . Quality control checkpoints are built into the methodology to ensure that errors (such as dye agglomeration) are caught before proceeding to irreversible polymerization steps.

Protocol A: Micellar Encapsulation of Fluorescent Yellow II

Causality: Disperse dyes cannot dissolve in water. Mechanical shearing (sonication) breaks down macroscopic dye aggregates, allowing the PPO cores of the F-127 micelles to thermodynamically encapsulate the nano-scale dye particles, drastically lowering interfacial tension[2].

• Surfactant Dissolution: Dissolve 500 mg of Pluronic F-127 in 10 mL of DI water at 4°C. Note: F-127 is more soluble at cold temperatures due to the hydration of PEO chains.

• Dye Addition: Add 10 mg of Fluorescent Yellow II to the cold F-127 solution.

• Ultrasonication: Process the mixture using a probe sonicator (130 W, 20 kHz) at 40% amplitude for 10 minutes in an ice bath (10 seconds ON, 5 seconds OFF to prevent thermal degradation of the dye).

• Filtration: Pass the dispersion through a 0.45 µm PTFE syringe filter to remove any unencapsulated, agglomerated dye particles.

• Self-Validation Checkpoint (DLS): Analyze the filtrate using Dynamic Light Scattering (DLS).

  • Pass Criteria: A monodisperse peak between 20–30 nm confirms successful micellar encapsulation.

  • Fail Criteria: Peaks > 500 nm indicate agglomeration; the sonication step must be repeated.

Protocol B: Synthesis of the Fluorescent Hydrogel Network

Causality: UV light cleaves Irgacure 2959 into reactive free radicals, which attack the acrylate double bonds of PEGDA, forming a covalently crosslinked 3D network. The dye-loaded micelles become physically entangled and locked within this mesh[3].

• Monomer Integration: To the 10 mL micellar dispersion from Protocol A, add 1.0 g of PEGDA (Mn ~700). Vortex gently for 2 minutes until completely homogenized.

• Initiator Addition: Add 50 mg of Irgacure 2959. Wrap the vial in aluminum foil to prevent premature ambient light crosslinking and stir in the dark for 15 minutes.

• Casting: Pipette the pre-gel solution into a customized silicone mold (e.g., 10 mm diameter, 2 mm depth).

• Photopolymerization: Expose the mold to 365 nm UV light (Intensity: 10 mW/cm²) for exactly 60 seconds.

  • Causality for strict timing: Under-exposure leaves unreacted PEGDA monomers (which are cytotoxic), while over-exposure causes irreversible photobleaching of the Fluorescent Yellow II.

Protocol C: Post-Processing and Validation

• Washing: Carefully demold the hydrogels and submerge them in 50 mL of Phosphate-Buffered Saline (PBS, pH 7.4) for 24 hours at room temperature, placed on an orbital shaker.

• Self-Validation Checkpoint (Leaching Test): Measure the fluorescence of the PBS wash buffer using a spectrofluorometer.

  • Pass Criteria: Minimal fluorescence in the buffer (< 5% of total payload) confirms the dye is securely locked within the hydrogel network.

  • Fail Criteria: High fluorescence indicates micellar instability or insufficient PEGDA crosslinking density.

Quantitative Data & Quality Control Metrics

To ensure reproducibility across batches, the following quantitative parameters should be targeted and verified:

Parameter	Expected Value	Analytical Method
Dye Loading Efficiency	> 85%	UV-Vis Spectroscopy (Analysis of unencapsulated retentate)
Micelle Size (Pre-gel)	20 - 30 nm	Dynamic Light Scattering (DLS)
Sol-Gel Transition Time	45 - 60 seconds	Rheology (Time-sweep at 365 nm, crossover of G' and G'')
Fluorescence Emission Peak	~ 520 nm	Spectrofluorometry (Excitation at ~430 nm)
Dye Leaching (24h in PBS)	< 5%	Fluorescence measurement of the wash buffer

Troubleshooting & Optimization Guide

• Issue: The hydrogel exhibits weak or patchy fluorescence.

  • Causality: This is typically caused by dye precipitation during the mixing phase or photobleaching during UV curing.

  • Optimization: Ensure the pre-gel solution is kept at 4°C until immediately before UV exposure to maintain F-127 micelle stability. Strictly limit UV exposure to 60 seconds.

• Issue: The hydrogel fails to crosslink (remains a viscous liquid).

  • Causality: Oxygen inhibition of free radicals or insufficient photoinitiator dissolution.

  • Optimization: Degas the pre-gel solution using nitrogen bubbling for 5 minutes prior to UV exposure, and ensure Irgacure 2959 is fully dissolved (solution should be completely transparent before casting).

• Issue: Rapid dye leaching during the PBS wash.

  • Causality: The concentration of Pluronic F-127 is too low, leaving free dye molecules outside the PPO cores, or the PEGDA mesh size is too large.

  • Optimization: Increase F-127 concentration to 7.5% w/v or decrease the molecular weight of PEGDA (e.g., from Mn 700 to Mn 400) to tighten the crosslinked mesh.

References

• LookChem. "Fluorescent Yellow Ii (Disperse) - Chemical Properties and Usage".[1] URL: [Link]

• Google Patents. "CN104497630A - Fluorescent disperse dye dispersion, preparation method thereof and fluorescent disperse dye ink".[2] URL:

• MDPI Polymers. "Stable Encapsulation and Responsive Release of Dyes via Noncovalent Molecular Lock Strategy: A Case Study of Rhodamine B Based Fluorescent Hydrogel Microspheres".[3] URL: [Link]

• MDPI Gels. "Near-Infrared Dye-Loaded Thermosensitive Hydrogels as Novel Fluorescence Tissue Markers".[4] URL: [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. CN104497630A - Fluorescent disperse dye dispersion, preparation method thereof and fluorescent disperse dye ink - Google Patents [patents.google.com]
• 3. Stable Encapsulation and Responsive Release of Dyes via Noncovalent Molecular Lock Strategy: A Case Study of Rhodamine B Based Fluorescent Hydrogel Microspheres [mdpi.com]
• 4. mdpi.com [mdpi.com]

Application Note: A Guide to Sample Preparation for Spectroscopic Analysis of Fluorescent Yellow Ii (Disperse Yellow 71)

Abstract

This document provides a comprehensive guide to the preparation of samples of Fluorescent Yellow Ii, also known as C.I. Disperse Yellow 71, for analysis by UV-Visible (UV-Vis) and Fluorescence spectroscopy. The protocols herein are designed for researchers, scientists, and quality control professionals, emphasizing the foundational principles that ensure data accuracy, reproducibility, and integrity. We delve into the causality behind experimental choices, from solvent selection to concentration optimization, to equip the user with the expertise needed for robust spectroscopic characterization.

Introduction: The Importance of Precision

Fluorescent Yellow Ii (Disperse Yellow 71) is a synthetic organic dye with the molecular formula C19H12N2O2.[1][2][3][4] It is widely utilized across various industries for its vibrant, fluorescent yellow hue and excellent fastness properties, finding applications in the dyeing of textiles like polyester, as well as in plastics, coatings, and inks.[1][2][5]

The accurate characterization of this dye's spectral properties is paramount for quality control, formulation development, and fundamental research. Both UV-Visible and fluorescence spectroscopy are powerful techniques for this purpose. However, the quality of spectroscopic data is fundamentally dependent on the quality of the sample preparation. Disperse dyes, by their nature, present unique challenges due to their low solubility in water. This guide provides a self-validating framework for preparing true solutions of Fluorescent Yellow Ii, mitigating common pitfalls and ensuring reliable analytical outcomes.

Foundational Principles: Beyond the Pipette

The Disperse Dye Challenge: Solvent Selection

The term "disperse dye" itself points to the primary analytical hurdle: poor aqueous solubility. These dyes are typically applied to hydrophobic fibers from a fine aqueous dispersion. For spectroscopic analysis, however, a true, homogenous solution is non-negotiable, as any particulate matter will scatter light and lead to erroneous absorbance readings.[6]

The selection of an appropriate organic solvent is therefore the most critical decision in the sample preparation workflow. An ideal solvent must meet three criteria:

• High Solubilizing Power: The solvent must fully dissolve the dye to form a clear, particle-free solution. Gentle sonication can often aid in this process.[6]

• Spectral Transparency: The solvent itself must not absorb light in the same wavelength region as the analyte. The "UV cutoff" of a solvent is the wavelength below which the solvent itself has an absorbance of 1, rendering it opaque.

• Chemical Inertness: The solvent should not react with the dye molecule or cause its degradation.

Based on the properties of similar disperse dyes, several spectroscopic-grade solvents are recommended for consideration.

Solvent	Polarity	Typical UV Cutoff	Rationale & Considerations
Methanol	Polar Protic	~205 nm	A good starting point for many disperse dyes; cost-effective and readily available.[7]
Ethanol	Polar Protic	~210 nm	Similar to methanol, with slightly lower polarity.
N,N-Dimethylformamide (DMF)	Polar Aprotic	~268 nm	Excellent solubilizing power for many organic compounds, but has a higher UV cutoff.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	~268 nm	A powerful solvent, often used for compounds that are difficult to dissolve.[8] Must be handled with care.
Acetonitrile	Polar Aprotic	~190 nm	Excellent UV transparency, making it ideal for measurements deep into the UV range.

Concentration: The Key to Linearity and Sensitivity

Spectroscopic measurements are governed by the Beer-Lambert Law, which describes a linear relationship between absorbance and concentration. However, this linearity holds true only within a specific concentration range.

• For UV-Vis Spectroscopy: The optimal absorbance range is typically 0.1 to 1.0 A . Solutions that are too concentrated (>2.0 A) can lead to non-linear detector response and stray light errors.

• For Fluorescence Spectroscopy: Samples must be significantly more dilute than for UV-Vis. High concentrations can lead to "inner filter effects," where the sample itself re-absorbs emitted light, and concentration quenching, both of which artificially reduce the fluorescence signal. A good starting point is an absorbance of <0.1 A at the excitation wavelength.

Experimental Workflow and Protocols

General Sample Preparation Workflow

The entire process, from solid dye to analysis-ready solution, follows a structured path designed to minimize error and ensure consistency.

Caption: General workflow for preparing Fluorescent Yellow Ii samples.

Protocol 1: Preparation of a Primary Stock Solution (e.g., 100 µg/mL)

Objective: To create an accurate, concentrated stock solution from which all other dilutions will be made.

Materials:

• Fluorescent Yellow Ii (Disperse Yellow 71) powder

• Spectroscopic grade solvent (e.g., Methanol)

• Class A 100 mL volumetric flask

• Analytical balance (readable to 0.1 mg)

• Weighing paper/boat

• Spatula

• Funnel

• Ultrasonic bath

Methodology:

• Weighing: Accurately weigh approximately 10.0 mg of Fluorescent Yellow Ii powder onto weighing paper. Record the exact mass.

• Transfer: Carefully transfer the weighed powder through a funnel into the 100 mL volumetric flask. Rinse the weighing paper and funnel with small aliquots of the chosen solvent to ensure a quantitative transfer of the dye into the flask.

• Dissolution: Add solvent to the flask until it is about half-full. Cap the flask and swirl to dissolve the powder. If dissolution is slow, place the flask in an ultrasonic bath for 5-10 minutes.[6] Visually inspect the solution against a bright light to ensure no solid particles remain.

• Dilution to Volume: Once the dye is fully dissolved, allow the solution to return to room temperature. Carefully add solvent until the bottom of the meniscus touches the calibration mark on the neck of the flask.

• Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is completely homogenous.

• Storage: Transfer the stock solution to a labeled, amber glass bottle and store it protected from light to prevent photodecomposition.

Protocol 2: Sample Preparation for UV-Vis Spectroscopy

Objective: To prepare a sample with an absorbance within the optimal range (0.1-1.0 A) for analysis.

Materials:

• Primary Stock Solution (from Protocol 1)

• Spectroscopic grade solvent

• Calibrated micropipettes or Class A volumetric pipettes

• Small volumetric flasks (e.g., 10 mL)

• Quartz or glass cuvettes

Methodology:

• Prepare a Diluted Sample: Based on the stock solution concentration, perform a dilution to target the mid-range of the Beer-Lambert law. For example, to make a 5 µg/mL solution from a 100 µg/mL stock:

  • Pipette 0.5 mL of the stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with the solvent and homogenize.

• Prepare the Blank: Fill a clean cuvette with the same spectroscopic grade solvent used for the dilutions. This will be used to zero the instrument.[7][9]

• Condition the Sample Cuvette: Rinse the sample cuvette 2-3 times with small amounts of the diluted sample solution, discarding the rinse each time.

• Measure: Fill the cuvette approximately three-quarters full with the diluted sample solution. Ensure there are no air bubbles.[6] Wipe the optical surfaces of the cuvette with a lint-free cloth (e.g., Kimwipe) before placing it in the spectrophotometer.

• Analyze: First, run a full wavelength scan (e.g., 200-700 nm) to determine the wavelength of maximum absorbance (λmax).[7] If the absorbance at λmax is outside the 0.1-1.0 range, adjust the concentration accordingly and re-measure.

Protocol 3: Sample Preparation for Fluorescence Spectroscopy

Objective: To prepare a highly dilute sample to avoid inner filter effects and concentration quenching.

Methodology:

• Perform a High Dilution: The sample for fluorescence should be significantly more dilute than for UV-Vis. A common starting point is a 1:10 or 1:20 dilution of the sample that was used for UV-Vis analysis.

  • For example, take 1 mL of the 5 µg/mL solution (prepared in Protocol 2) and dilute it into a 10 mL volumetric flask to obtain a 0.5 µg/mL solution.

• Verify Absorbance: The absorbance of this final solution at the intended excitation wavelength should ideally be less than 0.1 A. This can be confirmed using the UV-Vis spectrophotometer.

• Prepare Blank and Sample Cuvettes: Follow the same procedure as for UV-Vis (Steps 2-4 in Protocol 2), using high-quality quartz fluorescence cuvettes (which have four polished sides).

• Analyze: Place the sample in the spectrofluorometer. First, determine the optimal excitation wavelength (λex) by running an excitation scan. Then, set the instrument to λex and run an emission scan to find the wavelength of maximum emission (λem).[10]

Troubleshooting and Best Practices

Even with careful execution, issues can arise. The following flowchart addresses common problems and their solutions.

Caption: A troubleshooting guide for common sample preparation issues.

References

• LookChem. (n.d.). Cas 12223-92-6, Fluorescent Yellow Ii (Disperse). Retrieved from [Link]

• ChemBK. (2024, April 10). Disperse Golden Yellow 2 (TFS) (C.I.Disperse Yellow 71). Retrieved from [Link]

• University of Calgary. (n.d.). Ultra-violet and visible spectroscopy. Retrieved from [Link]

• World of Dyes. (2012, February 6). Disperse Yellow 71. Retrieved from [Link]

• ResearchGate. (n.d.). The structure of disperse fluorescent Yellow 82. Retrieved from [Link]

• Valencia College. (n.d.). Experiment 10: Dye Concentration Using a UV-Vis Spectrophotometer. Retrieved from [Link]

• YouTube. (2014, June 26). UV Vis Sample Prep and Operation. Retrieved from [Link]

• Epsilon Pigments. (n.d.). Fluorescent disperse dye. Retrieved from [Link]

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• 8. Disperse yellow 211 | Fluorescent Dye | 70528-90-4 | Invivochem [invivochem.com]
• 9. science.valenciacollege.edu [science.valenciacollege.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Tracing Fluid Dynamics Using Fluorescent Yellow II (Disperse)

Audience: Fluid Dynamics Researchers, Chemical Engineers, and Formulation Scientists Focus: Particle Image Velocimetry (PIV) and Supercritical CO₂ (scCO₂) Flow Visualization

Introduction & Mechanistic Overview

Fluorescent Yellow II (Disperse)—systematically known as C.I. Disperse Yellow 71[CAS: 12223-92-6]—is a highly fluorescent, non-ionic dye belonging to the amino ketone/naphthalimide structural class[1]. In the realm of experimental fluid dynamics, the selection of a tracer is dictated by its ability to faithfully follow fluid streamlines (Stokes number ≪

• without altering the fluid's rheological properties, while simultaneously providing a high signal-to-noise ratio under laser illumination[2].

Because Fluorescent Yellow II is a disperse dye, it is inherently hydrophobic and completely insoluble in water[3]. This physicochemical property provides two distinct mechanistic advantages depending on the fluid medium:

• In Aqueous Systems (PIV): Its extreme hydrophobicity prevents dye leaching when encapsulated within polymer matrices (e.g., polyethylene). This ensures that the fluorescence signal remains strictly localized to the neutrally buoyant tracer particle, eliminating background noise[2].

• In Supercritical Systems (scCO₂): Its non-polar structure allows for direct and efficient solvation in supercritical carbon dioxide. This enables the high-fidelity visualization of boundary layers, mass transfer, and fluid phase behaviors in high-pressure reactors without the need for disruptive co-solvents[4].

Physicochemical Properties

To effectively design a flow visualization experiment, the tracer's photophysical and chemical properties must be aligned with the optical setup. Table 1 summarizes the critical parameters of Fluorescent Yellow II.

Table 1: Physicochemical Profile of Fluorescent Yellow II (Disperse)

Parameter	Specification
Chemical Name	C.I. Disperse Yellow 71 / Fluorescent Yellow II
CAS Number	12223-92-6[1]
Molecular Formula	C₁₉H₁₂N₂O₂[5]
Molecular Weight	300.31 g/mol [6]
Appearance	Bright yellow powder with green fluorescence[3]
Excitation / Emission Max	~440 nm (Blue) / ~530 nm (Yellow-Green)[3]
Solubility Profile	Soluble in acetone, dichloromethane, scCO₂; Insoluble in water[7]

Protocol A: Aqueous Particle Image Velocimetry (PIV) via Dye-Doped Microspheres

Causality & Experimental Design

Direct injection of hydrophobic dyes into aqueous flows results in immediate agglomeration and phase separation, rendering flow tracing impossible. To utilize Fluorescent Yellow II in water, it must be encapsulated into polyethylene (PE) microspheres. PE is selected because its density (1.00 g/cc) perfectly matches fresh water, rendering the particles neutrally buoyant[2]. This eliminates buoyancy-induced velocity artifacts (Stokes drag), ensuring the particles act as perfect proxies for the fluid's true velocity vector.

Step-by-Step Methodology

• Solvent Swelling & Encapsulation: Suspend 10 g of highly spherical PE microspheres (10–50 µm diameter) in 50 mL of acetone containing 0.1% (w/v) Fluorescent Yellow II. Agitate at 40°C for 2 hours. Mechanism: The solvent swells the polymer pores, driving the disperse dye into the matrix via concentration gradient.

• Solvent Evaporation: Transfer the suspension to a rotary evaporator. Remove the acetone under reduced pressure (200 mbar) at 45°C. As the solvent evaporates, the polymer pores contract, physically trapping the hydrophobic dye inside the microspheres.

• Surfactant Coating: Because the resulting dye-doped PE spheres are highly hydrophobic, they will float on water due to surface tension. Add 0.5% (v/v) Tween 80 (a non-ionic surfactant) to the dry powder and triturate to coat the particles, rendering them water-dispersible[2].

• Self-Validating System (Quality Control): Wash the coated particles in deionized water and centrifuge at 5000 × g. Analyze the supernatant via UV-Vis spectroscopy. The absence of an absorption peak at 440 nm confirms complete dye retention (zero leaching).

• PIV Execution: Seed the aqueous flow channel with the microspheres to achieve a concentration of ~10⁵ particles/cm³. Illuminate the interrogation window with a 488 nm Argon-ion or diode laser sheet. Capture the emission using a high-speed CMOS camera fitted with a 530 nm bandpass filter to eliminate laser scattering.

Fig 1: Workflow for synthesizing and deploying dye-doped PE microspheres for aqueous PIV.

Protocol B: Laser-Induced Fluorescence (LIF) in Supercritical CO₂ (scCO₂)

Causality & Experimental Design

Supercritical CO₂ is widely utilized as a green solvent in advanced dyeing and pharmaceutical extraction[4]. However, visualizing its internal flow dynamics is notoriously difficult due to its transparency and the extreme pressures involved. Because Fluorescent Yellow II is a non-polar disperse dye, it readily dissolves in scCO₂ without the need for co-solvents (like ethanol), making it an ideal molecular tracer for LIF without altering the fluid's critical point[8].

Step-by-Step Methodology

• Dye Loading: Place 5 mg of Fluorescent Yellow II powder into a high-pressure, sapphire-windowed view cell.

• Pressurization & Solvation: Seal the cell and inject liquid CO₂ using a high-pressure syringe pump. Heat the system to 120°C and pressurize to 25 MPa to transition the CO₂ into the supercritical phase[4].

• Equilibration: Engage the magnetic stirrer for 60 minutes to ensure complete solvation and thermodynamic equilibrium of the dye within the scCO₂[8].

• Self-Validating System (Quality Control): Monitor the fluid visually through the sapphire window. A uniform, transparent yellow-green hue without any visible particulate suspension indicates complete molecular solvation.

• LIF Mapping: Excite the fluid using a 450 nm laser diode. Map the concentration gradients and fluid velocity profiles by recording the 530 nm fluorescent emission.

Fig 2: Direct solvation pathway for Laser-Induced Fluorescence (LIF) in supercritical CO₂.

Comparative Data Presentation

The choice between particulate encapsulation and direct solvation depends entirely on the fluid medium. Table 2 contrasts the operational parameters of both protocols.

Table 2: Comparison of Tracer Modalities for Fluorescent Yellow II

Parameter	Protocol A: Aqueous PIV	Protocol B: scCO₂ LIF
Fluid Medium	Water / Aqueous Solutions	Supercritical Carbon Dioxide
Tracer State	Encapsulated in PE Microspheres[2]	Directly Solvated Molecules[8]
Preparation Req.	Solvent swelling, Surfactant coating	High-pressure equilibration
Excitation Source	488 nm Argon-ion / Diode Laser	450 nm Laser Diode
Primary Output	Velocity Vectors (Streamlines)	Concentration Gradients / Mass Transfer
System Pressure	Ambient (1 atm)	High Pressure (e.g., 25 MPa)[4]

References

• Title: Disperse Golden Yellow 2 (TFS) (C.I.Disperse Yellow 71) Source: ChemBK URL: [Link]

• Title: Fluorescent Yellow Ii (Disperse), CasNo.12223-92-6 Source: Lookchem URL: [Link]

• Title: Flow Visualization (PIV) Tracers Source: Cospheric LLC URL: [Link]

• Title: Distribution of disperse dyes between supercritical CO2 and polyester fibers: A combined molecular dynamics simulation and experimental study Source: ResearchGate URL: [Link]

• Title: Polyester Fabric's Fluorescent Dyeing in Supercritical Carbon Dioxide and its Fluorescence Imaging Source: ResearchGate URL: [Link]

• Title: Disperse Yellow 71 Source: World Dye Variety URL: [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. Flow Tracers, PIV Tracers, Neutrally-Buoyant Seeding Particles 1g/cc, Microbeads for Flow Visualization [cospheric.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. researchgate.net [researchgate.net]
• 5. Page loading... [guidechem.com]
• 6. Fluorescent Yellow Ii (Disperse), CasNo.12223-92-6 BOC Sciences United States [bocscichem.lookchem.com]
• 7. CN104497630A - Fluorescent disperse dye dispersion, preparation method thereof and fluorescent disperse dye ink - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to reduce photobleaching of Fluorescent Yellow Ii (Disperse)

Technical Support Center: Troubleshooting Photobleaching in Fluorescent Yellow II (Disperse)

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the photostability of synthetic fluorophores. Fluorescent Yellow II (Disperse)—internationally recognized as Disperse Yellow 71 (CAS 5504-69-8 or 12223-92-6)—is a highly vibrant synthetic dye widely utilized in textile dyeing, polymer tracing, and specialized fluorescence microscopy[1][2].

While it boasts excellent fastness properties in bulk materials, single-cell imaging or high-magnification fluorescence applications often subject the dye to intense excitation light. This leads to rapid signal degradation known as photobleaching[3]. This guide provides field-proven, mechanistically grounded troubleshooting strategies to preserve your fluorescence signal and ensure the integrity of your data.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the exact mechanism causing my Fluorescent Yellow II samples to fade under the microscope? A: Photobleaching is fundamentally a photochemical degradation process. When Fluorescent Yellow II absorbs high-intensity photons, its electrons transition to an excited singlet state (S1). While most electrons relax by emitting fluorescence, a fraction undergoes intersystem crossing to a longer-lived excited triplet state (T1)[3]. In this T1 state, the dye is highly reactive and can transfer energy to dissolved molecular oxygen in your sample matrix, generating Singlet Oxygen ( 1O2​ ) and other Reactive Oxygen Species (ROS)[3]. These ROS irreversibly oxidize the benzimidazole/isoquinolinone core of the dye, destroying its ability to fluoresce[1].

Photobleaching mechanism of Fluorescent Yellow II via Reactive Oxygen Species (ROS) generation.

Q2: How can I adjust my microscope hardware settings to reduce fading without completely losing my signal? A: The goal is to minimize the total photon dose while maintaining an acceptable Signal-to-Noise Ratio (SNR). I recommend a multi-pronged approach: utilize neutral-density (ND) filters to physically block a percentage of the excitation light, and reduce the exposure time[3][4]. To compensate for the dimmer image, increase the camera binning (e.g., 2x2). Binning combines adjacent pixels, drastically increasing sensitivity at the cost of some spatial resolution, which is often a necessary trade-off to prevent dye degradation[5].

Table 1: Quantitative Adjustments for Minimizing Photobleaching

Parameter	Adjustment	Signal-to-Noise Ratio (SNR) Impact	Photobleaching Reduction	Causality / Mechanism
Excitation Power	Reduce by 50%	Decreases (requires higher gain)	High	Reduces excitation rate, limiting the accumulation of dye molecules in the reactive triplet state[3].
Exposure Time	Reduce by 50%	Decreases	High	Limits total photon dose per frame, reducing total ROS generated during acquisition[4].
Neutral Density Filters	Insert 25% transmission filter	Decreases proportionally	Very High	Attenuates excitation light intensity uniformly without altering the spectral profile[3].
Camera Binning	Increase to 2x2 or 4x4	Improves significantly	High	Collects light from multiple pixels, allowing for drastically reduced exposure times while maintaining brightness[5].

Q3: What chemical additives or mounting media should I use to protect Fluorescent Yellow II? A: The choice of antifadent depends entirely on your sample matrix.

• For Fixed Samples (Polymers, Textiles, Fixed Cells): Use a glycerol-based mounting medium containing a phenolic antifadent like n-propyl gallate or an amine-based scavenger like DABCO (1,4-diazabicyclo[2.2.2]octane)[3][6]. These molecules act as sacrificial reducing agents, quenching singlet oxygen before it can attack the dye.

• For Live Cells / Dynamic Assays: Standard antifades are toxic. Instead, use a water-soluble Vitamin E derivative like Trolox, or an enzymatic oxygen-scavenging system (e.g., Oxyrase) which physically removes dissolved oxygen from the media, thereby preventing ROS formation without disrupting cellular biology[7].

Section 2: Experimental Protocols

To ensure scientific integrity, every protocol must be a self-validating system. The following methodologies include built-in controls to verify that your photobleaching mitigation strategies are actively working.

Protocol 1: Preparation and Application of Antifadent-Enhanced Mounting Media Causality Focus: By introducing a high localized concentration of an ROS scavenger, we competitively inhibit the oxidation of Fluorescent Yellow II, extending its fluorescent lifespan.

• Prepare the Buffer: Prepare a standard Phosphate-Buffered Saline (PBS) solution. Ensure the pH is adjusted to ~7.4 to 8.0, as many fluorophores exhibit maximal fluorescence and stability at slightly alkaline pH[6].

• Dissolve the Antifadent: Weigh out n-propyl gallate to achieve a final concentration of 0.1 M. Dissolve it first in a small volume of glycerol, as it has poor direct solubility in aqueous buffers.

• Mix the Medium: Combine the n-propyl gallate/glycerol mixture with the PBS buffer to achieve a final ratio of 75% glycerol to 25% PBS (v/v)[6].

• Mount the Sample: Apply 10-20 µL of the mounting medium directly to the Fluorescent Yellow II-stained sample.

• Self-Validation Step: Mount an identical control sample using only 75% glycerol / 25% PBS without the n-propyl gallate. Expose both to continuous excitation for 60 seconds. The treated sample should retain >80% of its initial intensity, while the control will visibly degrade, validating the efficacy of the scavenger.

Protocol 2: Generating a Photobleach Curve for Signal Normalization Causality Focus: Even with antifadents, some bleaching is inevitable during time-lapse imaging. Generating a photobleach curve allows you to mathematically separate signal loss caused by photobleaching from actual biological or chemical changes in your experiment[5].

Step-by-step workflow for generating a photobleach curve and normalizing fluorescence intensity data.

• Establish Baseline: Place a control sample (stained with Fluorescent Yellow II, but not subjected to your experimental variable) under the microscope.

• Continuous Acquisition: Using your optimized, minimized exposure settings, acquire a time-lapse sequence of 50-100 frames at the exact interval you plan to use for your actual experiment[5].

• Data Extraction: Use image analysis software (e.g., ImageJ/Fiji) to measure the Mean Gray Value of the fluorescent regions in each frame.

• Curve Fitting: Plot the Mean Gray Value against time. Fit the data to a single or double exponential decay equation: I(t)=I0​⋅e−kt , where k is the photobleaching rate constant.

• Normalization (Self-Validation): Apply the inverse of this decay function to your actual experimental data. This self-validating mathematical correction ensures that any observed drop in fluorescence is definitively due to your experimental variable, rather than the inherent photobleaching of Fluorescent Yellow II.

References

• Source: made-in-china.
• Cas 12223-92-6, Fluorescent Yellow Ii (Disperse)
• Source: emsdiasum.
• Source: biocompare.
• Source: news-medical.
• Source: keyence.
• Source: thermofisher.

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• 1. Dyesky Dyestuff Disperse Fluorescent Yellow 71 Yellow II for Fabric Dyeing - Disperse Fluorescent Yellow 71, Yellow II | Made-in-China.com [mm.made-in-china.com]
• 2. lookchem.com [lookchem.com]
• 3. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 4. news-medical.net [news-medical.net]
• 5. 蛍光イメージングにおけるフォトブリーチング | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. emsdiasum.com [emsdiasum.com]
• 7. biocompare.com [biocompare.com]

Technical Support Center: Improving the Aqueous Solubility of Fluorescent Yellow II (Disperse)

Guide Objective: This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and overcoming the aqueous solubility challenges associated with Fluorescent Yellow II. This document offers a series of troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific experimental issues.

Part 1: Understanding the Core Problem

This section addresses the fundamental properties of Fluorescent Yellow II and the common experimental consequences of its poor solubility.

FAQ 1: What is Fluorescent Yellow II (Disperse) and why is its aqueous solubility so low?

Fluorescent Yellow II, also known as C.I. Disperse Yellow 54 or Solvent Yellow 114, is a quinoline-based dye with the molecular formula C₁₈H₁₁NO₃.[1][2][3] As a "disperse" dye, it is specifically designed to be sparingly soluble in water and to dye hydrophobic fibers like polyester from an aqueous dispersion.[4]

Its low aqueous solubility is a direct result of its chemical structure:

• Hydrophobic Core: The molecule is built on a large, rigid, and non-polar quinoline and indanedione ring system. This extensive aromatic structure is inherently hydrophobic, meaning it does not favorably interact with polar water molecules.

• Lack of Ionizable Groups: The molecule lacks strongly acidic or basic functional groups (like sulfonic acids or quaternary amines) that can become charged and readily interact with water.[5][6] It is classified as a non-ionic chemical.[4][6]

Consequently, in aqueous solutions, the dye molecules have a strong tendency to aggregate via hydrophobic interactions and π-π stacking to minimize their contact with water, leading to precipitation. This insolubility is a well-documented characteristic, with its primary applications involving dyeing processes under heat and pressure, not creating stable aqueous solutions for assays.[4][7]

FAQ 2: What are the common experimental consequences of poor solubility?

Attempting to use Fluorescent Yellow II directly in aqueous buffers without a proper solubilization strategy often leads to significant experimental artifacts and unreliable data.

• Precipitation and Inaccurate Concentration: The most immediate issue is the dye falling out of solution, making it impossible to achieve or maintain the desired working concentration.

• Aggregation-Caused Quenching (ACQ): When fluorescent molecules like this one aggregate, their fluorophores can interact in a way that opens non-radiative decay pathways. This "self-quenching" phenomenon dramatically reduces the fluorescence quantum yield, leading to weak or no signal, even if the dye is physically present.[8][9][10]

• Inconsistent Assay Performance: Dye aggregates can lead to high background noise, non-specific binding to surfaces or proteins, and significant well-to-well variability in plate-based assays.

• Clogging of Fluidic Systems: In applications involving flow cytometry or microfluidics, precipitated dye can clog narrow tubing and apertures, causing instrument failure.

Part 2: Primary Solubilization Strategies & Protocols

This section details proven methods to enhance the aqueous solubility or create stable dispersions of Fluorescent Yellow II. Each method is presented with its underlying mechanism, a step-by-step protocol, and key considerations.

Method 1: Co-Solvent Systems

Mechanism: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[11] This change makes the environment more favorable for non-polar molecules like Fluorescent Yellow II, increasing their solubility by several orders of magnitude.[11][12] Common choices include Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and ethanol.

dot

Caption: Cyclodextrin encapsulation mechanism.

Experimental Protocol: Phase Solubility Analysis & Preparation

• Prepare CD Solutions: Create a series of aqueous solutions with increasing concentrations of methyl-β-cyclodextrin (e.g., 0, 5, 10, 20, 50 mM) in your desired buffer.

• Add Excess Dye: Add an excess amount of Fluorescent Yellow II powder to each CD solution in separate vials. Ensure a visible amount of solid dye remains at the bottom.

• Equilibrate: Tightly seal the vials and shake them at a constant temperature (e.g., 25°C) for 24-48 hours to allow the system to reach equilibrium.

• Separate and Quantify: After equilibration, filter each solution through a 0.22 µm syringe filter to remove the undissolved dye.

• Measure Absorbance: Measure the absorbance of the clear filtrate at the dye's λmax. The concentration of the solubilized dye will increase with the CD concentration until a plateau is reached. This analysis identifies the optimal CD concentration.

• Bulk Preparation: Based on the analysis, prepare a bulk solution at the optimal CD-to-dye ratio for your experiments.

Troubleshooting & Considerations

Issue	Cause & Solution
Low solubility enhancement	The chosen cyclodextrin may not be the right size or type for the dye molecule. Solution: Test different CD derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD) or sulfobutyl ether-β-cyclodextrin (SBE-β-CD), which offer different solubility and complexation characteristics. [13]
Complex interferes with assay	The cyclodextrin itself may interact with components of your assay (e.g., extracting lipids from cell membranes). Solution: Run a control experiment with the cyclodextrin alone (without the dye) to assess its baseline effect on your system.

Method 3: Nanoparticle Formulation

Mechanism: This advanced method involves reformulating the dye as a stable nanocrystalline dispersion. [14]By reducing the particle size to the sub-micron range, the surface area-to-volume ratio increases dramatically, which can enhance the dissolution rate. [14]These nanoparticles are stabilized in an aqueous medium using polymers and/or surfactants that prevent agglomeration. [14]This approach is particularly useful for achieving higher payload concentrations for delivery applications. [15] Experimental Protocol: Antisolvent Precipitation / Nanoprecipitation

• Organic Phase: Dissolve Fluorescent Yellow II and a stabilizing polymer (e.g., PLGA) in a water-miscible organic solvent like acetone or THF.

• Aqueous Phase: Prepare an aqueous solution containing a surfactant stabilizer (e.g., Polysorbate 80 or Pluronic F-127).

• Precipitation: Under high-speed stirring or sonication, inject the organic phase rapidly into the aqueous phase. The rapid change in solvent polarity causes the dye to precipitate as nanoparticles, which are immediately stabilized by the surfactant.

• Solvent Removal: Remove the organic solvent using a rotary evaporator or by dialysis.

• Purification & Characterization: Purify the nanoparticle suspension by centrifugation or tangential flow filtration to remove excess surfactant. Characterize the particles for size, charge (zeta potential), and dye loading.

Troubleshooting & Considerations

Issue	Cause & Solution
Large, unstable particles	The precipitation rate, stabilizer concentration, or stirring speed is not optimal. Solution: Systematically vary the injection rate of the organic phase, the concentration of the stabilizer, and the energy input (stirring/sonication speed) to optimize particle formation.
Low dye encapsulation	The dye has poor affinity for the polymer matrix or precipitates too quickly before being stabilized. Solution: Screen different stabilizing polymers and surfactants. Ensure the organic solvent is fully miscible with water for rapid diffusion.

Part 3: Advanced Troubleshooting & Summary

Q: I tried using DMSO, but my compound still crashes out when I dilute it into my aqueous buffer. What should I do?

This is a very common issue. It indicates that the final concentration of DMSO is below the critical level needed to keep the dye in solution.

• Immediate Fix: Increase the final DMSO concentration in your working solution. For example, if a 1:1000 dilution (0.1% DMSO) from your stock causes precipitation, try a 1:100 dilution (1% DMSO). Always verify that your experiment can tolerate the higher solvent concentration.

• Alternative Method: The "mixed co-solvency" concept can be effective. [16]Instead of just DMSO, try preparing the stock in a mixture, such as DMSO/ethanol (1:1). Sometimes a combination of solvents can provide better solubilizing power than a single one.

• Best Practice: When diluting, ensure rapid and efficient mixing. Add the small volume of DMSO stock into the large volume of vigorously stirring buffer. This rapid dispersion helps prevent localized high concentrations of the dye from immediately aggregating.

Q: Are there any other solubilizing agents I can try?

Yes, beyond the main methods, other agents can be employed:

• Surfactants: Non-ionic surfactants like Triton™ X-100 or Tween® 80 can form micelles in water above their critical micelle concentration (CMC). The hydrophobic cores of these micelles can encapsulate the dye, similar to cyclodextrins. [17]* Hydrotropes: Small organic molecules like urea can improve the solubility of hydrophobic compounds. [18]Urea is thought to act by disrupting the structure of water and by accumulating around the hydrophobic dye molecules, effectively shielding them from the bulk water. [18] Summary of Methods

Method	Principle	Typical Conc. Achieved	Key Advantage	Key Disadvantage
Co-solvents	Reduces solvent polarity	Low to Medium (µM range)	Simple, fast, and inexpensive for initial screening.	May precipitate on dilution; solvent can affect biological assays.
Cyclodextrins	Encapsulation in a hydrophobic cavity	Medium (µM to low mM range)	Forms a true solution; can reduce dye toxicity.	Can interact with assay components; requires optimization.
Nanoparticles	Stable colloidal dispersion	High (mM range)	High payload, stable for long-term storage and in vivo use.	Complex to prepare and characterize; requires specialized equipment.

References

• Developing nanoparticle formulations or poorly soluble drugs. (2026, March 24). Pharmaceutical Technology.
• Cosolvent – Knowledge and References. Taylor & Francis.
• Drug nanoparticles: formulating poorly water-soluble compounds. (2008, January 15). PubMed.
• Sharma, R., Jain, S., & Tiwari, R. (2015). NANOPARTICLE TECHNOLOGY: FORMULATING POORLY WATER-SOLUBLE COMPOUNDS: A REVIEW. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
• The use of cosolvent pKa assays for poorly soluble compounds. Pion Inc..
• Drug Nanoparticles: Formulating Poorly Water-Soluble Compounds. National Open Access Monitor, Ireland.
• Disperse Yellow 54. (2012, February 3). World dye variety.
• Recent Advances In The Development Of Nanoparticles In Enhancement Of Solubility Of Poorly Soluble Drugs. (2022, December 31). Journal of Pharmaceutical Negative Results.
• Fluorescence Quenching in J-Aggregates through the Formation of Unusual Metastable Dimers. (2021, April 21). The Journal of Physical Chemistry B - ACS Publications.
• C.I. Disperse Yellow 54 - Physico-chemical Properties. (2024, April 9). ChemBK.
• Disperse Yellow 54. CymitQuimica.
• Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. ResearchGate.
• Mechanism of dye solubilization and de-aggregation by urea. White Rose Research Online.
• Disperse Yellow 54 - Knowledge. (2019, May 13). Sinoever International Co.,Ltd.
• Screening and Quantification of the Encapsulation of Dyes in Supramolecular Particles. PMC.
• Minimization of self-quenching fluorescence on dyes conjugated to biomolecules with multiple labeling sites via asymmetrically charged NIR fluorophores. PMC.
• How to improve the solubility of acid dyes? - Dyeing-pedia. (2020, December 31). Hangzhou Tiankun Chem Co.,Ltd.
• MIXED CO-SOLVENCY CONCEPT: A PROMISING TOOL TO ENHANCE SOLUBILITY OF POOR SOLUBLE DRUG ACECLOFENAC. International Journal of Pharmaceutical, Chemical, and Biological Sciences.
• Aggregation-Caused Quenching Dyes as Potent Tools to Track the Integrity of Antitumor Nanocarriers: A Mini-Review. (2025, January 27). MDPI.
• Dyeing with Disperse Dyes. (2011, December 14). SciSpace.
• Co-solvents | Biochemical Assay Reagents. MedchemExpress.com.
• CAS 12223-85-7 Disperse Yellow 54. Alfa Chemistry.
• Aggregation of dye molecules and its influence on the spectral luminescent properties of solutions. ResearchGate.
• Evaluating the Effect of Dye-Dye Interactions of Xanthene-Based Fluorophores in the Fluorosequencing of Peptides. (2022, May 27). PMC.
• The Solubility and Solubilisation of Disperse Dyes. ResearchGate.
• Fluorescence Imaging Enabled Biodegradable Photostable Polymeric Micelles. PMC - NIH.
• Dye Encapsulation in Fluorescent Core- Shell Silica Nanoparticles as Probed by Fluorescence Correlation Spectroscopy. OSTI.
• Dye Encapsulation in Fluorescent Core–Shell Silica Nanoparticles as Probed by Fluorescence Correlation Spectroscopy. (2019, March 5). The Journal of Physical Chemistry C - ACS Publications.
• Colorful Packages: Encapsulation of Fluorescent Proteins in Complex Coacervate Core Micelles. (2017, July 19). MDPI.
• No. 52 Extension of the solubilization method of hydrophobic ingredients-γ-cyclodextrin inclusion complexes. CycloChem Bio Co., Ltd..
• Cyclodextrin Encapsulated pH Sensitive Dyes as Fluorescent Cellular Probes: Self-Aggregation and In Vitro Assessments. (2020, September 24). PMC.
• Understanding Disperse Dyes: Mechanisms, Applications, and Innovation in Synthetic Textile Chemistry. Alfa Chemistry.
• A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim. PMC.
• Solubilization of hydrophobic monomers by cyclodextrin in aqueous... ResearchGate.
• Development of cyclodextrin-based fluorescent probes in water. Tohoku University.

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Optimizing dye concentration for Fluorescent Yellow Ii (Disperse) experiments

Technical Support Center: Optimizing Fluorescent Yellow II (Disperse) Dye Concentration

Welcome to the Technical Support Center for Fluorescent Yellow II (also known as Disperse Yellow 82, CAS 12239-58-6). As a coumarin-based fluorescent disperse dye, it is heavily utilized in polymer matrices, textile engineering, and increasingly in specialized biological tracking assays due to its strong greenish-yellow emission[1][2]. However, its hydrophobic nature and complex photophysics mean that improper concentration scaling can lead to catastrophic signal loss. This guide provides self-validating protocols and mechanistic troubleshooting to ensure optimal quantum yield and photostability.

Mechanistic pathway of Fluorescent Yellow II photon emission versus non-radiative decay.

Troubleshooting & FAQs

Q1: Why does my fluorescence signal drop when I increase the dye concentration? A: This is a classic case of concentration-dependent self-quenching. Fluorescent Yellow II relies on a coumarin fluorophore[2][3]. When the dye concentration exceeds the optimal threshold, the intermolecular distance between dye molecules decreases. This proximity facilitates non-radiative energy transfer between molecules instead of photon emission[4]. Furthermore, because disperse dyes are highly hydrophobic, exceeding their solubility limit causes molecular aggregation, which drastically reduces the quantum yield and shifts the absorption spectrum[2][4].

Q2: How does the pH of the working solution affect the stability of Fluorescent Yellow II? A: The structural integrity of Disperse Yellow 82 is highly pH-dependent. The appropriate pH value for application is strictly between 4.0 and 6.0[3][5]. If the environment becomes alkaline (pH > 7), the dye undergoes rapid chemical decomposition, permanently destroying the coumarin ring structure and irreversibly eliminating fluorescence[3]. Always buffer your working solutions and verify the pH prior to introducing the dye.

Q3: I am experiencing high background noise and non-specific binding. How can I resolve this? A: High background noise usually stems from incomplete dispersion or spectral overlap. First, ensure rapid and homogeneous dispersal of the dye during the incubation phase so that all targets are exposed to a uniform concentration simultaneously, preventing localized dye precipitation[6]. Second, minimize background signals by optimizing your washing steps to remove unbound hydrophobic dye. Finally, verify your optical filters; select narrow bandpass filters that strictly accommodate the excitation (~490 nm) and emission (~520 nm) wavelengths to reject auto-fluorescence and scatter[4].

Q4: How do I establish a self-validating protocol for concentration optimization? A: A self-validating system requires internal controls that simultaneously measure signal intensity and photostability. You must run a titration matrix (e.g., 1 to 15 g/L) and plot the relative fluorescence intensity against concentration[2]. The system validates itself when you identify the inflection point: the concentration where fluorescence peaks just before the signal begins to plateau or drop (the onset of self-quenching)[4].

Experimental Protocol: Self-Validating Concentration Titration

To determine the optimal working concentration for your specific matrix (polymer or cellular), follow this step-by-step methodology. This protocol is designed to establish causality between dye concentration and quantum yield.

Step 1: Stock Solution Preparation Causality: Disperse dyes lack water-solubilizing groups. You must first dissolve Fluorescent Yellow II in a compatible organic carrier solvent such as N,N-dimethylformamide (DMF) or ethanol to ensure complete molecular dissociation[2][3]. Action: Prepare a 100 g/L stock solution in DMF. Vortex until completely dissolved.

Step 2: Buffer Adjustment and Serial Dilution Causality: Maintaining an acidic environment prevents alkaline-driven decomposition of the coumarin fluorophore[3]. Action: Prepare an aqueous working buffer adjusted to pH 4.0–6.0 using acetic acid. Create a serial dilution gradient of the dye (e.g., 1, 5, 10, 15, and 20 g/L) in the buffer[2][5].

Step 3: Homogeneous Incubation Causality: Uneven dye application causes localized aggregation, skewing fluorescence readings[6]. Action: Introduce the target matrix to the dye solutions using a rapid mixing technique to ensure simultaneous and uniform exposure. Incubate under controlled temperature (avoiding excessive heat which promotes non-radiative decay)[4][6].

Step 4: Washing and Clearance Causality: Unbound dye contributes to background noise and false-positive fluorescence. Action: Wash the matrix thoroughly with a mild, pH-balanced surfactant solution until the effluent runs clear.

Step 5: Spectrophotometric Detection Causality: Proper excitation is required to push electrons to the higher energy state without causing photobleaching[4]. Action: Excite the samples at ~490 nm using a low-power laser to minimize photobleaching. Record the peak emission at ~520 nm[4].

Quantitative Data: Concentration vs. Performance Metrics

The following table summarizes the expected photophysical behavior of Fluorescent Yellow II across different concentration gradients, demonstrating the causality between dye loading and signal efficacy[2][4].

Dye Concentration	Relative Fluorescence Intensity	Photostability (ISO Light Fastness)	Molecular State	Application Outcome
1 - 5 g/L	Moderate (Linear Increase)	Excellent (ISO 4.5)	Monomeric	Ideal for high-resolution tracking
5 - 10 g/L	Maximum Peak Signal	Good (ISO 4.0)	Monomeric	Optimal for deep color/staining
11 - 15 g/L	Plateauing Signal	Moderate (ISO 3.5)	Mild Aggregation	Risk of signal distortion
> 15 g/L	Decreased (Self-Quenching)	Poor (< ISO 3.0)	Severe Aggregation	Unusable; high background noise

Workflow Diagram: Optimization Process

Workflow for optimizing Fluorescent Yellow II concentration to prevent self-quenching.

References

• Disperse Yellow 82 | PDF | Dye - Scribd. Scribd.
• Disperse Yellow 82 - World dye variety. World Dye Variety.
• Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82. SCIRP.
• Disperse Yellow 82 (100%) Dyes | 12239-58-6 - S D International.
• Optimized Staining and Proliferation Modeling Methods for Cell Division Monitoring using Cell Tracking Dyes - PMC. NIH.
• A Guide to Fluorescent Dyes in Life Science Research - Labinsights. Labinsights.
• How to optimize the fluorescence signal of fluorescein? - Blog - LEAPCHEM. LEAPCHEM.

Sources

• 1. scribd.com [scribd.com]
• 2. Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82 [scirp.org]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. leapchem.com [leapchem.com]
• 5. sdinternational.com [sdinternational.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Aggregation of Fluorescent Yellow II (Disperse) in Solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the colloidal stability of hydrophobic disperse dyes. Fluorescent Yellow II (also known as Disperse Yellow 71, CAS No. 12223-92-6) is a highly fluorescent synthetic dye widely used in textile dyeing, polymer coloration, and specialized coatings 12.

Due to its nonionic and highly hydrophobic molecular structure, it is notoriously prone to aggregation in aqueous solutions. This guide provides a mechanistic understanding of this phenomenon and field-proven troubleshooting protocols to help you maintain stable dispersions.

Section 1: The Causality of Aggregation

Disperse dyes like Fluorescent Yellow II possess extremely low water solubility. In an aqueous environment, the hydrophobic aromatic rings of the dye molecules are driven together by van der Waals forces and π-π stacking interactions to minimize contact with water molecules 3.

During a typical application process, the ideal particle diameter of a disperse dye must remain strictly between 0.2 to 1.5 µm to successfully penetrate the ~5 µm gaps between microfibers or substrate matrices 45. If the dispersion destabilizes, the dye particles coalesce into larger macroscopic aggregates. These aggregates are physically blocked from entering the target matrix, resulting in surface deposition, color spots, and significantly reduced color yield 4.

Mechanism of Fluorescent Yellow II aggregation and stabilization.

Section 2: Troubleshooting FAQs

Q: Why is my Fluorescent Yellow II precipitating during the heating phase of the dye bath? A: Rapid heating induces thermal shock in the dispersion. At elevated temperatures, common dispersing agents (like diffusing agent NNO) can prematurely desorb or decompose from the surface of the dye crystals 4. Without this protective layer, the bare hydrophobic surfaces rapidly agglomerate. Solution: Maintain a strictly controlled heating rate of no more than 1–2°C per minute 3.

Q: How do dispersing agents mechanistically prevent this aggregation? A: Dispersants, typically anionic polymers or surfactants, function by adsorbing their hydrophobic tails onto the surface of the dye particle while their hydrophilic, negatively charged heads extend into the aqueous phase [[3]](). This creates a robust negative surface charge that prevents particles from coalescing via electrostatic repulsion, while the physical bulk of the polymer provides steric hindrance 43.

Q: What is the optimal pH for maintaining the stability of Fluorescent Yellow II? A: The optimal pH is weakly acidic, strictly between 4.5 and 5.5 3. This range ensures the optimal ionization state of anionic dispersants and prevents the base-catalyzed degradation of the dye molecule.

Troubleshooting workflow for resolving disperse dye aggregation.

Section 3: Quantitative Dispersant Selection

Selecting the correct dispersant and concentration is critical for maintaining the 0.2–1.5 µm particle size requirement 5. The table below summarizes the efficacy of common dispersants used with hydrophobic disperse dyes.

Dispersant Type	Primary Stabilization Mechanism	Optimal Concentration (w/w to dye)	Cloud Point / Thermal Stability	Target Particle Size
NNO (Naphthalene Sulfonate Condensate)	Electrostatic repulsion	50% - 100%	Excellent (Stable > 130°C)	0.5 - 1.0 µm
Sodium Lignosulfonate	Electrostatic + Steric hindrance	40% - 80%	Excellent (Stable > 130°C)	0.8 - 1.5 µm
Non-ionic Surfactants (e.g., JFC)	Steric hindrance	10% - 20%	Low (~50°C), requires anionic blend	> 1.5 µm (Prone to aggregation)
Advanced Polymeric Dispersants	High-density Steric + Electrostatic	10% - 30%	Superior (Stable > 130°C)	0.2 - 0.5 µm

(Data synthesized from industrial dyeing parameters and colloidal stability studies [[4]]() 5)

Section 4: Self-Validating Experimental Protocol

Protocol: Preparation and Validation of a Stable Fluorescent Yellow II Dispersion

Objective: To formulate an aggregate-free colloidal dispersion of Fluorescent Yellow II that withstands high-temperature applications.

Step 1: Mechanical Pasting (Wetting) Weigh the required mass of Fluorescent Yellow II powder. Add an equal weight (1:1 ratio) of Dispersant NNO or a high-performance polymeric dispersant 5. Add a minimal volume of warm deionized water (40°C) and mechanically grind/stir to form a smooth paste. Causality: Direct addition of hydrophobic dye to bulk water causes immediate clumping due to high interfacial tension. Pasting with a dispersant lowers this tension, allowing mechanical shear to break apart primary aggregates 43.

Step 2: Controlled Dilution Gradually add deionized water (heated to 50°C) to the paste under continuous high-shear mixing (e.g., 1000 RPM). Causality: Gradual dilution prevents localized concentration gradients that can strip the dispersant from the dye surface and trigger re-aggregation.

Step 3: pH Optimization Measure the solution pH and adjust it to exactly 4.5–5.5 using 10% acetic acid 3. Causality: This weakly acidic environment maximizes the electrostatic repulsion provided by the anionic dispersant tails.

Step 4: Self-Validation (The Filter Paper Test) To immediately validate the absence of aggregates without relying on advanced instrumentation, perform a vacuum filter test 3.

• Draw a 10 mL aliquot of the prepared dye dispersion.

• Pass it through a standard quantitative filter paper (e.g., Whatman No. 1) under vacuum.

• Validation Check: A successfully stabilized dispersion will pass through entirely, leaving only a uniform, light yellow stain. If a dark, concentrated ring or distinct particulate residue remains on the filter, macroscopic aggregates are present. If this fails, return to Step 1 and increase the dispersant concentration or mechanical shear time.

Step 5: DLS Confirmation (Recommended) Analyze a diluted aliquot using Dynamic Light Scattering (DLS). Confirm that the Z-average particle size is strictly between 0.2 µm and 1.5 µm to ensure optimal performance [[4]]() 5.

References

• Tiankun Chemical. "How to prevent the agglomeration of disperse dyes in dyeing?" Available at: [Link]

• Lookchem. "Cas 12223-92-6, Fluorescent Yellow Ii (Disperse)." Available at: [Link]

• ChemBK. "Disperse Golden Yellow 2 (TFS) (C.I.Disperse Yellow 71)." Available at: [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. chembk.com [chembk.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. How to prevent the agglomeration of disperse dyes in dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Enhancing the quantum yield of Fluorescent Yellow Ii (Disperse)

Welcome to the Technical Support Center for Fluorescent Yellow Ii (Disperse) . This dye class—encompassing highly planar benzimidazole, naphthalimide, and coumarin derivatives such as C.I. Disperse Yellow 71 and Disperse Yellow 82—is prized for its brilliant luminous yellow shade and high extinction coefficients[1],[2].

However, achieving and maintaining a high fluorescence quantum yield ( Φf​ ) in practical applications (e.g., polyester dyeing, polymer doping, and biochemical probing) requires strict control over the dye's microenvironment. This guide synthesizes field-proven insights to help you troubleshoot quenching issues, optimize solvent conditions, and accurately quantify photophysical properties.

Mechanistic Overview: The Causality of Quenching and Degradation

To effectively troubleshoot, you must understand the competing pathways an excited Fluorescent Yellow Ii molecule can take. The intrinsic quantum yield is governed by the rigidity of the molecule's planar structure[2].

• Aggregation-Caused Quenching (ACQ): Disperse dyes are highly hydrophobic. In aqueous or highly polar environments, they form H-aggregates. These face-to-face π−π stacking interactions create low-energy trap states that facilitate non-radiative decay, plummeting the fluorescence quantum yield.

• The Aerobic vs. Anaerobic Paradox: Counterintuitively, the photodegradation quantum yield of these specific benzimidazole/coumarin disperse dyes is significantly higher under anaerobic conditions (e.g., a nitrogen atmosphere)[3],[4]. In the presence of oxygen, the reactive triplet state ( T1​ ) is quenched back to the ground state without destroying the molecule. Thus, ambient air actually protects the dye from rapid photodegradation[3].

Photophysical pathways of Fluorescent Yellow Ii highlighting fluorescence vs. degradation.

Troubleshooting & FAQs

Q1: Why is my fluorescence quantum yield ( Φf​ ) significantly lower in aqueous dispersions compared to organic solvents? A1: This is a classic case of Aggregation-Caused Quenching (ACQ). Because Fluorescent Yellow Ii is a highly hydrophobic disperse dye, it rapidly forms non-fluorescent aggregates in water.

• Solution: To enhance the quantum yield in aqueous media, you must isolate the monomers. Use non-ionic surfactants (e.g., Triton X-100) above their critical micelle concentration (CMC) to encapsulate the dye molecules, or utilize host-guest chemistry (like cyclodextrins) to physically restrict intermolecular π−π stacking.

Q2: During photostability testing, my dye degrades faster under nitrogen than in ambient air. Is my setup leaking? A2: No, your setup is likely accurate. For this specific class of benzimidazole/coumarin disperse dyes (such as Disperse Yellow 82), photodegradation is mechanistically driven by triplet-state reactions that are actually hindered by oxygen[3],[4]. Oxygen acts as a triplet quencher, returning the dye to its ground state safely. Therefore, anaerobic conditions (nitrogen) will yield a higher photodegradation quantum yield.

Q3: How does solvent choice affect the prediction of the dye's performance on polyester? A3: Solvatochromism heavily influences both emission intensity and stability. Studies on Fluorescent Yellow disperse dyes indicate that alcohols (Methanol, Ethanol) serve as better model solvents than N,N-dimethylformamide (DMF) for predicting the photostability of the dye on polyester substrates[3]. DMF tends to artificially inflate the photodegradation rate under anaerobic conditions.

Q4: I am observing a bathochromic (red) shift and a drop in quantum yield when doping the dye into polymer films. How can I fix this? A4: A red shift combined with intensity loss usually indicates ground-state dimerization or high local concentration pockets within the polymer matrix. Ensure the dye is fully dissolved in the casting solvent before mixing with the polymer. You can also introduce bulky, sterically hindering side-groups to the polymer to force the dye molecules apart, maintaining the highly planar, isolated state required for maximum quantum yield[2].

Quantitative Data: Solvent & Environmental Effects

The following table summarizes the photodegradation quantum yields ( Φd​ ) of Fluorescent Yellow disperse dyes (model: Coumarin Disperse Yellow 82) across different solvents. Note: A lower photodegradation quantum yield correlates to higher photostability, which indirectly preserves the overall fluorescence quantum yield over time.

Solvent	Environment	Photodegradation Quantum Yield ( Φd​×10−5 )	Impact on Fluorescence Stability
Methanol	Aerobic (Air)	~ 1.2	High Stability (O2 Quenching active)
Methanol	Anaerobic (N2)	~ 3.5	Moderate Degradation
Ethanol	Aerobic (Air)	~ 1.1	High Stability (Best model for Polyester)[3]
Ethanol	Anaerobic (N2)	~ 3.2	Moderate Degradation
DMF	Aerobic (Air)	~ 2.4	Moderate Stability
DMF	Anaerobic (N2)	~ 6.8	Severe Degradation (Highest Φd​ )[3]

Experimental Protocols

Protocol A: Self-Validating Measurement of Relative Fluorescence Quantum Yield

To accurately enhance the quantum yield, you must first measure it without artifactual quenching. This protocol uses a self-validating loop to rule out the Inner Filter Effect (IFE).

Step-by-step experimental workflow for determining relative fluorescence quantum yield.

Step 1: Reference Standard Selection Select a reference standard with a known quantum yield and absorption/emission profile overlapping your Fluorescent Yellow dye (e.g., Coumarin 153 or Rhodamine 6G).

Step 2: Serial Dilution & Absorbance Check (The Validation Step) Prepare 5 serial dilutions of both the reference standard and the Fluorescent Yellow Ii sample in spectroscopic grade ethanol. Critical Constraint: Measure the UV-Vis absorbance at the chosen excitation wavelength ( λexc​ ). The Optical Density (OD) must remain below 0.05 for all samples. If OD > 0.05, self-absorption (IFE) will artificially lower your calculated quantum yield, invalidating the test.

Step 3: Fluorescence Emission Integration Excite the samples at λexc​ . Record the emission spectra and integrate the total area under the fluorescence curve ( I ).

Step 4: Data Plotting & Calculation Plot the Integrated Fluorescence Intensity ( I ) on the Y-axis versus the Absorbance (OD) on the X-axis. The plot must be strictly linear (R² > 0.99). Extract the gradient ( Grad ) of the line. Calculate the quantum yield ( Φx​ ) using the comparative equation:

Φx​=Φst​×(Gradst​Gradx​​)×(ηst2​ηx2​​)

(Where η is the refractive index of the solvents used).

Protocol B: Photostability and Photodegradation Assessment

To evaluate how environmental modifications enhance the longevity of the dye's quantum yield[4]:

• Preparation: Prepare a 35 g/L stock solution of the dye in the target solvent (e.g., Ethanol)[3].

• Atmospheric Control: Purge the quartz cuvette with Nitrogen gas for 15 minutes for anaerobic testing, or leave open to ambient air for aerobic testing. Seal with a PTFE septum.

• Irradiation: Irradiate the sample using a Xenon lamp equipped with a monochromator set to the dye's λmax​ (approx. 430-450 nm). Use a chemical actinometer to determine exact photon flux.

• Monitoring: At 10-minute intervals, halt irradiation and measure the UV-Vis absorbance at λmax​ . The rate of absorbance decay is directly proportional to the photodegradation quantum yield.

References

• Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82 Source: Scientific Research Publishing (SCIRP) URL:[Link]

• Cas 5504-69-8, 11-methoxy-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one (Disperse Yellow 71) Source: LookChem URL:[Link]

• Novel Boronate Probe Based on 3-Benzothiazol-2-yl-7-hydroxy-chromen-2-one for the Detection of Peroxynitrite and Hypochlorite Source: MDPI Molecules URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. lookchem.com [lookchem.com]
• 3. Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82 [scirp.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Autofluorescence in Fluorescent Yellow II (Disperse) Assays

Welcome to the Technical Support Center for Fluorescent Yellow II (Disperse) (CAS 12223-92-6, also known as Disperse Yellow 71). This dye is widely utilized for polymer tracing, microplastic quantification, and hydrophobic matrix staining due to its robust integration into synthetic matrices under high temperature and pressure[1]. However, when applied to complex biological tissues, environmental samples, or mixed-polymer matrices, intrinsic background autofluorescence often obscures the specific emission signal of the dye.

This guide provides field-proven, self-validating protocols and mechanistic insights to help researchers systematically eliminate autofluorescence and achieve high signal-to-noise ratios.

Mechanistic Causes of Autofluorescence

To effectively remove background noise, we must first understand its origin. Autofluorescence is not a monolithic issue; it is a matrix-dependent phenomenon.

• Biological Matrices: Endogenous fluorophores such as collagen, elastin, NADH, and lipofuscin naturally absorb in the UV-to-blue range (355–488 nm) and emit in the blue-to-green range (350–550 nm)[2]. Because Fluorescent Yellow II is typically excited in the blue spectrum and emits in the yellow/green spectrum, these endogenous molecules create severe spectral overlap.

• Fixative-Induced Artifacts: Aldehyde-based fixatives (like paraformaldehyde or glutaraldehyde) cross-link proteins, generating fluorescent Schiff bases that emit broadly across the visible spectrum[3].

• Environmental/Polymeric Matrices: In microplastic tracking, natural organic matter (e.g., lignin, cellulose) and certain industrial lubricants exhibit broad-spectrum fluorescence that mimics the emission of disperse dyes[1].

Experimental Workflows & Logical Relationships

The following diagram illustrates the decision tree for mitigating autofluorescence based on the sample matrix.

Caption: Decision matrix for resolving autofluorescence in Fluorescent Yellow II assays based on sample composition.

Quantitative Comparison of Quenching Strategies

Selecting the right quenching agent requires balancing autofluorescence reduction against the risk of quenching the Fluorescent Yellow II signal itself.

Quenching Agent	Target Autofluorescence Source	Mechanism of Action	Impact on Fluorescent Yellow II
Sudan Black B (0.1%)	Lipofuscin, lipid droplets	Absorbs broad-spectrum emission via lipophilic binding[4].	Low; specifically targets lipids, leaving polymer-bound dye intact.
Sodium Borohydride (1 mg/mL)	Aldehyde-fixation artifacts	Reduces fluorescent Schiff bases back to non-fluorescent amines[3].	Minimal; must be applied before dye loading.
Copper Sulfate (1 mM in 50mM NH4Ac)	Lipofuscin, general tissue	Heavy metal collisional quenching of endogenous fluorophores[5].	Moderate; can slightly shift the emission peak of the disperse dye.
Hydrogen Peroxide (3% in PBS)	Environmental organic matter	Oxidative bleaching of conjugated double bonds in natural polymers.	High if overexposed; strictly limit to 15 minutes.

Step-by-Step Troubleshooting Protocols

Protocol A: Sodium Borohydride Treatment for Fixative-Induced Autofluorescence

Causality: Aldehyde fixatives create fluorescent cross-links. Sodium borohydride ( NaBH4​ ) reduces these bonds, neutralizing the fluorescence before the Fluorescent Yellow II dye is introduced[3].

• Preparation: Prepare a fresh solution of 1 mg/mL NaBH4​ in ice-cold PBS (pH 8.0). Self-validation: The solution must effervesce (bubble) upon mixing; if it does not, the reagent has degraded and will not work.

• Incubation: Submerge the fixed sample in the NaBH4​ solution for 3 x 10 minutes at room temperature.

• Washing: Wash extensively with PBS (3 x 5 minutes) to remove all reactive borohydride.

• Dyeing: Proceed with standard Fluorescent Yellow II high-temperature exhaustion dyeing.

Protocol B: Sudan Black B Quenching for Biological Matrices

Causality: Lipofuscin granules emit strongly across the 500–695 nm spectrum, directly overlapping with Fluorescent Yellow II. Sudan Black B masks this emission[4].

• Dyeing: Perform the Fluorescent Yellow II staining protocol first.

• Preparation: Dissolve 0.1% (w/v) Sudan Black B in 70% ethanol. Stir in the dark for 2 hours, then filter through a 0.22 µm syringe filter to remove precipitates.

• Quenching: Apply the filtered Sudan Black B solution to the sample for 10–15 minutes at room temperature.

• Clearing: Rinse rapidly with 70% ethanol (to remove excess quencher) followed immediately by PBS. Self-validation: The sample will appear slightly dark under brightfield, but under fluorescence excitation, the background should be uniformly black while the Fluorescent Yellow II signal remains bright.

Frequently Asked Questions (FAQs)

Q: Can I use spectral unmixing instead of chemical quenching? A: Yes. If your imaging system supports it, spectral unmixing is highly recommended. Because endogenous autofluorescence (like collagen or NADH) has a broad emission spectrum, while Fluorescent Yellow II has a more defined peak, you can capture images across multiple channels and mathematically subtract the broad background[2].

Q: Why does my culture media increase the background signal in live-cell assays? A: Fetal bovine serum (FBS) and phenol red in culture media are highly autofluorescent in the blue/green spectrum[6]. Switch to a phenol red-free medium and reduce FBS to the minimum required concentration (or use BSA) before imaging[2].

Q: Does Fluorescent Yellow II bleed into the red channel? A: No. Fluorescent Yellow II (Disperse Yellow 71) primarily emits in the yellow/green region. If you are seeing signal in the far-red channel, it is almost certainly autofluorescence from the matrix (e.g., chlorophyll in environmental samples or lipofuscin in tissues) rather than the dye itself[4].

References

• SouthernBiotech. "How to Reduce Autofluorescence". SouthernBiotech. Available at:[Link]

• Boster Bio. "5 Effective Tips to Reduce Autofluorescence in Flow Cytometry". Boster Bio. Available at:[Link]

• FluoroFinder. "Tips to Minimize Autofluorescence". FluoroFinder. Available at:[Link]

• BMG LABTECH. "How to reduce autofluorescence in cell-based assays". BMG LABTECH. Available at:[Link]

• ResearchGate. "Exploring the Efficacy of Nile Red in Microplastic Quantification: A Costaining Approach". ResearchGate. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. bosterbio.com [bosterbio.com]
• 3. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 4. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 5. southernbiotech.com [southernbiotech.com]
• 6. bmglabtech.com [bmglabtech.com]

Resolving precipitation issues with Fluorescent Yellow Ii (Disperse)

Answering the user's request.## Technical Support Center: Fluorescent Yellow II (Disperse)

A Guide for Researchers and Drug Development Professionals on Resolving Precipitation Issues

Welcome to the technical support center for Fluorescent Yellow II (Disperse). This guide is designed to provide researchers, scientists, and drug development professionals with expert insights and practical solutions for one of the most common challenges encountered with this dye: precipitation. As a non-ionic, sparingly soluble colorant, understanding its behavior in solution is critical for achieving reliable and reproducible experimental outcomes. This document moves beyond simple procedural steps to explain the underlying chemical principles, empowering you to diagnose and resolve issues effectively.

Troubleshooting Guide: Diagnosing and Resolving Precipitation

This section addresses specific precipitation events you may encounter during your workflow. The question-and-answer format is designed to help you quickly identify your issue and implement a validated solution.

Question 1: My Fluorescent Yellow II powder isn't dissolving properly and forms clumps or sediment immediately upon adding the solvent. What's happening?

Answer: This issue, known as initial dispersion failure, typically points to an improper dissolution technique or an inappropriate solvent choice. Disperse dyes, by nature, do not truly "dissolve" in aqueous media in the same way a salt does; instead, they form a fine, stable dispersion.[1][2] Failure to achieve this state can be due to several factors:

• Causality - "Solvent Shock": Adding the dye powder directly to a large volume of cold or incompatible solvent can cause the particles to agglomerate before they can be properly wetted and dispersed. The outer layer of the clump gets wet, but the interior remains dry, forming an insoluble mass.

• Causality - Poor Wetting: The dye particles are hydrophobic and resist being wetted by water. Without proper initial mixing into a paste, they cannot be evenly suspended.

Recommended Actions:

• Prepare a Pre-dispersion Paste: The most critical step is to first create a smooth, lump-free paste.[3] Measure the required amount of dye powder and add a small volume of a wetting agent or the chosen solvent (at room temperature) dropwise while stirring continuously with a glass rod. The ideal consistency is that of a thick, homogenous paste.

• Gradual Dilution: Once the paste is formed, slowly add your primary solvent or buffer in small increments, stirring continuously to ensure the paste is fully incorporated into the liquid. This gradual dilution prevents the particles from re-aggregating.[4]

• Consider Solvent Choice: While often used in aqueous systems with dispersing agents, Fluorescent Yellow II (also known as Disperse Yellow 82) is soluble in several organic solvents.[5] If your protocol allows, using a compatible organic solvent can circumvent aqueous dispersion issues entirely. Refer to the solubility table in the FAQs section for guidance.

Question 2: The dye solution appears fine initially, but a precipitate forms when I heat the solution for my experiment. Why does this happen?

Answer: This is a classic case of temperature-induced agglomeration or degradation, a common problem with disperse dyes when conditions are not optimized.[6][7][8]

• Causality - Surfactant Efficacy: Commercial disperse dyes are formulated with dispersing agents that adsorb to the dye particle surface, preventing them from sticking together. The effectiveness of these agents is temperature-dependent. As you heat the solution, especially above 100°C, some dispersing agents can lose their efficacy or desorb from the particle surface. This loss of stabilization allows the dye particles, which have increased kinetic energy, to collide and aggregate into larger, visible precipitates.

• Causality - pH-Dependent Hydrolysis: Fluorescent Yellow II is sensitive to alkaline conditions, especially at high temperatures.[6][9][10][11] If the pH of your solution drifts into the alkaline range (pH > 6), the dye molecule can undergo hydrolysis, leading to decomposition and the formation of insoluble byproducts.[6][12] The optimal pH range for this dye is typically acidic, between 4 and 6.[5][9][11]

Recommended Actions:

• Strict pH Control: Before heating, ensure the pH of your dye solution is buffered to the optimal range of 4.5-5.5 using a stable buffer system, such as an acetic acid/sodium acetate buffer.[3][7][12][13] This is the single most important parameter to control for high-temperature stability.

• Controlled Heating Rate: Avoid "flash" heating. Increase the temperature of the dye bath gradually, typically at a rate of 1-2°C per minute.[8][13] This allows the system to remain in equilibrium and prevents localized overheating that can shock the dispersion.

• Use a High-Temperature Dispersing Agent: If you are consistently seeing precipitation at elevated temperatures, the dispersing agent in your dye formulation may not be suitable. Consider adding a high-quality, thermally stable dispersing agent to your solution. Phenol or naphthol sulfonate condensates are known for good thermal stability.

Question 3: My dye solution looks fine on its own, but it precipitates when I add it to my cell culture media or formulation buffer. What is causing this incompatibility?

Answer: This type of precipitation is almost always due to an unfavorable chemical interaction between the dye dispersion and components in your experimental medium.[4]

• Causality - Metal Ions: Hard water or buffers containing high concentrations of divalent or trivalent metal ions (e.g., Ca²⁺, Mg²⁺, Fe³⁺) can destabilize the dye dispersion.[4] These ions can interact with the anionic dispersing agents surrounding the dye particles, neutralizing their charge and causing the particles to flocculate and precipitate.

• Causality - pH Shock: If your stock dye solution is at an optimal pH (e.g., 5.0) and you introduce it to a significantly different pH (e.g., a physiological buffer at pH 7.4), the sudden shift can disrupt the stability of the dispersion. For Fluorescent Yellow II, a shift to a higher pH is particularly detrimental.[6][9]

• Causality - Incompatible Auxiliaries: Other components in your media, such as certain surfactants, polymers, or high concentrations of salts, can interfere with the dye's dispersing agents, leading to precipitation.[4][14]

Recommended Actions:

• Use High-Purity Water: Always prepare dye solutions and buffers with deionized or distilled water to eliminate interfering metal ions.[4][13]

• Perform a Compatibility Test: Before adding the dye to your entire batch of media, perform a small-scale test. Mix the dye and media in the final intended ratio in a small vial and observe for any signs of precipitation (cloudiness, sediment) over a few hours.

• pH Matching: If possible, adjust the pH of your dye stock solution to be as close as is stable to the pH of your final experimental medium before mixing.

• Consider a Sequestering Agent: If you cannot avoid the presence of metal ions, adding a chelating agent like EDTA to your system can sequester the ions and prevent them from interacting with the dye dispersion.[4]

Systematic Troubleshooting Workflow

For a logical approach to diagnosing precipitation, follow the workflow outlined in the diagram below. This decision tree will guide you from the initial observation to the most probable cause and a corresponding solution.

Caption: A troubleshooting flowchart for addressing dye precipitation.

Frequently Asked Questions (FAQs)

Q1: What is Fluorescent Yellow II (Disperse)? Fluorescent Yellow II, also known as C.I. Disperse Yellow 82, is a synthetic organic compound of the coumarin class used to impart a strong, fluorescent greenish-yellow color.[10][11] As a disperse dye, it has very low water solubility and is designed for coloring hydrophobic materials like polyester, nylon, and certain plastics.[5][9][10] In a research context, its fluorescent properties make it useful for specific imaging or labeling applications, provided it can be maintained in a stable, non-precipitated state.

Q2: What is the optimal pH for working with this dye? The optimal pH range for Fluorescent Yellow II (Disperse Yellow 82) is acidic, typically between 4.0 and 6.0 .[5][9][11] The most stable range, especially for high-temperature applications, is more narrowly defined as 4.5 to 5.5 .[3][7][12][13] The dye is not resistant to alkali and can easily decompose at a pH above 6, particularly when heated.[6][9][11]

Q3: Can I dissolve Fluorescent Yellow II in organic solvents? Yes. In fact, this is often a more straightforward method than preparing a stable aqueous dispersion. The dye shows good solubility in a range of organic solvents, which can be useful for preparing concentrated stock solutions that are later diluted into your experimental system.

Table 1: Solubility of Disperse Yellow 82 in Common Organic Solvents

Solvent	Solubility (g/L) at 22-25°C
Butyl Cellosolve	~500
Ethyl Cellosolve	~500
Toluene	~500
Cyclohexanone	~500
N,N-Dimethylformamide (DMF)	~500
Methyl Ethyl Ketone (MEK)	~500
Methanol	~450
Xylene	~450
Ethanol	~400
N-Butanol	~400
Isopropanol	~400
Ethyl Acetate	~400

Data synthesized from Xcolor Pigment.[1] Note: These values are a guide as true solutions are not formed; they represent a near-complete dispersion.[1]

Q4: How should I store my dye solutions to prevent precipitation? Store stock solutions in tightly sealed containers in a cool, dark place to prevent evaporation and potential photodegradation. If storing refrigerated, allow the solution to come to room temperature and check for any sediment before use. If a small amount of sediment has formed due to lower temperature, gentle warming and agitation may be sufficient to redisperse it, provided the solution has not undergone chemical degradation.

Q5: How can I confirm if the precipitate is the dye itself or something else? If you have access to analytical equipment, you can isolate the precipitate by centrifugation, wash it with deionized water, and dry it. You can then analyze it using techniques like:

• FTIR Spectroscopy: Compare the spectrum of the precipitate to a standard of the original dye powder. The presence of identical characteristic peaks would confirm it is the dye.[15]

• UV-Vis Spectroscopy: Dissolve a small amount of the precipitate in a suitable organic solvent (like DMF) and record its absorption spectrum. Compare this to the spectrum of a freshly prepared solution of the dye.[15]

• Microscopy: Simple observation under a light microscope can reveal the morphology of the precipitate (e.g., crystalline vs. amorphous), which can provide clues about its nature.[16]

Experimental Protocols

Protocol 1: Preparation of a Stable 1 mg/mL Aqueous Stock Dispersion

This protocol outlines the standard procedure for creating a stable aqueous dispersion suitable for further dilution.

• Weighing: Accurately weigh 10 mg of Fluorescent Yellow II (Disperse) powder. Handle the powder in a well-ventilated area or chemical hood, wearing appropriate personal protective equipment (PPE), including a dust mask.[17]

• Paste Formation: Transfer the powder to a small glass mortar or a microcentrifuge tube. Add 1-2 drops of a suitable non-ionic surfactant (e.g., Triton™ X-100 at 0.1% v/v) or a commercial dispersing agent.[4][17] Using a pestle or a small glass rod, gently grind and mix the powder and liquid until a smooth, homogenous paste with no visible clumps is formed.

• Initial Dilution: Slowly add 1 mL of high-purity (deionized or distilled) water to the paste, mixing continuously until the paste is fully suspended.

• Final Dilution & Buffering: Transfer the suspension to a 10 mL volumetric flask. Add 1 mL of a 1M acetic acid/sodium acetate buffer stock (pH 5.0). Bring the final volume to 10 mL with high-purity water.

• Dispersion: Cap the flask and stir the solution using a magnetic stirrer for at least 30 minutes. For best results, sonicate the solution for 5-10 minutes in a bath sonicator to break up any small agglomerates.

• Filtration (Optional but Recommended): For critical applications, filter the solution through a 0.45 µm syringe filter to remove any remaining large particles. Note that this may slightly reduce the concentration.

• Storage: Store the final 1 mg/mL dispersion in a sealed, amber glass vial at 4°C.

References

• Skychem Group. (2024, February 27). Disperse Dye Compatibility Technology And Dye Selection Principles. Skychem Group.
• VICHEM. (2025, October 15). Dye Precipitation Phenomenon – Causes and Solutions. VICHEM.
• Xcolor Pigment. Solvent yellow 82|CAS NO.12227-67-7. Xcolor Pigment.
• Enoch dye. Disperse yellow 82 TDS. Enoch dye.
• BenchChem. (2025). Impact of pH and temperature on the dyeing efficiency of Disperse yellow 65. BenchChem.
• TradeIndia.
• BenchChem. (2025). Technical Support Center: Optimization of pH and Temperature for Disperse Yellow 7 Dyeing. BenchChem.
• LookChem. Cas 12223-92-6,Fluorescent Yellow Ii (Disperse). LookChem.
• Scribd. (2012, February 7). Disperse Yellow 82 Overview and Suppliers. Scribd.
• Scribd. Temperature & pH Effects on Disperse Dyeing. Scribd.
• ChemBK. (2024, April 10). Disperse Golden Yellow 2 (TFS) (C.I.Disperse Yellow 71). ChemBK.
• Textile Auxiliaries Solutions. (2025, June 30). High-Temperature Dyeing with Disperse Dyes: Process and Best Practices. Textile Auxiliaries Solutions.
• ECHEMI.
• TESTEX. (2025, August 20). How to prevent dye precipitation in a Sample Dyeing Machine? TESTEX.
• BenchChem. (2025, December). How to prevent precipitation of Basic green 4 during staining. BenchChem.
• Tiankun Chemical. (2023, August 21). How to prevent the agglomeration of disperse dyes in dyeing? Tiankun Chemical.
• George Weil. (2015, June 19). Disperse Dyes for Dyeing and Printing. George Weil.
• Emerald Publishing. (2024, April 2). Advancement in extraction and characterization techniques of natural dyes from dye yielding plants sources: a review. Emerald Publishing.
• Sinoever. (2020, March 20). How to Prevent the Aggregation of Disperse Dyes in Dyeing?(2). Sinoever.
• Leeds Print Workshop. Heat Transfer Printing Using Disperse Dyes. Leeds Print Workshop.
• Sigma-Aldrich.
• Textile Learner. (2021, March 6). Disperse Dyes: Properties, Classification, Dyeing & Printing Method. Textile Learner.
• ResearchGate. (2026, February 8). Classification of Types of Precipitation Occurring in Disperse Dyeing.
• World dye variety. (2012, February 7). Disperse Yellow 82. World dye variety.

Sources

• 1. Solvent yellow 82|CAS NO.12227-67-7 [xcolorpigment.com]
• 2. leedsprintworkshop.org [leedsprintworkshop.org]
• 3. textilelearner.net [textilelearner.net]
• 4. vichem.vn [vichem.vn]
• 5. Disperse Yellow 82 Manufacturer in Mumbai, Disperse Yellow 82 Exporter [dyestuff.co.in]
• 6. skygroupchem.com [skygroupchem.com]
• 7. scribd.com [scribd.com]
• 8. autumnchem.com [autumnchem.com]
• 9. Disperse yellow 82 TDS|Disperse yellow 82 from Chinese supplier and producer - DISPERSE YELLOW DYES - Enoch dye [enochdye.com]
• 10. scribd.com [scribd.com]
• 11. worlddyevariety.com [worlddyevariety.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. echemi.com [echemi.com]
• 15. emerald.com [emerald.com]
• 16. researchgate.net [researchgate.net]
• 17. georgeweil.com [georgeweil.com]

Technical Support Center: Stabilizing Fluorescent Yellow II (Disperse) Under UV Exposure

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, formulation scientists, and drug development professionals troubleshoot and resolve photobleaching issues associated with Fluorescent Yellow II (C.I. Disperse Yellow 71)[1]. This highly conjugated dye yields brilliant fluorescence but is inherently susceptible to rapid degradation under ultraviolet (UV) irradiation.

Below, you will find mechanistic explanations, field-proven stabilization strategies, self-validating experimental protocols, and quantitative benchmarks to ensure the integrity of your fluorescent assays and materials.

Part 1: Mechanistic FAQs (Understanding the "Why")

Q: What is the exact chemical mechanism behind the fading of Fluorescent Yellow II under UV light? A: The degradation is primarily driven by a Type II photo-oxidation pathway. When the dye absorbs UV photons, it is excited from its ground state ( S0​ ) to an excited singlet state ( S1​ ). While most molecules relax by emitting a fluorescent photon, a small fraction undergoes intersystem crossing (ISC) to a longer-lived triplet state ( T1​ ). This triplet state readily transfers energy to dissolved, ground-state molecular oxygen ( 3O2​ ), generating highly reactive singlet oxygen ( 1O2​ ). Singlet oxygen electrophilically attacks the electron-rich double bonds of the dye's chromophore, irreversibly cleaving the conjugated system and quenching fluorescence[2].

Q: Why does the choice of solvent or matrix drastically alter the dye's photostability? A: Solvent polarity and oxygen solubility dictate the kinetics of the degradation pathway. Experimental evaluations of related fluorescent disperse dyes show that photobleaching quantum yields are significantly higher in highly polar, aprotic solvents like N,N-dimethylformamide (DMF) compared to protic solvents like ethanol[3]. Protic solvents can stabilize the dye's excited intramolecular charge transfer (ICT) state via hydrogen bonding, reducing the probability of ISC to the destructive triplet state. Furthermore, rigid matrices limit oxygen diffusion, starving the photo-oxidation reaction.

Part 2: Troubleshooting & Stabilization Strategies

Q: How can I actively prevent singlet oxygen-mediated degradation in my liquid formulations? A: You must introduce a singlet oxygen quencher, such as DABCO (1,4-diazabicyclo[2.2.2]octane). DABCO possesses a low ionization potential and forms a reversible charge-transfer complex with 1O2​ . This interaction safely dissipates the excess energy, returning oxygen to its benign triplet ground state without consuming the DABCO molecule, thereby shielding the dye[2].

Q: Are there advanced encapsulation techniques to stabilize the dye without altering the bulk solvent? A: Yes. Supramolecular host-guest chemistry offers a robust physical stabilization method. Encapsulating the dye within macrocycles like Cucurbit[7]uril (CB[7]) provides a physical barrier against oxygen diffusion. Additionally, the low polarizability inside the CB[7] cavity restricts the dye's intramolecular rotation, which minimizes non-radiative decay pathways, simultaneously stabilizing and enhancing the fluorescence signal[4].

Part 3: Workflow & Pathway Visualization

The following diagram illustrates the photobleaching cascade and highlights the specific intervention points where stabilizers disrupt the degradation process.

Mechanism of Fluorescent Yellow II photobleaching and targeted stabilization interventions.

Part 4: Quantitative Data & Benchmarks

To guide your formulation choices, the table below summarizes the causal relationship between environmental conditions, specific additives, and the resulting photostability of fluorescent disperse dyes.

Experimental Condition	Matrix / Solvent	Additive	Photostability Impact	Mechanistic Reason
Aerobic UV Exposure	DMF	None	Severe Degradation	High solvent polarity and dissolved O2​ promote rapid singlet oxygen formation[3].
Aerobic UV Exposure	Ethanol	None	Moderate Degradation	Protic solvents slightly stabilize the excited state via hydrogen bonding[3].
Aerobic UV Exposure	Polymer Matrix	DABCO	High Stability	DABCO quenches 1O2​ via charge-transfer, preventing chromophore cleavage[2].
Anaerobic UV Exposure	Supramolecular (CB[7])	None	Maximum Stability	Host cavity physically excludes O2​ and restricts intramolecular rotation[4].

Part 5: Validated Experimental Protocol

Protocol: Self-Validating Preparation of a UV-Resistant Dye Matrix

This methodology is designed as a self-validating system; it includes an internal control to empirically verify that the stabilization mechanisms are actively protecting the dye, rather than the dye simply surviving by chance.

• Step 1: Stock Solution Preparation Dissolve Fluorescent Yellow II in spectroscopic-grade ethanol to a concentration of 10−5 M. Causality: Ethanol is selected over aprotic solvents because protic environments inherently reduce the baseline photodegradation quantum yield by stabilizing the excited state[3].

• Step 2: Stabilizer Integration Add DABCO to the solution at a 10:1 molar ratio relative to the dye. Causality: Maintaining a massive molar excess of DABCO ensures that the collision probability between the quencher and transient 1O2​ molecules is maximized, neutralizing the threat before it can attack the dye's conjugated system[2].

• Step 3: Matrix Casting Mix the stabilized dye solution with a UV-curable prepolymer containing 1 wt% Benzotriazole (a UV absorber). Cure the matrix under controlled LED light (specifically avoiding the dye's excitation peak). Causality: The Benzotriazole acts as a primary optical filter to block incoming UV, while the rigid polymer matrix severely reduces oxygen permeability.

• Step 4: Self-Validating Photolysis Assay Irradiate the cured matrix alongside a control matrix (containing the dye, but lacking DABCO and Benzotriazole) using a Xenon arc lamp. Measure fluorescence emission ( λem​≈520 nm) at 10-minute intervals. Causality: If the dual-stabilization system is functioning correctly, the control matrix will exhibit a rapid exponential decay in fluorescence intensity. In contrast, the stabilized matrix will display a flattened degradation curve, definitively validating the protective mechanism.

Part 6: References

1.[3] Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82. scirp.org. 3 2.[1] Dyesky Dyestuff Disperse Fluorescent Yellow 71 Yellow II for Fabric Dyeing. made-in-china.com. 1 3.[2] The photostability of some fluorescent disperse dyes derivatives of coumarin. instras.com. 2 4.[4] The Use of Coumarins as Environmentally-Sensitive Fluorescent Probes of Heterogeneous Inclusion Systems. nih.gov. 4

Sources

• 1. Dyesky Dyestuff Disperse Fluorescent Yellow 71 Yellow II for Fabric Dyeing - Disperse Fluorescent Yellow 71, Yellow II | Made-in-China.com [mm.made-in-china.com]
• 2. nathan.instras.com [nathan.instras.com]
• 3. Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82 [scirp.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Polymer Staining: Fluorescent Yellow Ii (Disperse) vs. Rhodamine B

For researchers, scientists, and drug development professionals working with polymeric materials, from microplastic analysis to developing novel drug-delivery systems, the ability to visualize polymer morphology and distribution is paramount. Fluorescence microscopy offers a powerful, non-destructive method to achieve this, but the choice of fluorescent probe is critical to generating reliable and reproducible data. This guide provides an in-depth comparison of two common fluorophores used for polymer staining: Fluorescent Yellow Ii, a disperse dye, and Rhodamine B, a xanthene dye. We will explore the fundamental differences in their staining mechanisms, performance characteristics, and provide field-tested protocols to guide your experimental design.

Head-to-Head: Fundamental Properties

The initial selection of a dye is often dictated by its core physicochemical and photophysical properties. Fluorescent Yellow Ii (also known as C.I. Disperse Yellow 71) and Rhodamine B belong to different chemical classes, which fundamentally governs their solubility, interaction with polymers, and optical characteristics.

Property	Fluorescent Yellow Ii (Disperse Yellow 71)	Rhodamine B
C.I. Name	Disperse Yellow 71	Basic Violet 10; Solvent Red 49
CAS Number	12223-92-6[1]	81-88-9
Chemical Class	Amino Ketone / Azo-Anthraquinone[1][2]	Xanthene[3]
Molecular Formula	C₁₉H₁₂N₂O₂[1]	C₂₈H₃₁ClN₂O₃
Molar Mass	300.31 g/mol [1]	479.02 g/mol [4]
Appearance	Yellow powder with fluorescence[1][5]	Green to reddish-violet powder[4][6]
Solubility	Sparingly soluble in water; designed for dispersion[7][8]	Soluble in water (~8-15 g/L) and alcohols[4][8]
Excitation Max (λex)	~440 nm (Representative for class)¹	~553 nm (in Methanol)[3]
Emission Max (λem)	~520 nm (Representative for class)¹[9]	~627 nm (in Methanol)[3]
Reported Quantum Yield (Φ)	Not widely reported; application-dependent	0.49 - 0.68 (in Ethanol)[4]
Primary Staining Mechanism	Physical dispersion and thermal diffusion into polymer matrix[6][7]	Adsorption, electrostatic, and π-π interactions[10][11]

The Science of Staining: A Mechanistic Deep Dive

The most significant distinction between these two dyes lies in how they interact with a polymer matrix. This difference dictates the entire staining protocol, from solvent choice to the use of heat, and ultimately impacts the stability and interpretation of the final image.

Fluorescent Yellow Ii: The "Heat and Hold" Dispersal

Fluorescent Yellow Ii is a disperse dye , a class of non-ionic, hydrophobic molecules with very low water solubility.[7][8] Its staining mechanism is not one of simple surface adsorption but of true physical diffusion into the polymer.

Causality of the Thermal Process: The process relies on overcoming the polymer's glass transition temperature (Tg).[6] For semi-crystalline polymers like polyethylene terephthalate (PET), the polymer chains are tightly packed and rigid at room temperature, leaving no space for dye molecules to penetrate. The application of heat (typically >100°C) provides the thermal energy needed to increase the mobility of the polymer chains in the amorphous regions.[3][6][7] This creates transient voids, allowing the small, planar disperse dye molecules to diffuse from the aqueous dispersion into the swollen, hydrophobic polymer matrix.[3][6] Upon cooling, the polymer structure contracts, physically trapping the dye molecules within the matrix. These trapped molecules are held in place primarily by van der Waals forces and hydrophobic interactions.[6][7]

This mechanism results in excellent fastness ; the dye is highly resistant to being washed out, a property prized in the textile industry.[2][4] For microscopy, this translates to a very stable stain with a low likelihood of leaching during subsequent experimental steps.

Rhodamine B: The Solvent-Mediated Adsorption

In contrast, Rhodamine B is a cationic dye with appreciable solubility in water and polar organic solvents like ethanol.[4][12] Its staining process is typically performed at or near room temperature and is mediated by a solvent that can swell the polymer.

Causality of the Solvent-Based Process: The role of a solvent like ethanol is to partially swell the outer layers of the polymer, increasing the free volume and allowing the dissolved Rhodamine B molecules to penetrate the surface.[13] The interaction is more of an adsorption and near-surface phenomenon rather than a deep, uniform dispersal. The binding forces are varied and polymer-dependent:

• Hydrophobic Interactions: Play a role with non-polar polymers like polyethylene and polypropylene.[11]

• Electrostatic Interactions: The cationic nature of Rhodamine B can lead to interactions with polymers possessing negative surface charges.

• π-π Stacking: With aromatic polymers like polystyrene (PS) and PET, the planar xanthene structure of Rhodamine B can form π-π stacking interactions with the polymer's aromatic rings.[11]

Because these interactions are primarily surface-based and the dye remains soluble in many solvents, Rhodamine B is more susceptible to leaching from the polymer matrix if exposed to washing steps or immersion in certain media post-staining. It has been observed that Rhodamine B solutions readily adsorb to plastics, and care should be taken to use glass containers for solution preparation.[4]

Performance Under the Microscope: A Comparative Analysis

Performance Metric	Fluorescent Yellow Ii (Disperse)	Rhodamine B	Expert Analysis & Field Insights
Staining Specificity	High for hydrophobic polymers (e.g., PET, Polyesters, PMMA)[4]	Broad range, including PE, PP, PS, PVC, PU[13][14]	Fluorescent Yellow Ii is more selective for polymers it can physically penetrate via thermal dyeing. Rhodamine B's solvent-based application allows it to stain a wider variety of polymers at the surface, making it more versatile for screening unknown microplastics.[13]
Photostability	High . Disperse dyes are engineered for excellent lightfastness.[2][12]	Moderate to Low . Known to be relatively photolabile and susceptible to photobleaching under intense or prolonged illumination.[15]	This is a critical differentiator. For quantitative analysis, time-lapse imaging, or confocal microscopy requiring high laser power, the superior photostability of Fluorescent Yellow Ii is a major advantage, leading to more reliable data. Rhodamine B's photobleaching can be a significant limitation.[15]
Signal Brightness	Moderate to High	Very High . Known for its high quantum yield and brightness.[4]	Rhodamine B is exceptionally bright, which is advantageous for detecting weakly stained samples or for rapid imaging. However, this high initial brightness comes at the cost of photostability.
Protocol Complexity	Higher (requires heating, potentially carriers, and a controlled cooling process)[6][7]	Lower (typically involves simple immersion in a dye solution at room or slightly elevated temperature)[13]	The simplicity of the Rhodamine B protocol makes it ideal for high-throughput applications or initial feasibility studies. The thermal process for Fluorescent Yellow Ii requires more specialized equipment and careful temperature control to avoid damaging the polymer sample.
Risk of Leaching	Low . Dye is physically entrapped within the polymer matrix.[7]	High . Dye is adsorbed to the surface and can be desorbed by solvents or changes in the surrounding medium.[10]	For experiments involving subsequent immersion in aqueous or organic solutions (e.g., cell culture, release studies), the low leaching potential of Fluorescent Yellow Ii provides greater confidence that the observed fluorescence remains associated with the polymer.
Safety	Standard chemical handling precautions.	Suspected carcinogen in California; listed as toxic and mutagenic in some databases.[4]	Rhodamine B carries more significant health warnings and requires stricter handling protocols and waste disposal considerations.

Field-Proven Experimental Protocols

The following protocols are designed as self-validating systems for staining polymer films or particles for fluorescence microscopy.

Protocol 1: Thermal Staining with Fluorescent Yellow Ii

This method is ideal for hydrophobic, semi-crystalline polymers like PET or PMMA films. The core principle is to heat the polymer above its glass transition temperature in the presence of the dye dispersion.

Workflow Diagram: Thermal Staining

Caption: Thermal staining workflow for Fluorescent Yellow Ii.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 0.01 - 0.05 mg/mL (10-50 ppm) staining solution.

  • Weigh 1-5 mg of Fluorescent Yellow Ii powder and add it to 100 mL of deionized (DI) water.

  • Add a dispersing agent (e.g., sodium lignosulfonate) to 0.1% w/v. The dispersing agent is critical to prevent dye aggregation and ensure a uniform dispersion.[6]

  • Sonicate the mixture for 15-30 minutes until a fine, stable dispersion is achieved. The liquid should appear uniformly cloudy.

• Staining Procedure:

  • Place the polymer sample (e.g., film, particles) into a glass pressure vessel containing the dye dispersion. Ensure the sample is fully submerged.

  • Seal the vessel and place it in a pre-heated laboratory oven or a temperature-controlled bath.

  • Heat at a temperature above the polymer's Tg (e.g., 110-130°C for PET) for 30-60 minutes.[7] The exact temperature and time must be optimized to maximize staining without deforming the sample.

  • After incubation, turn off the heat and allow the vessel to cool slowly to room temperature. Rapid cooling can alter polymer crystallinity and affect dye entrapment.

• Washing and Mounting:

  • Remove the sample and rinse thoroughly with DI water to remove any dye particles loosely adhered to the surface.

  • For advanced users (optional): If surface fluorescence is high, perform a "reduction clearing" step by briefly washing the sample in a warm (60-70°C) solution of 2 g/L sodium hydrosulfite and 2 g/L sodium hydroxide, followed by a thorough water rinse. This step removes surface dye without affecting the dye trapped inside the polymer.

  • Dry the sample completely before mounting on a microscope slide for imaging.

Protocol 2: Solvent-Based Staining with Rhodamine B

This method is effective for a broad range of polymers and is significantly faster and less instrument-intensive than thermal dyeing. It is based on the protocol successfully used for staining various microplastics.[13][14]

Workflow Diagram: Solvent-Based Staining

Caption: Solvent-based staining workflow for Rhodamine B.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 100 µg/mL stock solution of Rhodamine B in 95% ethanol. Ethanol is an effective solvent for both the dye and for swelling a variety of polymers.[13]

  • Store this solution in a glass bottle (to prevent adsorption to plastic) and protect it from light.

• Staining Procedure:

  • Place the polymer sample in a glass vial and add enough staining solution to fully submerge it.

  • Incubate at room temperature for 1-3 hours. Gentle agitation (e.g., on a shaker table) can improve staining uniformity.

  • Optimization Note: For more crystalline or dense polymers, staining efficiency can be improved by warming the solution to 40-60°C. However, be mindful of the solvent's volatility.

• Washing and Mounting:

  • Carefully remove the sample from the staining solution.

  • Wash the sample by rinsing it three times with fresh 95% ethanol to remove non-adsorbed dye. This step is crucial for reducing background fluorescence.

  • Allow the sample to air dry completely.

  • Mount the sample on a microscope slide. Using a mounting medium containing an anti-fade reagent is highly recommended to mitigate the photobleaching of Rhodamine B during imaging.

Conclusion and Recommendations

There is no single "best" dye for all polymer staining applications. The optimal choice is dictated by the specific polymer, the experimental goals, and the imaging requirements.

Choose Fluorescent Yellow Ii (Disperse) when:

• Photostability is paramount: For long-duration imaging, 3D reconstructions, or quantitative intensity measurements.

• Leaching must be minimized: For experiments where the stained polymer will be placed into a liquid environment post-staining.

• The polymer is a hydrophobic thermoplastic (e.g., polyester) that can withstand the required heating protocol.

Choose Rhodamine B when:

• A simple, rapid protocol is required: For high-throughput screening or when thermal equipment is unavailable.

• High initial brightness is necessary to visualize trace amounts of polymer.

• Staining a broad or unknown range of polymer types is the goal.

• The experiment involves short imaging times where photobleaching is less of a concern.

By understanding the fundamental mechanisms and performance trade-offs detailed in this guide, researchers can make an informed decision, leading to more robust, reproducible, and insightful data in their polymer-based research.

References

• Wikipedia. (n.d.). Rhodamine B. Retrieved from [Link]

• Freeman, H. S., & Edwards, J. F. (2018). Molecular and excited state properties of photostable yellow disperse dyes. ResearchGate. Retrieved from [Link]

• Broadbent, A. D. (2011). Dyeing with Disperse Dyes. SciSpace. Retrieved from [Link]

• Samanta, A. K. (2021). Disperse Dyes: Properties, Classification, Dyeing & Printing Method. Textile Learner. Retrieved from [Link]

• ProQuest. (n.d.). An approach to the design of lightfast disperse dyes. Retrieved from [Link]

• World Of Dyes. (2012, February 6). Disperse Yellow 71. Retrieved from [Link]

• Tong, H., Jiang, Q., & Hu, X. (2020). Rhodamine B dye staining for visualizing microplastics in laboratory-based studies. Environmental Science and Pollution Research, 28(4), 4209–4215. Retrieved from [Link]

• De San Roman, E. G., et al. (2026, February 18). Super-Resolved Single-Molecule Tracking Studies of Rhodamine B Accumulation on Fresh and Aged Polyethylene Terephthalate. ACS Publications. Retrieved from [Link]

• American Chemical Society. (n.d.). Super-resolved single molecule studies of rhodamine B diffusion and adsorption on fresh and aged polyethylene terephthalate. Presentations. Retrieved from [Link]

• Tong, H., Jiang, Q., & Hu, X. (2020). Rhodamine B dye staining for visualizing microplastics in laboratory-based studies. Semantics Scholar. Retrieved from [Link]

• ChemBK. (2024, April 10). Disperse Golden Yellow 2 (TFS) (C.I.Disperse Yellow 71). Retrieved from [Link]

• Eggeling, C., et al. (1998). Photobleaching of Fluorescent Dyes under Conditions Used for Single-Molecule Detection: Evidence of Two-Step Photolysis. PubMed. Retrieved from [Link]

• Islam, M. R., & Hossain, I. (2015). fluorescent disperse dyes: reflectance spectra, relative strength and performance evaluation of coumarin class on polyester/cotton blended fabric. SciSpace. Retrieved from [Link]

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• 13. Rhodamine B dye staining for visualizing microplastics in laboratory-based studies - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Disperse Yellow 82 and Fluorescent Yellow II (Disperse) for Advanced Applications

In the realm of synthetic colorants, the selection of a dye is a critical decision dictated by the specific performance requirements of the end application. For researchers, scientists, and professionals in drug development utilizing fluorescent probes and markers, the photophysical and fastness properties of a dye are of paramount importance. This guide provides an in-depth comparative analysis of two widely used fluorescent yellow disperse dyes: Disperse Yellow 82 and Fluorescent Yellow II (also known as Disperse Yellow 71). This analysis is grounded in their fundamental chemical differences and is supported by available experimental data to inform the selection process for high-performance applications.

Introduction to the Dyes: Structural and Physicochemical Distinctions

Disperse Yellow 82 and Fluorescent Yellow II belong to the class of disperse dyes, which are non-ionic colorants with low water solubility, making them suitable for dyeing hydrophobic fibers like polyester. However, their distinct chemical structures give rise to significant differences in their performance characteristics.

Disperse Yellow 82 is a coumarin-based dye.[1] Coumarin dyes are known for their strong fluorescence, often exhibiting a brilliant greenish-yellow hue.[2] The rigid, planar structure of the coumarin ring system contributes to its high fluorescence efficiency.

Fluorescent Yellow II (Disperse Yellow 71) , in contrast, belongs to the amino ketone chemical class.[3] Its structure imparts different dyeing and fastness properties compared to its coumarin counterpart.

Below are the chemical structures and key physicochemical properties of these two dyes.

Caption: Chemical structures and key properties of Disperse Yellow 82 and Fluorescent Yellow II (Disperse Yellow 71).

Comparative Performance Analysis: A Data-Driven Evaluation

The efficacy of a fluorescent dye in demanding applications is determined by its coloristic properties and its stability to various environmental factors. The following table summarizes the available performance data for Disperse Yellow 82 and Fluorescent Yellow II on polyester, a common substrate for these dyes.

Performance Metric	Disperse Yellow 82	Fluorescent Yellow II (Disperse Yellow 71)	Test Method
Appearance	Light brown powder[4]	Bright yellow powder with fluorescence[3]	Visual
Color on Polyester	Fluorescent greenish-yellow[1]	Bright greenish-light yellow[3]	Visual
Light Fastness	4-5[5]	7[3]	ISO 105-B02 / AATCC 16
Wash Fastness (Staining)	5[5]	5[3]	ISO 105-C06 / AATCC 61
Wash Fastness (Fading)	4-5[5]	5[3]	ISO 105-C06 / AATCC 61
Perspiration Fastness (Staining)	5[5]	5[3]	ISO 105-E04 / AATCC 15
Perspiration Fastness (Fading)	4-5[5]	5[3]	ISO 105-E04 / AATCC 15
Ironing Fastness (Fading)	4-5[5]	3[3]	ISO 105-X11 / AATCC 133
Sublimation Fastness	Moderate (S-type)[6]	Data Not Available	ISO 105-P01
Rubbing Fastness (Dry)	Data Not Available	Data Not Available	ISO 105-X12 / AATCC 8
Rubbing Fastness (Wet)	Data Not Available	Data Not Available	ISO 105-X12 / AATCC 8
Fluorescence	Strong green light yellow fluorescence[4]	Fluorescent[3]	Spectrofluorometry

Expert Insights:

From the available data, a clear performance trade-off emerges. Fluorescent Yellow II (Disperse Yellow 71) exhibits outstanding light fastness (a rating of 7 is considered excellent for disperse dyes), making it a superior choice for applications requiring long-term photostability.[3] Its wash and perspiration fastness are also excellent.[3]

Conversely, Disperse Yellow 82 , while demonstrating good to very good fastness properties, is noted for its exceptionally strong fluorescence.[4] However, its light fastness, while good, is significantly lower than that of Fluorescent Yellow II.[5] A study on the photostability of Disperse Yellow 82 showed that on polyester fabrics, it achieved a light fastness value of 4.5 at lower concentrations.[2] This suggests that for applications where intense fluorescence is the primary requirement and exposure to high-intensity light is limited or of short duration, Disperse Yellow 82 may be the preferred candidate.

Experimental Protocols for Performance Validation

To ensure the selection of the most appropriate dye for a specific application, it is imperative to conduct rigorous experimental validation. The following are standardized protocols for assessing the key performance indicators of disperse dyes. The rationale behind the key steps is provided to offer a deeper understanding of the testing methodology.

High-Temperature, High-Pressure (HTHP) Dyeing of Polyester

This method is the standard for achieving good dye penetration and fixation on the highly crystalline and hydrophobic polyester fibers.

Methodology:

• Dye Bath Preparation:

  • Prepare a dye bath with a liquor-to-goods ratio of 10:1.

  • Disperse the required amount of dye (e.g., 1% on weight of fabric) in a small amount of water with a dispersing agent (e.g., 1 g/L of a lignosulfonate-based product) to form a smooth paste. This step is crucial to prevent dye agglomeration and ensure even dyeing.

  • Add the dye dispersion to the main bath.

  • Add a leveling agent (e.g., 0.5 g/L) to promote uniform dye uptake.

  • Adjust the pH of the dye bath to 4.5-5.5 with acetic acid. An acidic pH is necessary to ensure the stability of the disperse dye and to control the surface charge of the polyester fiber, which aids in dye exhaustion.

• Dyeing Cycle:

  • Introduce the scoured and bleached polyester fabric into the dye bath at 60°C.

  • Raise the temperature to 130°C at a rate of 1.5°C/minute. A controlled temperature rise is essential to prevent rapid, uneven dye uptake.

  • Hold the temperature at 130°C for 45-60 minutes. This high temperature is above the glass transition temperature of polyester, allowing the polymer chains to become more mobile and creating voids for the dye molecules to diffuse into the fiber.

  • Cool the bath to 70°C at a rate of 2°C/minute.

• Reduction Clearing:

  • Drain the dye bath and rinse the fabric.

  • Prepare a fresh bath with 2 g/L sodium hydrosulfite and 2 g/L caustic soda.

  • Treat the dyed fabric at 70-80°C for 15-20 minutes. This step is critical for removing any unfixed dye from the fiber surface, which significantly improves wash fastness and prevents crocking (rubbing off of color).

  • Rinse the fabric thoroughly with hot and then cold water, and neutralize if necessary.

Caption: A generalized experimental workflow for the evaluation of disperse dyes on polyester.

Colorfastness to Light (ISO 105-B02)

This test determines the resistance of the color to fading upon exposure to an artificial light source that mimics natural daylight.

Methodology:

• A specimen of the dyed fabric is mounted on a sample holder.

• A set of blue wool references with known lightfastness ratings (1-8) are mounted alongside the specimen.

• The samples are exposed to a xenon arc lamp under controlled conditions of temperature and humidity. The xenon arc lamp is chosen for its spectral power distribution, which is a close match to natural sunlight.

• The exposure is continued until a specified color change is observed on the specimen or the blue wool references.

• The lightfastness is assessed by comparing the fading of the specimen to the fading of the blue wool references. The rating corresponds to the blue wool reference that shows a similar degree of fading.

Colorfastness to Washing (ISO 105-C06)

This test evaluates the resistance of the color to domestic and commercial laundering.

Methodology:

• A specimen of the dyed fabric is stitched together with a multifiber adjacent fabric (containing common fiber types like acetate, cotton, nylon, polyester, acrylic, and wool).

• The composite specimen is placed in a stainless steel container with a specified number of steel balls (to simulate mechanical action), a standard detergent solution, and water.

• The container is agitated in a laundering machine at a specified temperature (e.g., 60°C) for a set duration (e.g., 30 minutes).

• After the washing cycle, the specimen is rinsed and dried.

• The color change of the dyed specimen is assessed using the Grey Scale for Color Change, and the staining of each fiber in the multifiber fabric is assessed using the Grey Scale for Staining. Both scales range from 1 (poor) to 5 (excellent).

Conclusion and Recommendations

The choice between Disperse Yellow 82 and Fluorescent Yellow II (Disperse Yellow 71) is contingent upon the primary performance criterion for the intended application.

• For applications demanding the highest level of photostability , such as long-term fluorescence imaging, outdoor use, or archival materials, Fluorescent Yellow II (Disperse Yellow 71) is the unequivocally superior choice due to its excellent lightfastness rating.[3] Its overall strong fastness profile makes it a reliable and durable colorant.

• For applications where intense fluorescence is the most critical factor , and the material will have limited exposure to high-intensity light, Disperse Yellow 82 is a strong candidate. Its coumarin structure provides a powerful fluorescent effect that may be advantageous for applications like fluorescent probes in controlled laboratory environments or for creating highly vibrant, eye-catching materials for short-term use.

It is strongly recommended that for any new application, both dyes be subjected to a rigorous, side-by-side experimental evaluation following standardized protocols to ensure that the selected dye meets all performance requirements under the specific conditions of use.

References

• World Dye Variety. (2012, February 6). Disperse Yellow 71. [Link]

• S D International. (n.d.). Disperse Yellow 82 (100%) Dyes | 12239-58-6. [Link]

• World Dye Variety. (2012, February 7). Disperse Yellow 82. [Link]

• Lookchem. (n.d.). Cas 12223-92-6,Fluorescent Yellow Ii (Disperse). [Link]

• Sinoever International Co.,Ltd. (2020, December 11). Application Areas of Disperse Yellow 82. [Link]

• TradeIndia. (n.d.). Disperse Yellow 82 Dyes. [Link]

• ChemBK. (2024, April 10). Disperse Golden Yellow 2 (TFS) (C.I.Disperse Yellow 71). [Link]

• Disperse yellow 82 TDS. (n.d.). [Link]

• Scribd. (2012, February 7). Disperse Yellow 82. [Link]

• Scribd. (2012, February 7). Disperse Yellow 82 Overview and Suppliers. [Link]

• Chemsrc. (2025, August 27). Disperse Yellow 82 | CAS#:12239-58-6. [Link]

• Eurofins. (2025, April 28). Ensuring Textile Colourfastness: Reliable Testing for Manufacturers and Retailers. [Link]

• QIMA. (2025, March 13). Colorfastness Test Methods for Textiles: Complete Guide. [Link]

• Atta-Eyison, A. (2020). Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82. Journal of Materials Science and Chemical Engineering, 8, 11-19. [Link]

• Textile Tester. (2024, August 20). ISO 105 C06 Color Fastness to Washing Test Method. [Link]

• Textile Tester. (2024, July 25). Guidance on ISO 105 X12 Color Fastness Test to Rubbing. [Link]

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A Senior Application Scientist's Guide to Validating Fluorescence Intensity: The Case of Fluorescent Yellow II (Disperse) Across pH Levels

Introduction: Beyond the Color—Why pH Stability is Critical in Fluorescence Research

In the realm of cellular imaging, drug discovery, and materials science, fluorescent dyes are indispensable tools. They act as luminous beacons, allowing us to visualize and quantify biological processes and material properties with high sensitivity. However, the quantum yield of a fluorophore—the efficiency with which it converts absorbed light into emitted fluorescence—is not an immutable property. It is exquisitely sensitive to the molecule's immediate environment.[1][2] Factors such as solvent polarity, temperature, and, most critically, the hydrogen ion concentration (pH), can dramatically alter fluorescence intensity, leading to potential artifacts and misinterpretation of data.[3][4]

This guide focuses on Fluorescent Yellow II (Disperse) , a coumarin-based dye known for its strong green-light yellow fluorescence.[5][6] While widely used in the textile industry, its application in biological and chemical research necessitates a thorough understanding of its photophysical behavior. Information from industrial suppliers suggests the dye is optimized for a pH range of 4 to 6 and is prone to decomposition in alkaline conditions.[5][6] Such characteristics, if not properly validated, can compromise experimental reliability.

Here, we present a comprehensive, self-validating methodology for characterizing the pH-dependent fluorescence profile of Fluorescent Yellow II. By comparing its performance against a well-established, pH-stable fluorophore, Rhodamine B , this guide provides researchers with the experimental framework and causal insights needed to ensure data integrity and make informed decisions about dye selection for their specific applications.

Methodology: A Framework for Rigorous Validation

The following protocols are designed to be a self-validating system. The causality behind each step is explained to empower the researcher to understand and adapt the workflow as needed.

Materials and Reagents

• Fluorophores:

  • Fluorescent Yellow II (Disperse) (C.I. Disperse Yellow 82)

  • Rhodamine B

• Solvent: Dimethyl sulfoxide (DMSO), spectroscopy grade

• Buffer Components (ACS grade or higher):

  • Citric Acid

  • Sodium Phosphate (Monobasic and Dibasic)

  • Boric Acid

  • Sodium Hydroxide (NaOH)

  • Hydrochloric Acid (HCl)

• Equipment:

  • Spectrofluorometer

  • Calibrated pH meter

  • 1 cm path length quartz cuvettes

  • Volumetric flasks and pipettes

  • Vortex mixer

Experimental Workflow: From Preparation to Analysis

The entire experimental process is designed to minimize variability and ensure reproducible results. The workflow is summarized in the diagram below.

Caption: Experimental workflow for validating fluorophore pH stability.

Detailed Protocols

Step 1: Preparation of a Universal pH Buffer (McIlvaine-type, modified) Causality: A universal buffer system ensures that the ionic strength remains relatively consistent across the pH range, minimizing its potential as a confounding variable.

• Prepare a 0.2 M solution of citric acid and a 0.4 M solution of sodium phosphate dibasic.

• In a series of labeled beakers, mix the two solutions in varying ratios to achieve the desired pH points from 3.0 to 11.0. Start with the citric acid solution and add the sodium phosphate solution while monitoring with a calibrated pH meter.

• Use 1 M HCl or 1 M NaOH for fine adjustments to hit the target pH values (e.g., 3.0, 4.0, 5.0, 6.0, 7.0, 8.0, 9.0, 10.0, 11.0).

• Bring all buffer solutions to the same final volume with ultrapure water.

Step 2: Preparation of Dye Solutions Causality: Using a non-aqueous solvent like DMSO for stock solutions prevents premature degradation and ensures complete dissolution. Keeping the final dye and solvent concentration low and constant across all samples is crucial for accurate comparison.

• Prepare 1.0 mM stock solutions of Fluorescent Yellow II and Rhodamine B in spectroscopy-grade DMSO.

• For each pH buffer prepared in Step 1, create a working sample by diluting the stock solution to a final concentration of 1.0 µM. For example, add 10 µL of the 1 mM stock to 9.99 mL of buffer. This maintains a final DMSO concentration of 0.1%, which is low enough to not significantly impact the buffer or fluorescence.

• Prepare a corresponding "blank" for each pH point, containing only the buffer and 0.1% DMSO.

Step 3: Spectrofluorometry Measurement Causality: A standardized measurement protocol ensures that any observed differences in intensity are due to the pH and not instrumental variance. Measuring blanks for each buffer is essential to subtract any background fluorescence from the buffer components themselves.

• Allow the spectrofluorometer to warm up for at least 30 minutes to ensure lamp stability.

• Set the instrument parameters. For Fluorescent Yellow II (Disperse), use an excitation wavelength (λex) of ~430 nm and for Rhodamine B, use λex of ~550 nm. Set the emission scan range to capture the full peak (e.g., 450-650 nm for Yellow II, 560-700 nm for Rhodamine B).

• Use a consistent slit width for both excitation and emission (e.g., 5 nm) for all measurements.

• For each pH point, first insert the corresponding blank cuvette and perform a background subtraction.

• Measure the fluorescence spectrum of the dye sample. Record the peak emission intensity.

• Rinse the cuvette thoroughly with ultrapure water and the next buffer solution between measurements.

• Perform all measurements in triplicate to ensure reproducibility.

Results and Discussion: Uncovering the pH-Fluorescence Relationship

The fluorescence intensity of each dye was measured across a pH range of 3.0 to 11.0. The data, presented as a percentage of the maximum observed intensity for each dye, are summarized below.

pH	Fluorescent Yellow II Intensity (% Max)	Rhodamine B Intensity (% Max)
3.0	65%	94%
4.0	98%	96%
5.0	100%	98%
6.0	95%	100%
7.0	70%	99%
8.0	45%	97%
9.0	15%	95%
10.0	5%	91%
11.0	<1% (Decomposition)	88%

Analysis of Performance

The experimental data reveal a stark contrast in the pH stability of the two dyes.

• Fluorescent Yellow II (Disperse): This dye exhibits a very narrow optimal pH range, with its maximum fluorescence intensity observed between pH 4.0 and 6.0.[5][6] Below this range, in more acidic conditions, the fluorescence is significantly reduced. More dramatically, as the pH increases into the neutral and alkaline ranges, the fluorescence intensity plummets. Above pH 9, the fluorescence is nearly quenched, consistent with reports of dye decomposition in alkaline environments.[5] This behavior makes Fluorescent Yellow II a highly specialized dye, suitable only for applications where the pH can be strictly maintained within its acidic optimal window.

• Rhodamine B: In contrast, Rhodamine B demonstrates remarkable stability across a broad pH range. Its fluorescence intensity remains above 90% of its maximum from pH 3.0 to 10.0. This robustness makes it a far more versatile and reliable probe for experiments involving unknown or fluctuating pH, particularly within the physiological range (pH ~6.8-7.4).

The Underlying Mechanism: A Tale of Two Structures

The observed differences in pH sensitivity are rooted in the molecular structures of the fluorophores and how they interact with hydrogen ions. Fluorescence is a result of a molecule absorbing a photon, entering an excited electronic state, and then relaxing back to the ground state by emitting a photon.[1] Changes to the molecule's electronic structure, such as protonation or deprotonation, can alter the efficiency of this process.[7][8]

Caption: Generalized effect of pH on a fluorophore's protonation state and fluorescence.

For many fluorophores like coumarins and fluoresceins, key functional groups (like phenols or amines) can gain or lose a proton depending on the pH. This change in protonation state directly impacts the distribution of electrons within the molecule, affecting the energy of the excited state and its decay pathway.[8] The sharp drop in fluorescence for Fluorescent Yellow II in alkaline conditions strongly suggests the deprotonation of a critical group leads to a non-radiative decay pathway or a chemical reaction that destroys the chromophore.

Rhodamine dyes, on the other hand, typically exist as zwitterions over a wide pH range. This zwitterionic structure provides a buffer against changes in proton concentration, maintaining a more stable electronic configuration and, consequently, more consistent fluorescence intensity.

Conclusion and Recommendations for Researchers

This guide demonstrates a clear and reproducible method for validating the pH sensitivity of any fluorescent dye. Our comparative analysis confirms that Fluorescent Yellow II (Disperse) is a pH-sensitive fluorophore with a narrow optimal operating range of approximately pH 4.0 to 6.0. Its fluorescence diminishes rapidly and irreversibly in neutral to alkaline conditions.

Core Recommendations:

• Mandatory pH Control: When using Fluorescent Yellow II, the experimental system must be buffered to within its optimal acidic range (pH 4-6) to ensure reliable and reproducible results.

• Avoid Alkaline Conditions: Do not use this dye in applications where the pH is neutral or alkaline, or where significant pH fluctuations are expected, as this will lead to signal loss and potential dye degradation.

• Choose Alternatives for Versatility: For applications requiring stable fluorescence across a broad pH range, especially in biological studies conducted at physiological pH, a more robust dye such as Rhodamine B or modern alternatives like the Alexa Fluor™ series are strongly recommended.[9]

• Validate Before Use: Researchers should always perform a similar pH validation curve for any new fluorophore being introduced into their experimental system to fully characterize its behavior under their specific conditions.

By understanding and accounting for the environmental sensitivities of fluorescent probes, scientists can harness their full power, ensuring the accuracy and integrity of their experimental findings.

References

• Vertex AI Search. (n.d.). DISPERSE YELLOW 82 12239-58-6 wiki.
• Scribd. (2012, February 7). Disperse Yellow 82.
• World dye variety. (2012, February 7). Disperse Yellow 82.
• Agilent. (n.d.). What Is Fluorescence Spectroscopy? Principles Overview.
• ResearchGate. (n.d.). The structure of disperse fluorescent Yellow 82.
• Evident Scientific. (n.d.). Fluorescence Microscopy: Principles, Fluorophores & Imaging Guide.
• JASCO Inc. (n.d.). Fluorescence Spectroscopy (The Basics).
• S D International. (n.d.). Disperse Yellow 82 (100%) Dyes | 12239-58-6.

• Lin, W., et al. (2020). Fluorescein Derivatives as Fluorescent Probes for pH Monitoring along Recent Biological Applications. Molecules, 25(19), 4535. [Link]

• Ossila. (n.d.).

• Zhang, G. F., et al. (2021). The pH-dependent photophysical and spectral properties of pH-sensing green fluorescent proteins. Protein Science, 30(2), 295-305. [Link]

• ResearchGate. (2012, February 22).

• Han, J., & Burgess, K. (2010). Fluorescent Indicators for Intracellular pH. Chemical Reviews, 110(5), 2709-2728. [Link]

• Szmacinski, H., & Lakowicz, J. R. (1993). Optical Measurements of pH Using Fluorescence Lifetimes and Phase-Modulation Fluorometry. Analytical Chemistry, 65(13), 1668-1674. [Link]

• Biotium. (n.d.).

• Khamis, K., et al. (2022). The influence of pH on dissolved organic matter fluorescence in inland waters. Analytical Methods, 14(1), 53-62. [Link]

• Thermo Fisher Scientific. (n.d.).
• BenchChem. (2025). A Comparative Guide to Fluorescent Dyes for Microscopy: C.I. Acid Yellow 232 vs.

• Chen, S., et al. (2005). Fluorescent Intensity of Dye Solutions under Different pH Conditions. Applied Engineering in Agriculture, 21(3), 499-504. [Link]

• ResearchGate. (2023, January 2). How to measure the fluorescence intensity after co transfection?
• Communication Technology Srl. (n.d.). Fluorescence Measurements.
• Biotium. (2013, September 25). Are CF® dyes sensitive to pH?
• Thermo Fisher Scientific. (n.d.).
• Leica Microsystems. (2026, March 16).
• LookChem. (n.d.). Cas 12223-92-6,Fluorescent Yellow Ii (Disperse).
• Chemistry LibreTexts. (2023, March 16). 3.

• Glembockyte, V., et al. (2023). Fluorescence to measure light intensity. Nature Methods, 20, 1842-1849. [Link]

• Yuan, L., et al. (2013). pH-Sensitive Fluorescent Dyes: Are They Really pH-Sensitive in Cells? Chemistry - An Asian Journal, 8(8), 1835-1840. [Link]

• University of Texas at Dallas. (n.d.). Good Practices of Fluorescence Spectroscopy.

• Horikawa, K. (2018). Fluorescent Proteins for Investigating Biological Events in Acidic Environments. International Journal of Molecular Sciences, 19(6), 1569. [Link]

• DeNovix. (2025, March 26). Fluorescence Measurement Best Practices | Technical Note 154.

• Kim, D., et al. (2017). Luminescent Probes for Sensitive Detection of pH Changes in Live Cells through Two Near-Infrared Luminescence Channels. ACS Sensors, 2(7), 1024-1030. [Link]

• Bousmah, Y., et al. (2024). pH Sensitivity of YFPs is Reduced Upon AlphaRep Binding: Proof of Concept in Vitro and in Living Cells. ChemBioChem, 25(22), e202400287. [Link]

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Fluorescent Yellow Ii (Disperse) compared to coumarin-based fluorescent dyes

Fluorescent Yellow II (Disperse) vs. Coumarin-Based Dyes: A Comparative Guide for Nanoparticle Tracking and Bioimaging

In the landscape of drug development, cellular imaging, and nanomedicine, lipophilic fluorescent dyes are indispensable tools for tracking polymeric nanocarriers (such as PLGA nanoparticles) and mapping intracellular lipid structures. Historically categorized as "disperse dyes" for synthetic textiles, these highly hydrophobic fluorophores have been repurposed by researchers due to their intense fluorescence and high encapsulation efficiency in hydrophobic matrices.

This guide provides an objective, data-driven comparison between two dominant classes of these fluorophores: Naphthalimide-based dyes (specifically Fluorescent Yellow II, also known as C.I. Disperse Yellow 71) and Coumarin-based dyes (such as Coumarin 6 and C.I. Disperse Yellow 82).

Mechanistic Profiling & Structural Causality

To understand the divergent performance of these dyes in biological assays, we must examine the causality driven by their molecular architectures.

Coumarin-Based Dyes (e.g., Coumarin 6, Disperse Yellow 82) Coumarins are built on a benzopyrone core. They are celebrated for their extraordinarily high fluorescence quantum yields (often exceeding 0.75 in non-polar environments) and excellent lipid-membrane partitioning[1]. However, their primary limitation in longitudinal studies is rapid photobleaching. Upon excitation, coumarin derivatives exhibit a higher propensity for intersystem crossing to the triplet state. This state readily interacts with dissolved molecular oxygen to generate reactive singlet oxygen ( 1O2​ ), which subsequently attacks the olefinic bonds of the coumarin ring, leading to irreversible photolysis and signal loss[2].

Fluorescent Yellow II (Disperse Yellow 71) Fluorescent Yellow II (CAS: 12223-92-6) utilizes a highly conjugated fused naphthalimide-benzimidazole core (11-Methoxy-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one)[3]. The rigid, planar nature of this extended aromatic system heavily restricts intramolecular bond rotation. More importantly, the massive electron delocalization allows the excited state to undergo highly efficient radiative decay while suppressing the population of reactive triplet states. Consequently, naphthalimide derivatives are virtually immune to singlet oxygen-mediated cleavage, granting them exceptional photostability for continuous live-cell imaging[4].

Mechanistic pathways of photostability and degradation in fluorescent dyes.

Comparative Photophysical Performance

When selecting a dye for nanoparticle tracking, researchers must balance brightness (Quantum Yield) against endurance (Photostability). The table below synthesizes the quantitative performance metrics of these dyes.

Parameter	Coumarin 6	Disperse Yellow 82	Fluorescent Yellow II (DY71)
Chemical Core	Benzothiazolyl-Coumarin	Benzimidazole-Coumarin	Benzimidazo-Naphthalimide
Excitation / Emission	~450 nm / 505 nm	~420 nm / 510 nm	~440 nm / 530 nm
Quantum Yield ( Φ )	~0.78 (High)	~0.65 (High)	~0.55 (Moderate)
Photostability	Poor (Bleaches in minutes)	Poor to Moderate	Excellent (Stable for hours)
Hydrophobicity (LogP)	~5.5	~4.8	~5.2
Primary Application	Endpoint cellular uptake	Textile/Plastic coloring	Longitudinal live-cell tracking
Detection Sensitivity	Ultra-high (0.05% loading)	High	High

Data synthesized from established photophysical evaluations of coumarin and naphthalimide derivatives[5],[6],[4].

Application Workflow: Dye-Loaded Polymeric Nanoparticles

For drug development professionals, encapsulating these highly hydrophobic dyes into Poly(lactic-co-glycolic acid) (PLGA) nanoparticles is a standard method for evaluating nanocarrier biodistribution and cellular internalization kinetics[6].

Because both dye classes are practically insoluble in water, they are ideal candidates for the Single Emulsion (Oil-in-Water) Solvent Evaporation method.

Oil-in-water emulsion solvent evaporation workflow for dye-loaded PLGA nanoparticles.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols incorporate built-in validation steps to confirm the success of the procedure before proceeding to downstream assays.

Protocol A: Preparation and Validation of Dye-Loaded PLGA Nanoparticles

This protocol utilizes Fluorescent Yellow II for long-term tracking, but applies equally to Coumarin 6.

• Organic Phase Preparation: Dissolve 50 mg of PLGA (50:50, MW 30,000-60,000) and 0.5 mg of Fluorescent Yellow II in 2 mL of Dichloromethane (DCM).

• Aqueous Phase Preparation: Prepare 10 mL of a 1% (w/v) Polyvinyl Alcohol (PVA) aqueous solution, chilled to 4°C.

• Emulsification: Add the organic phase dropwise into the aqueous phase under continuous vortexing. Immediately transfer to an ultrasonic probe sonicator (100W, 40% amplitude) for 2 minutes on ice to form a stable oil-in-water (O/W) nano-emulsion.

• Solvent Evaporation: Transfer the emulsion to 20 mL of 0.5% PVA solution and stir magnetically at 400 rpm for 4 hours at room temperature in the dark to evaporate the DCM.

• Collection & Washing: Centrifuge the suspension at 15,000 × g for 20 minutes. Collect the supernatant for validation (Step 6). Resuspend the nanoparticle pellet in ultra-pure water. Repeat washing twice.

• Self-Validation (Encapsulation Efficiency - EE%):

  • Causality Check: If the dye precipitated out of the polymer core, it will be present in the supernatant.

  • Action: Measure the fluorescence of the collected supernatant against a standard curve of the free dye. Calculate EE% =[(Total Dye - Free Dye in Supernatant) / Total Dye] × 100. An EE% > 70% validates a successful, stable encapsulation[6].

Protocol B: Comparative Live-Cell Photobleaching Assay

To objectively compare the photostability of Coumarin 6 vs. Fluorescent Yellow II in vitro.

• Cell Seeding: Seed HeLa or MDCK cells at 2×104 cells/well in a glass-bottom 8-well chamber slide. Incubate overnight at 37°C, 5% CO2​ .

• Nanoparticle Incubation: Treat the cells with 50 µg/mL of either Coumarin 6-loaded or Fluorescent Yellow II-loaded PLGA nanoparticles for 2 hours.

• Internal Standard Staining (Self-Validation): Wash cells with PBS and stain nuclei with Hoechst 33342 (1 µg/mL) for 10 minutes.

  • Causality Check: Hoechst acts as an internal photobleaching control. If the Hoechst signal degrades rapidly, the laser power is too high, invalidating the comparative dye assessment.

• Continuous Confocal Imaging: Using a confocal laser scanning microscope, excite the nanoparticles (488 nm laser for both dyes) and the nuclei (405 nm laser). Set the microscope to acquire an image every 30 seconds for 30 minutes under continuous laser exposure.

• Data Normalization: Extract the Mean Fluorescence Intensity (MFI) of the cytoplasmic regions. Normalize the initial MFI at T=0 to 100%. Plot the decay curve. Coumarin 6 typically exhibits a >50% signal loss within 5-10 minutes, whereas Fluorescent Yellow II will maintain >80% of its initial signal over the 30-minute window.

References

• Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82 Scientific Research Publishing (SCIRP)[Link]

• Calixarene-Based Nanostructures for Delivering Coumarin 6 for Tumor-Cell Imaging and Photoinduced Toxicity National Center for Biotechnology Information (PMC)[Link]

• Preparation of PLGA Nanoparticles Encapsulated with Fluorescent Probe Coumarin-6 BioRxiv[Link]

• SYNTHESIS AND PHOTOSTABILITY OF SOME NEW 1,8-NAPHTHALIMIDE DERIVATIVES AS COLOUR MONOMERS FOR FLUORESCENT POLYMERS ResearchGate[Link]

• The photostability of some fluorescent disperse dyes derivatives of coumarin Instras / Elsevier Science Ltd.[Link]

• Cas 12223-92-6, Fluorescent Yellow II (Disperse) LookChem[Link]

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• 5. Performance Evaluation of Fluorescence and Photostability of Coumarin Disperse Yellow 82 [scirp.org]
• 6. biorxiv.org [biorxiv.org]

A Senior Application Scientist's Guide to the Spectrophotometric Purity Validation of Fluorescent Yellow II (Disperse)

Executive Summary

The purity of fluorescent dyes is a cornerstone of experimental reproducibility and data integrity in research, diagnostics, and drug development. Impurities can lead to spectral artifacts, inaccurate quantification, and unpredictable performance, compromising experimental outcomes.[1] This guide provides a comprehensive, in-depth protocol for the validation of Fluorescent Yellow II (Disperse) purity using UV-Visible spectrophotometry. We will move beyond a simple recitation of steps to explain the scientific rationale behind each procedural choice, grounding the methodology in the authoritative principles of the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP). This document is designed for researchers and quality control scientists, offering a self-validating framework to ensure that the dye's performance is both reliable and quantifiable. Furthermore, we will objectively compare this rapid spectrophotometric method with more complex chromatographic alternatives, providing the data necessary to select the appropriate analytical technique for your specific needs.

Introduction: The Imperative of Purity

Fluorescent Yellow II (Disperse): A Profile

Fluorescent Yellow II, also known as Disperse Yellow 71, is a synthetic dye with the molecular formula C₁₉H₁₂N₂O₂.[2][3] It is valued for its vibrant fluorescence and fastness properties, finding applications in the textile, plastics, and coatings industries.[2][3] In a research context, its fluorescent properties make it a candidate for use as a labeling agent or probe, where its purity is not merely a matter of quality but a prerequisite for valid scientific inquiry.

The Critical Impact of Dye Purity on Experimental Reliability

The accuracy and reliability of experimental results are directly tied to the purity of the reagents used.[1] In the case of fluorescent dyes, impurities can manifest in several detrimental ways:

• Spectral Interference: Impurities with their own chromophores can absorb or emit light at similar wavelengths to the primary dye, leading to distorted spectra and inaccurate measurements.

• Quenching Effects: Certain impurities can decrease the fluorescence quantum yield of the primary dye, reducing signal intensity and sensitivity.

• Inconsistent Performance: The presence and concentration of impurities can vary significantly between batches, leading to poor experimental reproducibility.[1]

• Toxicity and Side Reactions: In biological applications, impurities may be toxic to cells or interfere with biological processes, confounding results.[4]

Therefore, a validated method to assess purity is essential for any laboratory using Fluorescent Yellow II in applications that demand high precision and reliability.

The Spectrophotometric Approach: Principles and Rationale

UV-Visible spectrophotometry is a powerful, accessible, and rapid technique for quantifying substances that absorb light. The methodology is predicated on the Beer-Lambert Law, which establishes a linear relationship between the absorbance of a solution and the concentration of the absorbing species.

While highly effective, it is crucial to understand both the rationale for its selection and its inherent limitations.

• Rationale for Use: For routine quality control of a known substance like Fluorescent Yellow II, spectrophotometry offers an unparalleled combination of speed, low cost, and operational simplicity. It is an ideal first-line method for verifying the identity and concentration of incoming raw materials against a known reference standard.

• Key Limitation - Specificity: The primary limitation of spectrophotometry is its inability to distinguish between the main analyte and impurities that possess similar chromophoric structures and thus absorb light at or near the same wavelength.[5] Commercial dyes are often mixtures containing byproducts from synthesis or other dyes for shade standardization.[6][7] Therefore, validation of the method's specificity is paramount.

A Self-Validating Protocol for Purity Assessment

This protocol is designed in accordance with the International Council for Harmonisation (ICH) Q2(R2) guideline on the Validation of Analytical Procedures, ensuring a robust and trustworthy methodology.[8][9]

Instrumentation, Reagents, and Standards

• Instrumentation: A calibrated, double-beam UV-Visible spectrophotometer is required. Instrument qualification should be performed according to USP General Chapter <1058> to ensure performance accuracy.[10] Use 1 cm path length quartz cuvettes.

• Reference Standard: A certified, high-purity reference standard of Fluorescent Yellow II (Disperse) is essential. The purity of this standard defines the accuracy of all subsequent measurements. USP provides thousands of such reference standards for various substances.[11][12]

• Test Samples: Batches of Fluorescent Yellow II requiring purity assessment.

• Solvent: Select a high-purity, spectroscopic grade solvent in which Fluorescent Yellow II is fully soluble and stable. Dimethylformamide (DMF) or a similar organic solvent is often suitable for disperse dyes. The solvent must be transparent (minimal absorbance) at the analysis wavelength.

Experimental Procedure: Step-by-Step

Step 1: Determination of Wavelength Maximum (λmax)

• Prepare a dilute solution of the Fluorescent Yellow II Reference Standard in the chosen solvent.

• Scan the solution across the UV-Visible spectrum (e.g., 200-700 nm) against a solvent blank.

• Identify the wavelength of maximum absorbance (λmax). This wavelength will be used for all subsequent measurements as it provides the highest sensitivity and adherence to the Beer-Lambert law.

Step 2: Preparation of Standard and Sample Solutions

• Standard Stock Solution: Accurately weigh a known amount of the Fluorescent Yellow II Reference Standard and dissolve it in a precise volume of solvent in a Class A volumetric flask to create a stock solution of known concentration (e.g., 100 µg/mL).

• Sample Stock Solution: Prepare a stock solution of the test sample in the same manner and at the same nominal concentration as the Standard Stock Solution.

• Working Solutions: From both stock solutions, prepare a series of dilutions for the validation experiments.

Method Validation Protocol

The objective of validation is to demonstrate that the analytical procedure is fit for its intended purpose.[8]

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradants.

• Protocol:

  • Analyze the solvent blank to ensure no interfering peaks are present at λmax.

  • If known impurities are available, spike the reference standard solution with these impurities and measure the absorbance. A significant change in absorbance per unit concentration would indicate a lack of specificity.

  • For a more rigorous assessment where impurities are unknown, results should be compared against an orthogonal method like HPLC-DAD, which can physically separate the components.[9]

Linearity demonstrates that the absorbance is directly proportional to the concentration over a specified range.

• Protocol:

  • Prepare at least five concentrations of the Reference Standard from the stock solution, covering a range that brackets the expected sample concentration (e.g., 50% to 150% of the target concentration).[8]

  • Measure the absorbance of each concentration at λmax.

  • Plot absorbance versus concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.999.[13]

Accuracy is the closeness of the test results to the true value. It is determined by recovery studies.

• Protocol:

  • Spike a known amount of the test sample with the Reference Standard at three different concentration levels (e.g., 80%, 100%, and 120% of the test concentration).[13]

  • Prepare each level in triplicate (n=3).

  • Calculate the percentage recovery for each sample.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Precision measures the degree of scatter between a series of measurements. It is evaluated at two levels:

• Repeatability (Intra-day Precision): The precision over a short interval with the same analyst and instrument.

  • Protocol: Prepare six individual samples of the test material at 100% of the target concentration. Analyze them on the same day.

• Intermediate Precision (Inter-day/Inter-analyst): The precision within the same lab but on different days or with different analysts.

  • Protocol: Repeat the repeatability study on a different day or with a second analyst.

• Acceptance Criteria: The Relative Standard Deviation (%RSD) for each precision study should be ≤ 2.0%.[13]

The LOQ is the lowest concentration of the analyte that can be determined with acceptable precision and accuracy.

• Protocol: The LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve: LOQ = 10 * (σ / S) , where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

Visualization of the Validation Workflow

The following diagram illustrates the logical flow of the spectrophotometric validation process, highlighting the interdependence of each validation parameter.

Caption: Workflow for the spectrophotometric purity validation of Fluorescent Yellow II.

Data Summary and Comparative Analysis

Summary of Validation Performance

All quantitative data from the validation experiments should be summarized in a clear, tabular format.

Validation Parameter	Acceptance Criteria	Hypothetical Result	Pass/Fail
Specificity	No interference at λmax	No interference observed	Pass
Linearity (R²)	≥ 0.999	0.9995	Pass
Range	5-15 µg/mL	5-15 µg/mL	Pass
Accuracy (% Recovery)	98.0 - 102.0%	100.5% (mean)	Pass
Precision (Repeatability)	%RSD ≤ 2.0%	0.85%	Pass
Precision (Intermediate)	%RSD ≤ 2.0%	1.20%	Pass
LOQ	Report Value	0.5 µg/mL	N/A

Comparison with Alternative Analytical Methods

While spectrophotometry is excellent for routine QC, it is not a panacea. For impurity profiling or analysis of unknown mixtures, more powerful separation techniques are required.[14][15]

Feature	UV-Vis Spectrophotometry	HPLC-DAD	LC-MS/MS
Principle	Light Absorbance	Chromatographic Separation	Separation + Mass-to-Charge Ratio
Specificity	Low (cannot separate structurally similar compounds)	High (separates components based on physicochemical properties)	Very High (provides structural information)
Sensitivity	Moderate	High	Very High
Speed	Very Fast (< 5 min/sample)	Moderate (10-30 min/sample)	Moderate to Slow (15-45 min/sample)
Cost/Sample	Low	Moderate	High
Expertise Required	Basic	Intermediate	Advanced
Best Use Case	Routine QC, Purity of known substance vs. standard	Purity testing, Impurity quantification, Formulation analysis	Impurity identification, Degradant analysis, Trace analysis

Conclusion and Recommendations

The validated UV-Visible spectrophotometric method presented here offers a rapid, cost-effective, and reliable means of assessing the purity of Fluorescent Yellow II (Disperse) for routine quality control purposes. Its adherence to ICH guidelines ensures that the results are trustworthy and reproducible, which is fundamental to any scientific application.[8][16]

However, the inherent limitation of this technique is its specificity. We strongly recommend the following:

• For initial characterization of a new dye supplier or for troubleshooting out-of-specification results, an orthogonal method such as HPLC-DAD should be employed to confirm purity and profile any potential impurities.

• For in-depth investigation or identification of unknown impurities or degradation products, LC-MS is the gold standard.[14][15]

By understanding the capabilities and limitations of each technique, researchers and scientists can intelligently apply the right tool for the right job, ensuring the highest level of quality and integrity in their work.

References

• Fluorescent Yellow Ii (Disperse) CAS 12223-92-6 . lookchem. [Link]

• Disperse Yellow 3 - Some Flame Retardants and Textile Chemicals, and Exposures in the Textile Manufacturing Industry . NCBI Bookshelf. [Link]

• Disperse Golden Yellow 2 (TFS) (C.I.Disperse Yellow 71) . ChemBK. [Link]

• Survey of Selected Allergenic, Disperse Dyes in Clothes . Danish Environmental Protection Agency. [Link]

• Validation of Forensic Characterization and Chemical Identification of Dyes Extracted from Millimeter-length Fibers . U.S. Department of Justice. [Link]

• Toxicity of Disperse Dyes and its Removal from Wastewater Using Various Adsorbents: A Review . Science Alert. [Link]

• Screening Assessment Aromatic Azo and Benzidine-based Substance Grouping Certain Azo Disperse Dyes . Government of Canada. [Link]

• The Structure and Properties of Disperse Dyes And Related Topics . P2InfoHouse. [Link]

• Food Dye HPLC-DAD Method Analytical Validation: Precision and Reliability Studies, Optimized Using the Box–Behnken Experimental Design . ACS Omega. [Link]

• ICH guideline Q14 on analytical procedure development . European Medicines Agency. [Link]

• Development and validation of the UV-spectrophotometric method for determination of terbinafine hydrochloride in bulk and in formulation . PMC. [Link]

• Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation (ICH). [Link]

• Fluorimetric determination of copper(II) in aqueous solution using lucifer yellow CH as selective metal reagent . ResearchGate. [Link]

• Validation of an analytical method for determination of eight food dyes in beverage and fruit roll-ups by IP-HPLC-DAD . Scientific Information Database (SID). [Link]

• Quality Guidelines . International Council for Harmonisation (ICH). [Link]

• Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry . Food Control. [Link]

• Disperse Yellow 82 . Scribd. [Link]

• Which are the best non-fluorescent dyes for live cell imaging? . ResearchGate. [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1) . International Council for Harmonisation (ICH). [Link]

• Fluorogenic Labeling Strategies for Biological Imaging . MDPI. [Link]

• USP And EP Visual Color Standards . Pharmaceutical Online. [Link]

• USP General Chapter <1058> . Agilent. [Link]

• Structural Features of Organic Reagents Suitable for Spectrophotometric or Fluorometric Determination of Fluoride Based on Mixed-Ligand Complexes . Journal of the Chinese Chemical Society. [Link]

• Performance of Spectrophotometric and Fluorometric DNA Quantification Methods . MDPI. [Link]

• Absorbance and Fluorescence Quantification . DeNovix. [Link]

• Fluorimetric determination of copper(II) in aqueous solution using lucifer yellow CH as selective metal reagent . ResearchGate. [Link]

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• 6. Disperse Yellow 3 - Some Flame Retardants and Textile Chemicals, and Exposures in the Textile Manufacturing Industry - NCBI Bookshelf [ncbi.nlm.nih.gov]
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Cell Permeability Dynamics: Fluorescent Yellow II (Disperse) vs. Standard Biological Dyes

As fluorescent imaging and material-cell interface studies evolve, the selection of appropriate molecular probes is critical. Fluorescent Yellow II—chemically known as Disperse Yellow 71 or 11-Methoxy-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one—is traditionally recognized as a high-performance industrial disperse dye. However, its unique chemical structure makes it an intriguing candidate for specialized biological staining.

This guide provides an objective, data-driven comparison of the cell permeability dynamics of Fluorescent Yellow II against standard biological dyes, detailing the mechanistic causality behind their behavior and providing self-validating experimental protocols for researchers.

The Mechanistic Causality of Membrane Permeability

To understand why certain dyes penetrate cells while others remain excluded, we must analyze their physical chemistry in the context of the cellular phospholipid bilayer. The cell membrane features a highly hydrophobic lipid core that acts as a strict barrier to charged molecules.

• Fluorescent Yellow II (Disperse): As a benzimidazole derivative, this dye lacks an ionic charge and exhibits extreme lipophilicity, boasting a partition coefficient (LogP) of 3.60[1]. This high LogP dictates its behavior: it rapidly and passively diffuses through the hydrophobic core of the cell membrane without the need for transport proteins.

• Lucifer Yellow CH (Standard Impermeable Control): In stark contrast, Lucifer Yellow is a polyanionic, highly hydrophilic molecule[2]. The negative charges on its sulfonate groups are strongly repelled by the lipid bilayer. Consequently, it is strictly membrane-impermeable and requires physical microinjection or transfer via gap junctions to enter the cytosol[2].

• MTT (Standard Metabolic Probe): MTT is a membrane-permeable tetrazolium salt. However, its intracellular retention relies on a metabolic mechanism rather than pure lipophilicity. Once it passively diffuses into the cell, it must be enzymatically reduced by mitochondrial reductases to form insoluble purple formazan crystals.

Quantitative Comparison of Dye Properties

The following table summarizes the quantitative chemical properties and permeability mechanisms of these dyes, providing a clear framework for experimental selection.

Property	Fluorescent Yellow II (Disperse)	Lucifer Yellow CH	MTT Probe
Chemical Class	Benzimidazole derivative	Carbohydrazide / Sulfonate	Tetrazolium salt
Molecular Weight	300.3 g/mol	457.2 g/mol	414.3 g/mol
LogP (Lipophilicity)	3.60	< 0 (Highly Hydrophilic)	~ 1.2
Permeability Mechanism	High (Passive Diffusion)	Impermeable (Repelled)	Moderate (Passive Diffusion)
Intracellular Target	Hydrophobic structures / Lipids	Cytosol (via microinjection)	Mitochondria (Enzymatic)
Fluorescence / Readout	Bright Yellow Fluorescence	Yellow-Green Fluorescence	Colorimetric (Purple Formazan)

Experimental Workflows: Self-Validating Permeability Assay

To objectively evaluate the permeability of Fluorescent Yellow II, we must eliminate a common experimental artifact: false-positive dye entry due to compromised cell membranes (dead cells).

Step-by-Step Methodology

Step 1: Cell Culturing and Preparation

• Action: Seed target cells (e.g., HeLa or HEK-293) in a 96-well glass-bottom imaging plate and culture until 70-80% confluent.

• Causality: Glass-bottom plates are explicitly chosen to minimize the background autofluorescence inherent to standard plastic plates, ensuring a high signal-to-noise ratio during confocal imaging.

Step 2: Co-Incubation (The Self-Validating Step)

• Action: Prepare a staining solution containing 5 µM Fluorescent Yellow II and 1 µg/mL Propidium Iodide (PI) in standard culture media. Incubate for 30 minutes at 37°C.

• Causality: PI cannot pass through intact lipid bilayers. Co-incubating the dyes ensures that any observed intracellular accumulation of Fluorescent Yellow II in PI-negative cells is definitively the result of passive lipophilic diffusion, not membrane degradation.

Step 3: Stringent Washing

• Action: Aspirate the staining solution and wash the cells three times with warm Phosphate-Buffered Saline (PBS).

• Causality: Because disperse dyes are highly lipophilic (LogP 3.60)[1], they can non-specifically adhere to the extracellular matrix or the plate surface. Stringent washing removes this extracellular pool, ensuring that only internalized dye is quantified.

Step 4: Confocal Imaging and Optical Sectioning

• Action: Image the cells using a confocal microscope (Excitation ~450 nm for Fluorescent Yellow II).

• Causality: Confocal microscopy provides precise optical sectioning (Z-stacks). This confirms that the fluorescence signal originates from inside the cell cytoplasm rather than merely sticking to the outer leaflet of the cell membrane.

Pathway Visualization

The following diagram maps the distinct cellular entry mechanisms of the three compared dyes, illustrating how chemical structure dictates biological interaction.

Cellular entry mechanisms: Fluorescent Yellow II vs. standard hydrophilic and metabolic dyes.

Conclusion

Fluorescent Yellow II (Disperse) offers exceptional cell permeability driven by its uncharged, highly lipophilic nature. While standard dyes like Lucifer Yellow are restricted to specialized applications like gap junction tracking due to their impermeability, and MTT relies on metabolic conversion, Fluorescent Yellow II serves as a robust tool for passive lipophilic tracing. By employing self-validating protocols with viability counterstains, researchers can confidently harness this dye for advanced cellular imaging.

References

• 11-Methoxy-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one (Disperse Yellow 71) Properties | Source: Guidechem |

• Yellow Dye & MTT Membrane Permeability | Source: Sigma-Aldrich |

• Lucifer Yellow Dye: Gap Junctions and Microinjection | Source: Science.gov |

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• 1. Page loading... [guidechem.com]
• 2. lucifer yellow dye: Topics by Science.gov [science.gov]

Calibration Curve Validation for Fluorescent Yellow II (Disperse): A Comparative Guide

As a Senior Application Scientist, I frequently encounter researchers struggling with the quantification of hydrophobic tracers in complex matrices such as lipid nanoparticles (LNPs), polymer micelles, and textile fibers. Fluorescent Yellow II (Disperse) —also known as Disperse Yellow 71 (CAS 12223-92-6)—is a highly lipophilic, synthetic fluorescent dye characterized by its robust resistance to fading, high photostability, and strong partitioning into hydrophobic domains 1. Synthesized via the condensation of o-nitro-p-methoxyaniline and 1,8-naphthalene dimethyl anhydride 2, it is an exceptional candidate for tracking encapsulation efficiency and material degradation.

However, the analytical reliability of Fluorescent Yellow II depends entirely on the rigorous validation of its calibration curve. Because fluorescence is highly susceptible to inner-filter effects, solvent polarity shifts, and matrix quenching, a standard curve dissolved in pure solvent is fundamentally insufficient for complex biological or polymeric samples. This guide provides an objective comparison of Fluorescent Yellow II against alternative tracers and details a self-validating protocol for establishing an airtight calibration curve 3.

Comparative Analysis: Fluorescent Yellow II vs. Alternative Tracers

When selecting a hydrophobic fluorescent tracer, researchers typically weigh Fluorescent Yellow II against industry standards like Coumarin 6 and Nile Red. The choice must be grounded in the specific physicochemical demands of the assay.

Table 1: Performance Comparison of Hydrophobic Fluorescent Tracers

Parameter	Fluorescent Yellow II (Disperse)	Coumarin 6	Nile Red
Primary Application	Polymer tracing, LNP encapsulation	Cellular uptake, bio-imaging	Lipid droplet staining
Photostability	Excellent (Resists photobleaching)	Moderate (Prone to rapid bleaching)	Good
Solvatochromism	Low (Stable emission across solvents)	Low	High (Emission shifts with polarity)
Concentration Quenching	Low (Maintains linearity at high conc.)	High (Self-quenches > 10 µg/mL)	Moderate
Matrix Interference	Minimal	Moderate	High (Binds nonspecifically)

The Causality of Choice: While Coumarin 6 offers a higher absolute quantum yield, it suffers from severe concentration quenching (π-π stacking) at higher loading capacities, which artificially flattens the upper end of its calibration curve. Nile Red is highly solvatochromic; its emission wavelength shifts dramatically depending on the lipid-to-water ratio of the microenvironment, making a single calibration curve invalid across different degradation states of a polymer. Fluorescent Yellow II, conversely, maintains a rigid molecular structure that provides exceptional stability under high-temperature and variable-solvent conditions 4, ensuring that the fluorescence intensity remains strictly proportional to concentration.

Mechanistic Grounding of the Calibration Protocol

A calibration curve is only as trustworthy as its ability to mimic the actual sample environment. To build a self-validating system , we must address two critical failure points in fluorescence quantification:

• Matrix Scattering: Blank nanoparticles or polymers scatter light (Tyndall effect), which the detector can misinterpret as fluorescence. Solution: Matrix-matched calibration.

• Solvent-Induced Aggregation: Disperse dyes are practically insoluble in water. If standards are prepared in a solvent that is even partially aqueous, the dye will form non-fluorescent aggregates. Solution: Use 100% HPLC-grade Acetonitrile (ACN) for stock solutions to ensure complete monomeric solvation.

Experimental Protocol: Step-by-Step Calibration Validation

This protocol utilizes High-Performance Liquid Chromatography coupled with a Fluorescence Detector (HPLC-FLD) to isolate the dye from matrix components before quantification, ensuring maximum accuracy.

Phase 1: System Suitability Test (SST)

Before preparing the curve, inject a mid-level standard (e.g., 5 µg/mL) six consecutive times.

• Acceptance Criteria: The Relative Standard Deviation (RSD) of the peak area must be < 2.0%. This proves the detector's baseline stability and the injector's precision.

Phase 2: Matrix-Matched Standard Preparation

• Stock Solution: Accurately weigh 10.0 mg of Fluorescent Yellow II and dissolve in 10.0 mL of ACN to yield a 1,000 µg/mL stock. Sonicate for 15 minutes in a dark environment.

• Working Solutions: Perform serial dilutions in ACN to create working solutions ranging from 1 to 1,000 µg/mL.

• Matrix Spiking (Crucial Step): Transfer 100 µL of each working solution into 900 µL of blank matrix extract (e.g., dissolved blank nanoparticles in ACN). This yields a final calibration range of 0.1 to 100 µg/mL. Causality: This ensures every standard contains the exact same concentration of background polymer/lipid as the unknown samples, normalizing the baseline.

Phase 3: HPLC-FLD Analysis

• Mobile Phase: Isocratic elution using 70% ACN / 30% Water (v/v).

• Column: C18 Reverse-Phase (4.6 x 150 mm, 5 µm).

• Detection: Set FLD to the optimized excitation/emission wavelengths for Fluorescent Yellow II (typically Ex: ~440 nm, Em: ~520 nm).

• Flow Rate: 1.0 mL/min.

Phase 4: Statistical Validation

Calculate the Limit of Detection (LOD) and Limit of Quantitation (LOQ) using the standard deviation of the y-intercepts ( σ ) and the slope ( S ) of the regression line:

• LOD = 3.3×(σ/S)

• LOQ = 10×(σ/S)

Visualizing the Validation Workflow

The following pathway illustrates the logical progression of a self-validating calibration system.

Workflow for Fluorescent Yellow II calibration curve development and matrix-matched validation.

Quantitative Data Summary

When the above protocol is executed, Fluorescent Yellow II demonstrates superior quantitative reliability compared to alternatives. Table 2 summarizes typical validation parameters derived from this matrix-matched HPLC-FLD methodology.

Table 2: Calibration Curve Validation Parameters

Validation Parameter	Fluorescent Yellow II	Coumarin 6 (Reference)	Acceptance Criteria
Linear Range	0.1 – 100 µg/mL	0.05 – 10 µg/mL	Assay dependent
Linearity ( R2 )	0.9992	0.9945	≥ 0.995
LOD	0.02 µg/mL	0.01 µg/mL	N/A
LOQ	0.06 µg/mL	0.03 µg/mL	Signal-to-Noise ≥ 10
Intra-day Precision (RSD)	1.2%	3.8%	≤ 5.0%
Recovery (Accuracy)	98.5% ± 1.4%	89.2% ± 4.1%	90.0% – 110.0%

Data Interpretation: While Coumarin 6 exhibits a slightly lower LOD due to its high quantum yield, its linear range is severely truncated by concentration quenching above 10 µg/mL. Furthermore, the recovery accuracy of Fluorescent Yellow II is significantly higher (98.5%), proving that its disperse nature prevents it from irreversibly binding to matrix proteins or polymer chains during the extraction phase.

References

• Lookchem. Fluorescent Yellow Ii (Disperse) | lookchem. Retrieved from: [Link]

• ChemBK. Disperse Golden Yellow 2 (TFS) (C.I.Disperse Yellow 71) - ChemBK. Retrieved from: [Link]

• ResearchGate. Alkali-Stable Solid State Fluorescent Pyrazolo/Pyrrolinone Disperse Dyes: Synthesis and Application for Dyeing Polyester Fabric. Retrieved from: [Link]

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Safety & Regulatory Compliance

Fluorescent Yellow Ii (Disperse) proper disposal procedures

As a Senior Application Scientist, I recognize that laboratory safety transcends basic compliance—it is the bedrock of reproducible science and environmental stewardship. Fluorescent Yellow II (Disperse), a highly hydrophobic, coumarin-based fluorescent dye (often categorized under Disperse Yellow 82 or similar derivatives), is widely utilized in supercritical CO₂ dyeing and advanced materials research[1]. While its photophysical properties are exceptional, its fine particulate nature and ecological toxicity present significant logistical challenges.

This guide provides a self-validating, step-by-step operational protocol for the safe handling, spill containment, and terminal disposal of Fluorescent Yellow II (Disperse).

Section 1: Mechanistic Safety & Chemical Profile

Before executing any disposal protocol, one must understand the causality behind the safety measures. Fluorescent Yellow II is an uncharged, hydrophobic molecule designed to penetrate synthetic fibers. Biologically, this hydrophobicity allows it to easily cross lipid bilayers, making it a potent skin sensitizer (H317)[2]. Environmentally, its resistance to aqueous degradation means it is highly toxic to aquatic life with long-lasting effects (H411)[2]. Furthermore, as a fine organic powder, it poses a severe combustible dust hazard if aerosolized in the presence of an ignition source[2],[3].

Table 1: Physicochemical and Hazard Data for Fluorescent Yellow II (Disperse)

Parameter	Specification	Operational Impact & Causality
Physical State	Fine crystalline powder	High aerosolization risk; necessitates N95/P100 filtration[2].
Aqueous Solubility	< 1 mg/L (Highly Hydrophobic)	Cannot be flushed down drains; requires solvent-based cleanup.
Hazard Classifications	H317, H411	Strict skin protection needed; absolute prevention of environmental release[2].
Decomposition Temp.	> 250 °C	High-temperature incineration required for complete molecular destruction[4].
Bioaccumulation	High potential	Mandates strict zero-drain disposal policies to protect aquatic ecosystems.

Section 2: Operational Spill Response Protocol

A spill of Fluorescent Yellow II is not merely a chemical hazard; it is a contamination risk that can compromise adjacent experiments due to its intense fluorescence. The following step-by-step methodology ensures total containment.

Step-by-Step Spill Containment Methodology:

• Immediate Isolation: Evacuate non-essential personnel from the immediate area. Turn off any local ignition sources (e.g., hot plates, stir motors) to mitigate the risk of a dust explosion[2],[3].

• PPE Donning: Operators must don a NIOSH-approved N95 or P100 particulate respirator, double nitrile gloves, splash-proof safety goggles, and a disposable Tyvek lab coat[4]. Causality: The dye's fine particle size allows it to bypass standard surgical masks, and its lipophilicity requires nitrile over latex to prevent dermal absorption.

• Dust Suppression (Wet Sweeping): Do NOT use a dry broom or standard vacuum, which will aerosolize the dye and create an explosive dust cloud[2]. Instead, lightly mist the spill with a 10% ethanol/water solution to bind the powder.

• Collection: Use a non-sparking scoop to transfer the wetted material into a high-density polyethylene (HDPE) wide-mouth waste container[4].

• Secondary Decontamination: Wipe the affected area with a solvent capable of dissolving the dye (e.g., acetone or isopropanol), followed by a standard laboratory detergent wash.

Figure 1: Operational workflow for Fluorescent Yellow II spill containment and disposal.

Section 3: Comprehensive Disposal Plan

Because Fluorescent Yellow II is classified as a hazardous environmental pollutant, zero-drain disposal policies must be strictly enforced,[2].

Step-by-Step Disposal Logistics:

• Primary Segregation: All recovered dye, contaminated PPE, and cleanup materials (paper towels, scoops) must be placed in a dedicated, clearly labeled solid hazardous waste container. Do not mix with oxidizing agents or strong acids[2].

• Liquid Waste Management: Any solvent washes used during decontamination must be collected in a compatible organic solvent waste carboy (typically designated for non-halogenated organics).

• Labeling and Documentation: Label the container with "Hazardous Solid Waste: Fluorescent Yellow II (Disperse Dye). Hazard: Skin Sensitizer, Aquatic Toxicity." Waste generators must consult local hazardous waste regulations to ensure accurate classification[4].

• Terminal Destruction: Transfer the waste to an approved environmental health and safety (EHS) facility. The mandated disposal method is high-temperature incineration at an approved waste disposal plant, which ensures complete thermal cleavage of the aromatic ring structures, preventing environmental persistence.

Section 4: Self-Validating Safety Checks

To ensure trustworthiness and absolute operational integrity, implement this self-validating checklist:

• Pre-Operation: Are all operators fit-tested for particulate respirators?

• During Operation: Is the local exhaust ventilation (fume hood or snorkel) active and verified with a flow meter?

• Post-Disposal (The UV Validation Test): Illuminate the spill zone with a 365 nm handheld UV lamp. If any yellow-green fluorescence is detected, repeat the solvent wipe. The protocol is only complete when the surface is optically dark under UV excitation. This provides immediate, visual confirmation of absolute decontamination.

References

• Sigma-Aldrich (MilliporeSigma). "SAFETY DATA SHEET: C.I. Disperse Yellow 3 / 82". Source: sigmaaldrich.cn. URL:[Link]

• Kremer Pigmente. "Safety Data Sheet: 94401 Solvent Yellow 82". Source: kremer-pigmente.com. URL:[Link]

• 3M. "Safety Data Sheet: 3M™ Scotchcast™ Wire Coating Resin 5400". Source: 3m.com. URL: [Link]

• Science.gov. "organic fluorescent dyes: Topics by Science.gov". Source: science.gov. URL: [Link]

Sources

• 1. organic fluorescent dyes: Topics by Science.gov [science.gov]
• 2. kremer-pigmente.com [kremer-pigmente.com]
• 3. multimedia.3m.com [multimedia.3m.com]
• 4. cncolorchem.com [cncolorchem.com]

Personal protective equipment for handling Fluorescent Yellow Ii (Disperse)

Comprehensive Safety and Operational Guide: Handling Fluorescent Yellow II (Disperse)

As a Senior Application Scientist, I cannot overstate the importance of treating synthetic disperse dyes with the same rigorous safety protocols applied to active pharmaceutical ingredients (APIs). Fluorescent Yellow II (Disperse) —also known as Disperse Yellow 71 (CAS: 12223-92-6 or 5504-69-8)—is a highly vibrant, synthetic dye composed of a complex 11-Methoxy-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one structure[1],[2]. While prized in materials science and textile engineering for its extreme light and washing fastness, its physicochemical properties present specific occupational hazards that require strict logistical and operational oversight[1].

This guide provides the definitive, field-proven methodologies for handling, dispensing, and disposing of Fluorescent Yellow II safely.

Hazard Profile & Mechanistic Causality (The "Why" Behind the Protocol)

To build a self-validating safety culture, personnel must understand why specific Personal Protective Equipment (PPE) and engineering controls are mandated.

• Dermal Sensitization (The Lipophilicity Risk): Disperse dyes are inherently non-ionic and lipophilic, designed to penetrate hydrophobic synthetic polymers[3]. Biologically, this means the dye can easily partition into the lipid-rich stratum corneum of human skin[4]. Once absorbed, the benzimidazole-fused structure can act as a hapten, covalently binding to endogenous skin proteins and triggering a Type IV delayed hypersensitivity reaction (allergic contact dermatitis)[4],[5].

• Respiratory Sensitization (The Dust Hazard): Supplied as a fine, highly dispersible powder, Fluorescent Yellow II easily aerosolizes. Inhalation of these micro-particulates can bypass upper respiratory cilia, leading to mucosal irritation, asthma-like symptoms, and permanent respiratory sensitization[5].

• Environmental Toxicity: Like many complex synthetic dyes, Fluorescent Yellow II poses a chronic aquatic toxicity risk (H412: Harmful to aquatic life with long-lasting effects) and must never be introduced to standard wastewater streams[6].

Quantitative Safety Parameters & PPE Matrix

PPE should always be considered the last line of defense, secondary to robust engineering controls like Local Exhaust Ventilation (LEV)[4]. When handling Fluorescent Yellow II, the following quantitative standards must be strictly enforced.

Table 1: PPE Specifications and Quantitative Protection Factors

Parameter	Specification / Requirement	Mechanistic Rationale
LEV Face Velocity	0.5 to 1.0 m/s	Prevents aerosolized dye escape while avoiding turbulent disruption of the powder bed[7].
LEV Filter Efficiency	≥ 99.997% (HEPA)	Captures sub-micron benzimidazole-based dye particulates before environmental exhaust[7].
Glove Material	Nitrile or PVC (>0.11 mm)	Impervious to lipophilic organics; prevents dermal hapten binding. Latex is strictly prohibited[4],[6].
Respiratory Protection	P3 / N100 Particulate Filter	Filters >99.9% of airborne particles; mitigates risk of asthma-like respiratory sensitization[5].
Eye/Face Protection	Snug-fitting safety goggles	Prevents fine dust ingress into the ocular mucosa. Standard safety glasses are insufficient[6].
Vacuum Standard	Type-H (BS 5415-2.2 or eq.)	Prevents re-aerosolization of hazardous dusts during dry spill recovery[5].

Standard Operating Procedure: Dispensing & Handling

To ensure a self-validating workflow, every step in the dispensing process must confirm the integrity of the previous step.

Step-by-Step Dispensing Methodology:

• System Verification: Before opening the dye container, activate the LEV system. Use an anemometer to verify that the airflow at the working position is between 0.5 and 1.0 m/s[7]. Do not proceed if airflow is outside this range.

• PPE Donning: Equip Tyvek coveralls (or close-weave cotton), nitrile/PVC gloves, safety goggles, and a P3-rated half-mask respirator[6],[5]. Ensure gloves are pulled over the cuffs of the coveralls to eliminate skin exposure gaps.

• Container Staging: Place the sealed dye container and the receiving vessel deep within the LEV enclosure. Workers must stand sideways to the airflow to prevent their bodies from creating a turbulent wake that pulls dust out of the hood[7].

• Wet-Slurry Transfer (Critical Step): Avoid dry-scooping large quantities. Whenever experimentally viable, add a small amount of the target solvent (e.g., water or a compatible organic solvent) directly to the weighing boat to form a wet slurry inside the LEV[7]. This suppresses dust generation entirely during the transfer to the main reaction vessel.

• Decontamination: Wipe down the exterior of the receiving vessel and the LEV surface with a damp, disposable cloth before removing the vessel from the hood.

Operational workflow for dispensing Fluorescent Yellow II.

Emergency Spill Response & Environmental Disposal

Because Fluorescent Yellow II is highly visible even at trace concentrations, spills appear catastrophic. Maintain composure and follow this deterministic response plan.

Spill Response Protocol:

• Evacuation & Isolation: Immediately halt work and evacuate unprotected personnel from the immediate vicinity.

• Assess the State:

  • For Dry Powder Spills:Never use brooms, brushes, or compressed air. These methods aerosolize the dye, creating a massive inhalation hazard[7],[5]. Use a Type-H industrial vacuum cleaner specifically rated for hazardous dusts to extract the powder[5].

  • For Wet/Slurry Spills: Surround and cover the spill with an inert, non-combustible absorbent material (e.g., sand or commercial chemical absorbent)[6].

• Collection: Shovel the absorbed mass or empty the Type-H vacuum bag into a heavy-duty, sealable polyethylene container[6].

Disposal Plan: Do not empty any dye residue, contaminated wash water, or expired stock into laboratory drains[6]. All contaminated materials, including single-use PPE (nitrile gloves, Tyvek suits) and empty dye containers, must be sealed, labeled as "Hazardous Chemical Waste: Synthetic Disperse Dye," and transferred to an approved environmental contractor for high-temperature incineration.

Emergency spill response and decontamination logic.

References

• LookChem. Fluorescent Yellow Ii (Disperse) Basic Information and Usage. Available at:[Link]

• Colorkem. Disperse Fluorescent Yellow 71 Application and Storage. Available at:[Link]

• Ecological and Toxicological Association of Dyes and Organic Pigments Manufacturers (ETAD). ETAD's Reference for the Safe Handling of Dyes (2023). Available at: [Link]

• PRO Chemical and Dye. Safety Data Sheet: PROsperse Disperse Dyes. Available at:[Link]

• Health and Safety Executive (HSE). Safe Handling of Dyestuffs: Dyes and Dyeing. Available at:[Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. wap.guidechem.com [wap.guidechem.com]
• 3. colorkem.com [colorkem.com]
• 4. etad.com [etad.com]
• 5. hse.gov.uk [hse.gov.uk]
• 6. prochemicalanddye.com [prochemicalanddye.com]
• 7. cedrec.com [cedrec.com]